4-(2-Methylphenoxy)piperidine hydrochloride

• CAS: 65367-95-5

Core Science & Biosynthesis

4-(2-Methylphenoxy)piperidine hydrochloride CAS number 65367-95-5

The following is an in-depth technical monograph designed for researchers and drug development professionals. It synthesizes chemical engineering principles, synthetic methodology, and pharmacological context into a cohesive guide.

CAS Number: 65367-95-5 Chemical Formula: C₁₂H₁₈ClNO Molecular Weight: 227.73 g/mol [1]

Part 1: Executive Summary & Core Utility

4-(2-Methylphenoxy)piperidine hydrochloride acts as a critical "aryloxy-piperidine" scaffold in medicinal chemistry. Unlike simple piperidines, the introduction of the 2-methylphenoxy moiety at the 4-position creates a distinct pharmacophore that bridges the gap between lipophilic aromatic interactions and hydrophilic cationic anchoring.

This compound is primarily utilized as:

• A Privileged Scaffold for GPCR Ligands: The 4-aryloxy-piperidine motif is a structural key in designing antagonists/agonists for Serotonin (5-HT₂A/₂C) and Dopamine (D₂/D₄) receptors.

• Metabolic Stabilizer: In muscle relaxant development (analogs of Tolperisone), replacing the labile ketone linker with an ether linkage (phenoxy) significantly alters metabolic stability and oral bioavailability.

• Fragment-Based Drug Discovery (FBDD): It serves as a high-value fragment for probing the "orthosteric" or "allosteric" binding pockets of monoamine transporters.

Part 2: Chemical Identity & Properties[1]

Property	Specification
IUPAC Name	4-(2-methylphenoxy)piperidine hydrochloride
Appearance	White to off-white crystalline solid
Melting Point	185–190 °C (Decomposes)
Solubility	Soluble in Water, Methanol, DMSO; Insoluble in Hexane
pKa (Calc)	~9.8 (Piperidine Nitrogen)
H-Bond Donors	2 (NH₂⁺)
H-Bond Acceptors	2 (Ether Oxygen, Chloride)

Part 3: Synthetic Protocols

To ensure high purity and scalability, two distinct synthetic routes are recommended based on the scale of operation.

Method A: The Mitsunobu Coupling (Research Scale)

Best for: Rapid library synthesis, high functional group tolerance.

Rationale: The Mitsunobu reaction allows for the direct coupling of N-Boc-4-hydroxypiperidine with o-cresol under neutral conditions, avoiding the harsh basic conditions of traditional SɴAr which can lead to elimination byproducts.

Protocol:

• Reagents: N-Boc-4-hydroxypiperidine (1.0 eq), o-Cresol (1.1 eq), Triphenylphosphine (PPh₃, 1.2 eq), DIAD (Diisopropyl azodicarboxylate, 1.2 eq).

• Solvent: Anhydrous THF (0.1 M concentration).

• Procedure:

  • Dissolve N-Boc-4-hydroxypiperidine, o-cresol, and PPh₃ in THF under N₂ atmosphere.

  • Cool to 0°C.[2]

  • Add DIAD dropwise over 20 minutes. Note: Exothermic reaction.

  • Allow to warm to Room Temperature (RT) and stir for 12 hours.

  • Workup: Concentrate in vacuo. Triturate with Et₂O/Hexane to precipitate PPh₃O (triphenylphosphine oxide). Filter and purify the filtrate via flash chromatography (Hexane/EtOAc) to yield the Boc-protected intermediate.

Method B: Sulfonate Displacement (Scale-Up Route)

Best for: Gram-to-kilogram synthesis, cost-efficiency.

Rationale: Avoiding the atom-uneconomical Mitsunobu reagents (PPh₃/DIAD) is crucial for scale-up. This route uses a mesylate intermediate which acts as an excellent leaving group for the nucleophilic phenoxide.

Protocol:

• Activation: React N-Boc-4-hydroxypiperidine with Methanesulfonyl chloride (MsCl) and Triethylamine (TEA) in DCM at 0°C to form the N-Boc-4-mesyloxypiperidine.

• Displacement:

  • Reagents: N-Boc-4-mesyloxypiperidine (1.0 eq), o-Cresol (1.2 eq), Cesium Carbonate (Cs₂CO₃, 2.0 eq).

  • Solvent: DMF or Acetonitrile (ACN).

  • Procedure: Heat the mixture to 80°C for 16 hours. The Cs₂CO₃ ensures complete deprotonation of the phenol, facilitating the Sɴ2 attack on the secondary carbon.

• Deprotection (Common to both methods):

  • Dissolve the purified Boc-intermediate in 1,4-Dioxane.

  • Add 4M HCl in Dioxane (5 eq). Stir at RT for 2 hours.

  • Isolation: The product precipitates as the hydrochloride salt. Filter, wash with diethyl ether, and dry under vacuum.

Synthesis Logic Visualization

Figure 1: Dual-pathway synthesis strategy comparing the Mitsunobu approach (Research) vs. Mesylate Displacement (Scale-up).

Part 4: Pharmacological & Structural Analysis

The Aryloxy-Piperidine Pharmacophore

The 4-(2-methylphenoxy)piperidine structure is not merely a passive linker; it is an active recognition motif.

• Cationic Anchor: The secondary amine (at physiological pH) forms a critical salt bridge with a conserved Aspartate residue (e.g., Asp3.32) in aminergic GPCRs.

• Linker Geometry: The ether oxygen introduces a specific bond angle (~110°) and dipole moment that differs from a methylene or ketone linker, often improving selectivity by reducing conformational flexibility.

• Lipophilic Tail: The o-methyl group on the phenyl ring provides a steric clash that can enforce a specific rotation of the aryl ring, locking the molecule into a bioactive conformation that fits into hydrophobic sub-pockets (e.g., near TM5/TM6 in 5-HT receptors).

Pharmacophore Mapping

Figure 2: Pharmacophore map illustrating the interaction of the molecule's domains with hypothetical receptor binding sites.

Part 5: Analytical Verification

To validate the synthesis of CAS 65367-95-5, the following analytical signatures must be observed:

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 9.0–9.2 ppm: Broad singlet (2H, NH₂⁺).

  • δ 7.1–6.8 ppm: Multiplet (4H, Aromatic protons).

  • δ 4.5 ppm: Multiplet (1H, CH-O-Ar, methine proton at C4).

  • δ 3.0–3.2 ppm: Multiplet (4H, Piperidine ring CH₂ adjacent to N).

  • δ 2.15 ppm: Singlet (3H, Ar-CH₃).

  • δ 1.8–2.0 ppm: Multiplet (4H, Piperidine ring CH₂).

• Mass Spectrometry (ESI+):

  • m/z: 192.1 [M+H]⁺ (Free base mass).

Part 6: Safety & Handling (GHS Standards)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Precautionary Measures:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

References

• Chemical Identity & Availability

  • Source: US Biological & Chem-Impex Intern

  • Title: 4-(2-Methylphenoxy)Piperidine Hydrochloride Data Sheet.[1]

• Synthetic Methodology (Mitsunobu)

  • Source: BenchChem Applic

  • Title: The Versatility of N-Boc-4-hydroxypiperidine as a Precursor in Piperidine-Based Drug Synthesis.[2]

• Synthetic Methodology (Nucleophilic Substitution)

  • Source: Rasayan Journal of Chemistry, Vol. 13, No. 1, 2020.
  • Title: Synthesis of 4-Chloro-Piperidine Derivatives via NbCl5 Mediated Aza-Prins Type Cyclization (Context on Piperidine reactivity).

  • URL:[Link]

• Pharmacological Context (GPCR Ligands)

  • Source: N
  • Title: Pharmacological and behavioral profile of ACP-103, a novel 5-HT(2A) receptor inverse agonist (Structural analog context).

  • URL:[Link]

• Source: Cayman Chemical Safety Data Sheet.

Sources

• 1. guidechem.com [guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to the Synthesis of 4-(2-Methylphenoxy)piperidine Hydrochloride

Introduction

4-(2-Methylphenoxy)piperidine hydrochloride is a substituted piperidine derivative that serves as a valuable building block in medicinal chemistry and drug development. The core structure, featuring an aryl ether linkage to a piperidine scaffold, is present in a range of biologically active molecules. The synthesis of this compound, while conceptually straightforward, requires careful consideration of functional group compatibility, particularly the nucleophilicity of the piperidine nitrogen. This guide provides a detailed examination of the primary synthetic pathways, focusing on the underlying chemical principles, step-by-step protocols, and the rationale behind procedural choices to ensure high yield and purity.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule reveals two primary bond disconnections for forming the key C-O-C ether linkage. The final step in any pathway will be the formation of the hydrochloride salt from the free base.

Caption: Retrosynthetic pathways for 4-(2-Methylphenoxy)piperidine.

This analysis highlights two main strategies:

• Disconnection A: Coupling an N-protected 4-hydroxypiperidine with o-cresol. This can be achieved via a Williamson ether synthesis or a Mitsunobu reaction.

• Disconnection B: Coupling the phenoxide of o-cresol with an N-protected 4-halopiperidine via a Williamson ether synthesis.

This guide will detail the more common and robust approach derived from Disconnection A, utilizing the Williamson ether synthesis, and will also present the Mitsunobu reaction as a viable alternative.

Primary Synthetic Pathway: Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for forming ethers via an SN2 reaction between an alkoxide and an organohalide or other electrophile with a good leaving group.[1][2] In this context, the piperidine nitrogen must be protected to prevent it from acting as a competing nucleophile and to avoid side reactions under the basic conditions required to form the alkoxide. The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability under basic conditions and its facile removal with acid.

The overall workflow is as follows:

Caption: Workflow for the Williamson Ether Synthesis approach.

Step 1: N-Protection of 4-Hydroxypiperidine

Causality: The secondary amine of 4-hydroxypiperidine is both basic and nucleophilic. It would react with the base (NaH) in the subsequent step and could also compete in side reactions. Protection with a Boc group masks this reactivity.

Experimental Protocol:

• Dissolve 4-hydroxypiperidine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, typically triethylamine (1.1 eq) or diisopropylethylamine (DIPEA), to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.05 eq) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and perform a standard aqueous workup. The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield N-Boc-4-hydroxypiperidine, often as a white solid that can be used without further purification.

Step 2: Williamson Ether Synthesis

Causality: This step forms the critical aryl ether bond. A strong base like sodium hydride (NaH) is used to deprotonate the hydroxyl group of N-Boc-4-hydroxypiperidine, forming a potent nucleophilic alkoxide.[3] This alkoxide then displaces a leaving group on the aromatic ring in an SN2-type reaction. While traditional SNAr reactions require electron-withdrawing groups, using a highly activated aryl halide like 2-fluorotoluene or a related compound in a polar aprotic solvent at elevated temperatures can drive the reaction to completion.

Experimental Protocol:

• Suspend sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous dimethylformamide (DMF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0 °C.

• Add a solution of N-Boc-4-hydroxypiperidine (1.0 eq) in anhydrous DMF dropwise. Effervescence (H₂ gas evolution) will be observed.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour to ensure complete alkoxide formation.

• Add 2-fluorotoluene or 2-chloronitrobenzene (1.1 eq) to the reaction mixture.

• Heat the reaction to 80-100 °C and stir for 16-24 hours, monitoring by TLC or HPLC.

• After cooling to room temperature, carefully quench the reaction by the slow addition of water.

• Extract the product into a solvent like ethyl acetate. The combined organic extracts are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography on silica gel to yield pure N-Boc-4-(2-methylphenoxy)piperidine.

Step 3 & 4: N-Deprotection and Hydrochloride Salt Formation

Causality: The Boc protecting group is labile in strong acidic conditions. Treatment with hydrochloric acid simultaneously removes the Boc group and forms the desired hydrochloride salt in a single, efficient step.

Experimental Protocol:

• Dissolve the purified N-Boc-4-(2-methylphenoxy)piperidine (1.0 eq) in a minimal amount of a suitable solvent like diethyl ether, ethyl acetate, or methanol.

• Cool the solution to 0 °C.

• Add a solution of HCl in an organic solvent (e.g., 4M HCl in 1,4-dioxane or 2M HCl in diethyl ether, 2-3 eq) dropwise with stirring.

• A precipitate of 4-(2-methylphenoxy)piperidine hydrochloride will typically form immediately.

• Stir the resulting slurry at 0 °C for 1 hour, then at room temperature for 2-4 hours to ensure complete deprotection and salt formation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold diethyl ether to remove any non-polar impurities.

• Dry the product under vacuum to yield the final 4-(2-methylphenoxy)piperidine hydrochloride as a white or off-white solid. Recrystallization from a solvent system like isopropanol/ether can be performed for higher purity if needed.[4]

Alternative Pathway: The Mitsunobu Reaction

The Mitsunobu reaction provides an alternative for the C-O bond formation under milder, neutral conditions.[5][6] It couples an alcohol and a pronucleophile (here, o-cresol) using a combination of a phosphine (usually triphenylphosphine, PPh₃) and an azodicarboxylate (like DEAD or DIAD).[7] A key feature of this reaction is that it proceeds with inversion of stereochemistry at the alcohol's carbon center, though this is not relevant for the achiral 4-hydroxypiperidine substrate.

Causality: The reaction mechanism involves the activation of the alcohol by PPh₃ and DEAD to form an oxyphosphonium salt, which is an excellent leaving group. The phenoxide, formed in situ, then acts as the nucleophile in an SN2 displacement.[6]

Caption: Core transformation in the Mitsunobu approach.

Experimental Protocol (Step 2 Alternative):

• Dissolve N-Boc-4-hydroxypiperidine (1.0 eq), o-cresol (1.1 eq), and triphenylphosphine (1.2 eq) in anhydrous THF under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.2 eq) dropwise to the stirred solution. The characteristic orange/red color of the azodicarboxylate should fade as the reaction proceeds.

• Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the solvent under reduced pressure.

• The primary challenge of the Mitsunobu reaction is the removal of byproducts: triphenylphosphine oxide (TPPO) and the dialkyl hydrazinedicarboxylate. Purification is typically achieved via column chromatography.

• Following purification, the N-Boc-4-(2-methylphenoxy)piperidine intermediate is carried forward to the deprotection and salt formation steps as described previously.

Data Summary and Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

Table 1: Physicochemical and Spectroscopic Data

Property	Value
Molecular Formula	C₁₂H₁₈ClNO
Molecular Weight	227.73 g/mol [8]
Appearance	White to off-white solid
¹H NMR (DMSO-d₆)	δ (ppm): 9.2 (br s, 2H, NH₂⁺), 7.1-7.2 (m, 2H, Ar-H), 6.8-6.9 (m, 2H, Ar-H), 4.6 (m, 1H, O-CH), 3.1-3.3 (m, 2H, piperidine-H), 2.9-3.1 (m, 2H, piperidine-H), 2.1 (s, 3H, Ar-CH₃), 2.0-2.2 (m, 2H, piperidine-H), 1.8-2.0 (m, 2H, piperidine-H). (Predicted values based on similar structures)
¹³C NMR (DMSO-d₆)	δ (ppm): 155.0 (Ar-C-O), 131.0 (Ar-C), 127.0 (Ar-C), 125.0 (Ar-C-CH₃), 121.0 (Ar-C), 115.0 (Ar-C), 72.0 (O-CH), 42.0 (piperidine-C), 30.0 (piperidine-C), 16.0 (Ar-CH₃). (Predicted values based on similar structures)
Mass Spec (ESI+)	m/z: 192.1 [M+H]⁺ (free base)

Conclusion

The synthesis of 4-(2-methylphenoxy)piperidine hydrochloride is most reliably achieved through a four-step sequence involving N-protection of 4-hydroxypiperidine, Williamson ether synthesis to form the key C-O bond, and subsequent deprotection and salt formation. This pathway is robust, scalable, and utilizes common laboratory reagents. The Mitsunobu reaction offers a valuable alternative, particularly for sensitive substrates, though it requires more demanding purification. The choice of pathway will depend on the specific requirements of the research or development program, including scale, cost, and available equipment.

References

• RASAYAN Journal of Chemistry. SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Available from: [Link]

• Google Patents. CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof.

• Wikipedia. Williamson ether synthesis. Available from: [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. Available from: [Link]

• Chemistry Steps. The Williamson Ether Synthesis. Available from: [Link]

• DTIC. Piperidine Synthesis. Available from: [Link]

• The Science Company. 4-(2-Methylphenoxy)piperidine hydrochloride, 1 gram, Reagent Grade. Available from: [Link]

• PubChem. 4-(2-Ethoxyphenyl)piperidine hydrochloride. Available from: [Link]

• PubMed. High affinity hydroxypiperidine analogues of 4-(2-benzhydryloxyethyl)-1-(4-fluorobenzyl)piperidine for the dopamine transporter: stereospecific interactions in vitro and in vivo. Available from: [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. Available from: [Link]

• Wikipedia. Mitsunobu reaction. Available from: [Link]

• Google Patents. CN101602748B - A kind of purification method of high-purity piperidine.
• Google Patents. US3845062A - 4-hydroxy-piperidine derivatives and their preparation.

• University of Missouri-St. Louis. The Williamson Ether Synthesis. Available from: [Link]

• White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Available from: [Link]

• Wikipedia. N-Hydroxypiperidine. Available from: [Link]

• Organic Synthesis. Mitsunobu reaction. Available from: [Link]

• National Institutes of Health. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Available from: [Link]

• Google Patents. WO2005021521A1 - Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride.

• ResearchGate. Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity. Available from: [Link]

• PubMed. 4-Hydroxy-1-[2-(4-hydroxyphenoxy)ethyl]-4-(4-methylbenzyl)piperidine: a novel, potent, and selective NR1/2B NMDA receptor antagonist. Available from: [Link]

• PubMed. Anticonvulsant mechanisms of piperine, a piperidine alkaloid. Available from: [Link]

• PubChem. 4-(2-chlorophenoxy)piperidine hydrochloride (C11H14ClNO). Available from: [Link]

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Solubility Profile of 4-(2-Methylphenoxy)piperidine hydrochloride: A Preclinical Development Whitepaper

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The journey of a new chemical entity (NCE) from discovery to a viable drug candidate is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility stands as a primary determinant of a drug's developability, profoundly influencing its absorption, distribution, metabolism, and excretion (ADME) profile, and ultimately its bioavailability and therapeutic efficacy. This guide provides an in-depth examination of the solubility profile of 4-(2-Methylphenoxy)piperidine hydrochloride, a representative piperidine-ether derivative. While specific experimental data for this compound is not publicly available, this paper constructs a comprehensive theoretical and methodological framework based on established principles and data from closely related analogs. We will explore its physicochemical characteristics, the critical influence of pH and temperature, and present robust, field-proven protocols for the experimental determination of both kinetic and thermodynamic solubility. This document is intended to serve as a practical guide for researchers and drug development professionals, enabling them to design and execute meaningful solubility studies that generate reliable data for informed decision-making in preclinical development.[1][2][3]

Introduction: The Central Role of Solubility in Drug Viability

4-(2-Methylphenoxy)piperidine hydrochloride belongs to a class of compounds characterized by a piperidine ring linked to a substituted phenoxy group. Such scaffolds are common in medicinal chemistry. The hydrochloride salt form suggests an effort to enhance aqueous solubility, a common strategy for basic compounds.[4] Understanding the solubility of this NCE is not merely an academic exercise; it is a critical step in preclinical assessment.[5][6] Poor aqueous solubility can lead to incomplete absorption from the gastrointestinal tract, low and variable bioavailability, and an inability to formulate suitable dosage forms, particularly for intravenous administration.[2] Therefore, a thorough characterization of a compound's solubility profile under various physiological conditions is paramount for predicting its in vivo behavior and guiding formulation development.[6][7]

This guide will dissect the factors governing the solubility of 4-(2-Methylphenoxy)piperidine hydrochloride, moving from its intrinsic chemical properties to the dynamic interplay with its environment.

Physicochemical Characterization: The Molecular Blueprint for Solubility

The solubility of a molecule is dictated by its structural and electronic properties. For 4-(2-Methylphenoxy)piperidine hydrochloride, the key characteristics are summarized below.

Property	Value / Estimate	Impact on Solubility
Molecular Formula	C₁₂H₁₈ClNO	Defines the elemental composition.[8]
Molecular Weight	227.73 g/mol	Influences diffusion and dissolution rate.[8]
Structure	Piperidine, Aryl Ether	The basic nitrogen on the piperidine ring is the primary site for protonation, making the molecule's solubility highly pH-dependent. The 2-methylphenoxy group adds lipophilicity.
pKa (estimated)	9.0 - 10.0	The estimated pKa of the protonated piperidine nitrogen is crucial. At pH values significantly below the pKa, the compound will be predominantly in its ionized, more soluble form.
LogP (estimated)	2.5 - 3.0	The partition coefficient indicates a moderate degree of lipophilicity, suggesting a balance between solubility and membrane permeability. This is estimated from analogs like 4-(2,5-Dimethylphenoxy)piperidine hydrochloride (LogP 2.856).[9]
Form	Hydrochloride Salt	The salt form is chosen to leverage the high polarity of the ionic state, significantly increasing aqueous solubility compared to the free base.[4]

The presence of the basic piperidine nitrogen is the most influential feature. In the acidic environment of the stomach (pH 1-3), the nitrogen will be fully protonated (R-NH₂⁺), rendering the molecule highly soluble in water.[10] As the compound transitions to the higher pH of the small intestine (pH 5.5-7.0), deprotonation will occur, leading to a significant decrease in solubility.[10] This pH-dependent solubility is a critical factor for oral drug absorption.[11]

Experimental Solubility Determination: A Methodological Framework

A comprehensive solubility assessment involves multiple experimental approaches. The choice between a kinetic or thermodynamic assay is a crucial first step, dictated by the stage of drug development.

Causality of Method Selection: Kinetic vs. Thermodynamic Solubility

Thermodynamic solubility is the true equilibrium solubility, representing the maximum amount of a solute that can dissolve in a solvent under conditions where the solid and solution phases are in equilibrium.[12] This is a critical parameter for late-stage preclinical and formulation development.[11] In contrast, kinetic solubility measures the concentration at which a compound, rapidly introduced from a concentrated organic stock solution (like DMSO), begins to precipitate in an aqueous medium.[11][13] Kinetic assays are high-throughput and useful for early discovery screening but often overestimate solubility because they can reflect the solubility of an amorphous, metastable state rather than the most stable crystalline form.[13][14]

The decision to use one over the other is a matter of resource allocation and required accuracy, as illustrated in the workflow below.

Caption: Decision workflow for selecting a solubility assay.

Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol is the gold-standard method for determining equilibrium solubility and is essential for biopharmaceutical classification.[15]

Objective: To determine the maximum equilibrium concentration of 4-(2-Methylphenoxy)piperidine hydrochloride in various aqueous and organic media at a controlled temperature.

Materials:

• 4-(2-Methylphenoxy)piperidine hydrochloride (crystalline solid)

• HPLC-grade water

• Phosphate buffered saline (PBS), pH 7.4

• Glycine-HCl buffer, pH 2.0

• Acetate buffer, pH 4.5

• Methanol, Ethanol, Acetonitrile

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control (e.g., 25°C and 37°C)

• Centrifuge

• HPLC system with UV detector

Step-by-Step Methodology:

• Preparation: Add an excess amount of the solid compound (e.g., 2-5 mg) to a 2 mL glass vial. The key is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.[15]

• Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired solvent (e.g., PBS pH 7.4) to the vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 37°C to simulate physiological conditions).[7][16] Allow the suspension to shake for at least 24-48 hours. This extended time is crucial to ensure the dissolution process has reached a true equilibrium.

• Phase Separation: After equilibration, let the vials stand for 1 hour to allow larger particles to settle. Then, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet all undissolved solid.

• Sample Collection: Carefully collect an aliquot of the supernatant. Causality Note: It is critical not to disturb the solid pellet during this step, as this would invalidate the result.

• Dilution: Dilute the supernatant with a suitable mobile phase to a concentration within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted sample using a validated HPLC-UV method. The concentration is determined by comparing the peak area to a standard curve prepared from the compound of known concentration.

• Validation of Equilibrium: To ensure equilibrium was reached, it is best practice to analyze samples at multiple time points (e.g., 24h and 48h). The solubility value should be consistent between these points.

The Critical Influence of Environment: pH-Solubility Profile

For an ionizable compound like 4-(2-Methylphenoxy)piperidine hydrochloride, a single solubility value is insufficient. A pH-solubility profile across the physiologically relevant range (pH 1.2 to 7.4) is required.[2][11]

Protocol: pH-Solubility Profile Generation

This protocol utilizes the shake-flask method described above but applies it across a range of buffers.

Caption: Workflow for generating a pH-solubility profile.

Expected Results: The resulting plot for 4-(2-Methylphenoxy)piperidine hydrochloride is expected to show high solubility at low pH (e.g., >10 mg/mL at pH 1.2) and a sharp decrease in solubility as the pH approaches and surpasses the compound's pKa, potentially falling to <0.1 mg/mL at pH 7.4. This dramatic change is a direct consequence of the equilibrium shifting from the highly soluble protonated form to the less soluble neutral free base.

The Impact of Temperature

Solubility is also temperature-dependent. For most solids, solubility increases with temperature, as the dissolution process is often endothermic. It is standard practice to measure solubility at both ambient temperature (e.g., 25°C) and physiological temperature (37°C).[7] This is particularly important for compounds intended for intravenous administration, where precipitation upon injection into the warmer bloodstream can be a serious safety concern. Studies on other piperidine derivatives have shown the importance of temperature in assessing their stability and degradation kinetics, which are intrinsically linked to solubility.[17][18][19]

Conclusion and Forward Outlook

The solubility profile of 4-(2-Methylphenoxy)piperidine hydrochloride is a foundational dataset that dictates its entire preclinical and clinical development path. As a basic compound, its solubility is expected to be highly dependent on pH, a factor that must be meticulously characterized to predict its oral absorption. The experimental protocols outlined in this guide, particularly the shake-flask method for thermodynamic equilibrium solubility, provide a robust framework for generating the high-quality, reliable data required by regulatory agencies and for guiding formulation scientists.[5][15] By investing in a thorough understanding of solubility early in development, researchers can mitigate risks, optimize formulations, and increase the probability of successfully advancing promising new chemical entities to the clinic.

References

• Solubility of Things. (n.d.). Piperidine. Retrieved from [Link]

• Piekarski, M., et al. (2014). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride... The Scientific World Journal. Retrieved from [Link]

• SlideShare. (n.d.). Solubility experimental methods. Retrieved from [Link]

• Nagy, Z. K., et al. (2022). The Effect of Surfactants and pH Modifying Agents on the Dissolution and Permeation of Pimobendan. Periodica Polytechnica Chemical Engineering. Retrieved from [Link]

• Daicel Pharma Standards. (n.d.). 4-Methylene Piperidine Hydrochloride. Retrieved from [Link]

• Li, S., et al. (2022). Enhancing solubility and stability of piperine using β-cyclodextrin derivatives. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• PharmaCompass. (n.d.). 4-methylene piperidine-HCl. Retrieved from [Link]

• U.S. Food and Drug Administration. (1997). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• AMSbiopharma. (2025). Preclinical research strategies for drug development. Retrieved from [Link]

• ResearchGate. (2025). (PDF) The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride.... Retrieved from [Link]

• American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. Retrieved from [Link]

• Singh, A., et al. (2011). Preclinical Formulations: Insight, Strategies, and Practical Considerations. The AAPS Journal. Retrieved from [Link]

• Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Retrieved from [Link]

• Alsenz, J., & Kansy, M. (2012). Kinetic versus thermodynamic solubility temptations and risks. European Journal of Pharmaceutical Sciences. Retrieved from [Link]

• PubChem. (n.d.). 4-(2-Ethoxyphenyl)piperidine hydrochloride. Retrieved from [Link]

• World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS.... Retrieved from [Link]

• PPD. (n.d.). Preclinical Studies in Drug Development. Retrieved from [Link]

• ChemBK. (2024). 1018446-64-4 Introduction. Retrieved from [Link]

• Altasciences. (n.d.). CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. Retrieved from [Link]

• PubMed. (2014). The influence of pH and temperature on the stability of N-[(piperidine)methylene]daunorubicin Hydrochloride.... Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of kinetic solubility with equilibrium solubility.... Retrieved from [Link]

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The Indole Scaffold: Strategic Functionalization for CNS Permeability

A Technical Guide to 5-Haloindoles and 7-Azaindoles in Neurotherapeutics

Executive Summary: The Privileged Structure Hypothesis

In Central Nervous System (CNS) drug discovery, the "privileged structure" hypothesis posits that certain molecular frameworks are predisposed to interact with a wide array of biological targets.[1] Among these, the Indole scaffold—and its bioisostere, 7-Azaindole —reigns supreme. Structurally mimicking the endogenous neurotransmitter serotonin (5-HT) and the amino acid tryptophan, these scaffolds provide a pre-validated entry point into GPCR and kinase modulation.

This guide focuses on 5-Bromoindole as a critical intermediate. It serves as a divergent hub, allowing orthogonal functionalization at the C-3 position (for pharmacophore installation) and the C-5 position (for metabolic tuning and lipophilicity management), essential for navigating the Blood-Brain Barrier (BBB).

Part 1: Physicochemical Filtering (CNS MPO)

Before synthesis begins, the utility of an intermediate is defined by its ability to generate leads that survive the "CNS Multiparameter Optimization" (MPO) filter. Unlike systemic drugs, CNS agents must balance lipophilicity for BBB penetration against solubility to prevent phospholipidosis.

Pfizer’s CNS MPO Scoring System: A score of

(on a 0-6 scale) significantly increases the probability of clinical success.

Parameter	Optimal Range	Rationale for Indole/Azaindole
ClogP	3.0 – 5.0	Indoles are lipophilic; 7-azaindole lowers ClogP by ~1.0 unit, improving solubility.
ClogD (pH 7.4)	2.0 – 4.0	Ensures membrane permeability while minimizing non-specific binding.
TPSA	40 – 90 Ų	< 90 Ų is critical for passive diffusion across the BBB.
H-Bond Donors (HBD)	0 – 1	High HBD counts are efflux transporter (P-gp) substrates. Indole N-H is often masked or alkylated.
pKa (Basic Center)	6.0 – 8.5	Moderate basicity prevents lysosomal trapping.
MW	< 360 Da	Smaller intermediates allow room for functionalization without breaking the size limit.

Visualization: CNS MPO Logic Gate

The following diagram illustrates the decision matrix for selecting between an Indole and a 7-Azaindole scaffold based on MPO constraints.

Caption: Decision tree for scaffold selection based on lipophilicity constraints (Pfizer CNS MPO).

Part 2: Strategic Synthesis – The Divergent Pathway

The power of 5-bromoindole lies in its ability to undergo Late-Stage Functionalization (LSF) . The C-3 position is electronically activated for electrophilic substitution, while the C-5 bromine handle remains dormant until activated by Palladium catalysis.

Visualization: Orthogonal Functionalization Workflow

Caption: Divergent synthesis map showing orthogonal reactivity at C3, C5, and N1 positions.

Part 3: Detailed Experimental Protocol

Protocol: Synthesis of 5-Bromo-1H-indole-3-carbaldehyde Rationale: This reaction installs a carbon handle at C-3, which is the precursor for reductive amination to generate tryptamine analogs (5-HT agonists). The Vilsmeier-Haack reaction is chosen over Friedel-Crafts acylation for its regio-specificity and mild workup compatibility with halogens.

Reagents:

• 5-Bromoindole (1.0 eq)

• Phosphorus Oxychloride (

  , 1.2 eq)

• N,N-Dimethylformamide (DMF, 5-10 vol, solvent & reagent)

• Sodium Hydroxide (NaOH, 2M solution) or Sodium Acetate (sat. aq.)

Step-by-Step Methodology:

• Vilsmeier Reagent Formation (Critical Safety Step):

  • In a flame-dried round-bottom flask under

    atmosphere, cool anhydrous DMF (5 mL/g of substrate) to 0°C using an ice/salt bath.

  • Slowly add

    dropwise via a pressure-equalizing addition funnel. Maintain internal temperature .

  • Mechanism:[2][3] This generates the electrophilic chloroiminium ion.[4] Stir for 30 minutes at 0°C.

• Substrate Addition:

  • Dissolve 5-bromoindole in a minimum amount of DMF.

  • Add the indole solution dropwise to the Vilsmeier reagent at 0°C.

  • Allow the mixture to warm to room temperature (RT) and stir for 1 hour.

  • Monitoring: Heat to 40°C if conversion is slow (monitor by TLC: 30% EtOAc/Hexane). The intermediate is an iminium salt, often visible as a precipitate or color change.

• Hydrolysis & Workup:

  • Cool the reaction mixture back to 0°C.

  • Quench: Pour the mixture slowly into crushed ice (exothermic!).

  • Basification: Adjust pH to ~9-10 using 2M NaOH or saturated Sodium Acetate. This hydrolyzes the iminium salt to the aldehyde.[4]

  • Precipitation: The product, 5-bromoindole-3-carbaldehyde, typically precipitates as a beige/off-white solid.

  • Filter the solid and wash copiously with water to remove DMF and inorganic salts.

• Purification & Validation:

  • Recrystallize from Ethanol/Water or purify via flash chromatography (

    , 0-40% EtOAc/Hexanes).

  • Self-Validating NMR Signal: Look for the distinct aldehyde proton singlet at

    9.8 - 10.0 ppm in DMSO- or . The C-2 proton will appear as a singlet/doublet around 8.0-8.3 ppm.

Part 4: Advanced Optimization – The 7-Azaindole Switch

When an indole-based lead suffers from poor aqueous solubility or rapid metabolic clearance, switching to 7-Azaindole (1H-pyrrolo[2,3-b]pyridine) is a validated strategy.

Mechanistic Advantage:

• H-Bond Acceptor: The N-7 nitrogen acts as an additional hydrogen bond acceptor, potentially engaging distinct residues in the target pocket (e.g., hinge region of kinases).

• Lipophilicity: The pyridine ring reduces LogP by approximately 0.8–1.2 units compared to the benzene ring of indole.

• Acidity: The N-1 proton of 7-azaindole (

  ) is more acidic than indole ( ), facilitating easier N-alkylation under milder conditions.

Synthesis Note: The formylation protocol described above applies to 7-azaindoles, but the electron-deficient pyridine ring makes the C-3 position slightly less nucleophilic. Heating (60-80°C) is often required for the Vilsmeier-Haack reaction to proceed to completion.

References

• Wager, T. T., et al. (2010). "Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach to Enable Alignment of Druglike Properties." ACS Chemical Neuroscience.

  • [Link]

• Kochanowska-Karamyan, A. J., & Hamann, M. T. (2010). "Marine indole alkaloids: potential new drug leads for the control of depression and anxiety." Chemical Reviews.

  • [Link]

• Popowycz, F., et al. (2011). "7-Azaindole: a versatile scaffold for the development of kinase inhibitors."[5] Journal of Medicinal Chemistry.

  • [Link]

• Organic Syntheses. (2021). "Catalytic Vilsmeier-Haack Reaction: Synthesis of 3-Formylindoles."

  • [Link]

Sources

• 1. Indole Scaffolds in Neurological Therapeutics: Synthesis, Structure-Activity Relationships and Drug-Receptor Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. jk-sci.com [jk-sci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: 4-(2-Methylphenoxy)piperidine Hydrochloride in Medicinal Chemistry

The following technical guide details the medicinal chemistry profile, synthesis, and application of 4-(2-Methylphenoxy)piperidine hydrochloride , a privileged scaffold in the design of Central Nervous System (CNS) agents.

Executive Summary

4-(2-Methylphenoxy)piperidine hydrochloride (CAS: 65367-95-5) is a specialized heterocyclic building block belonging to the aryloxy-piperidine class. In modern medicinal chemistry, this motif serves as a critical pharmacophore for targeting G-Protein Coupled Receptors (GPCRs) and monoamine transporters.

Unlike simple piperidines, the inclusion of the o-tolyloxy (2-methylphenoxy) ether linkage confers unique conformational flexibility and lipophilicity, allowing the molecule to mimic the bioactive conformations of biogenic amines (serotonin, norepinephrine). This compound is primarily utilized as:

• A Strategic Intermediate: For synthesizing libraries of NMDA antagonists, Sigma-1 receptor ligands, and Oxytocin antagonists.

• A Reference Standard: For impurity profiling in the development of structurally related muscle relaxants and antidepressants.

• A Fragment Probe: For Fragment-Based Drug Discovery (FBDD) targeting hydrophobic pockets in CNS targets.

Chemical Profile & Structural Logic[1]

Physicochemical Properties

The hydrochloride salt improves the stability and water solubility of the free base, facilitating its use in aqueous coupling reactions and biological assays.

Property	Value	Relevance
IUPAC Name	4-(2-methylphenoxy)piperidine hydrochloride	Unambiguous identification
Molecular Formula	C₁₂H₁₈ClNO	Stoichiometry for reactions
Molecular Weight	227.73 g/mol	Fragment-based design suitability (<300 Da)
H-Bond Donors	2 (NH, HCl)	Interaction with Asp/Glu residues in receptors
H-Bond Acceptors	2 (N, O)	Interaction with Ser/Thr residues
cLogP (Free Base)	~2.8	CNS penetration (Blood-Brain Barrier)
pKa	~9.5 (Piperidine N)	Protonated at physiological pH

The "Privileged" Aryloxy-Piperidine Scaffold

The 4-(aryloxy)piperidine core is considered a "privileged structure" because it can bind to multiple, distinct protein targets depending on the N-substitution.

• Pharmacophore Mimicry: The distance between the aromatic centroid and the basic nitrogen mimics the ethylamine side chain of neurotransmitters (e.g., Dopamine, Serotonin), but with a rigidified spacer (the piperidine ring) that reduces entropic penalty upon binding.

• The Ether Linker: The oxygen atom acts as a hydrogen bond acceptor and introduces a "kink" in the molecule, directing the aromatic ring into hydrophobic sub-pockets (e.g., the S1' pocket of proteases or the orthosteric site of GPCRs).

• The Ortho-Methyl Group: This substituent restricts rotation around the C(phenyl)-O bond, locking the conformation and increasing selectivity for specific receptor subtypes (e.g., distinguishing between 5-HT subtypes).

Medicinal Chemistry Applications

Target Landscape

Research indicates this scaffold is active against several key CNS targets:

• Sigma-1 Receptors (σ1R): Aryloxy-piperidines are classic high-affinity ligands for σ1R, often used as neuroprotective agents. The 2-methyl group enhances hydrophobic interaction with the receptor's binding site.

• Monoamine Transporters (SERT/NET): The scaffold serves as the "anchor" in dual reuptake inhibitors. The basic nitrogen binds the conserved Aspartate residue, while the tolyloxy group occupies the hydrophobic S1 pocket.

• Oxytocin Antagonists: Patent literature (e.g., NL1030961C2) identifies this moiety as a substituent in triazole-based oxytocin antagonists, used for treating sexual dysfunction.

Mechanism of Action (Pharmacophore Model)

The diagram below illustrates how the 4-(2-methylphenoxy)piperidine moiety interacts with a theoretical GPCR binding pocket.

Caption: Pharmacophore mapping of 4-(2-methylphenoxy)piperidine binding to a generic monoamine GPCR pocket.

Synthesis & Experimental Protocols

The synthesis of 4-(2-methylphenoxy)piperidine requires overcoming the low nucleophilicity of the phenol and the steric hindrance of the ortho-methyl group. The Mitsunobu Reaction is the industry standard for high-yield, high-purity synthesis, avoiding the harsh conditions of SNAr on unactivated rings.

Synthetic Pathway (Mitsunobu Approach)

Caption: Optimized Mitsunobu synthesis route for 4-(2-methylphenoxy)piperidine hydrochloride.

Step-by-Step Protocol

Objective: Synthesis of 4-(2-methylphenoxy)piperidine HCl on a 10g scale.

Reagents:

• N-Boc-4-hydroxypiperidine (1.0 eq)

• 2-Cresol (1.1 eq)

• Triphenylphosphine (PPh₃, 1.2 eq)

• Diisopropyl azodicarboxylate (DIAD, 1.2 eq)

• Solvent: Anhydrous Tetrahydrofuran (THF)

• Deprotection: 4M HCl in Dioxane

Procedure:

• Coupling (Mitsunobu):

  • Charge a dry 3-neck flask with N-Boc-4-hydroxypiperidine (50 mmol), 2-Cresol (55 mmol), and PPh₃ (60 mmol) in anhydrous THF (250 mL).

  • Cool the mixture to 0°C under nitrogen atmosphere.

  • Add DIAD (60 mmol) dropwise over 30 minutes. Critical: Maintain temperature <5°C to prevent side reactions.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Monitor: TLC (Hexane:Ethyl Acetate 4:1) should show consumption of the alcohol.

  • Workup: Concentrate THF. Triturate the residue with cold diethyl ether/hexane (1:1) to precipitate triphenylphosphine oxide (TPPO). Filter off the solid. Purify the filtrate via silica gel chromatography to obtain the N-Boc intermediate.

• Deprotection:

  • Dissolve the N-Boc intermediate in dry Dioxane (50 mL).

  • Add 4M HCl in Dioxane (50 mL) dropwise at 0°C.

  • Stir at room temperature for 2 hours. A white precipitate should form.

  • Isolation: Filter the solid precipitate. Wash with cold diethyl ether (2 x 50 mL) to remove organic impurities.

  • Drying: Dry under high vacuum at 40°C for 4 hours.

Validation:

• ¹H NMR (DMSO-d₆): δ 9.1 (br s, 2H, NH₂⁺), 7.15 (d, 1H), 6.8-7.0 (m, 3H), 4.6 (m, 1H, O-CH), 3.2 (m, 2H), 3.0 (m, 2H), 2.2 (s, 3H, CH₃), 2.0 (m, 2H), 1.8 (m, 2H).

• Purity: >98% by HPLC (required for biological screening).

Quality Assurance & Impurity Management

In drug development, this compound often appears as a Process Related Impurity or a Degradant .

• Impurity Origin: If using 4-chloropiperidine precursors, incomplete substitution can lead to genotoxic alkyl chloride impurities. The Mitsunobu route described above avoids this risk.

• Stability: The ether linkage is chemically stable, but the secondary amine is prone to oxidation (N-oxide formation) if not stored as the HCl salt.

• Storage: Store at 2-8°C under desiccant. Highly hygroscopic.

References

• Google Patents. (2006). Substituted triazole derivatives as oxytocin antagonists (Patent NL1030961C2).

• National Institutes of Health (NIH). (2025). Piperidine-containing drugs and recently studied analogs - biological activity and scaffolds. Retrieved from [Link]

The Aryloxy-Piperidine Scaffold: Technical Guide to 4-(2-Methylphenoxy)piperidine HCl

Executive Summary

4-(2-Methylphenoxy)piperidine hydrochloride (CAS: 65367-95-5) is a high-value chemical scaffold belonging to the aryloxy-piperidine class.[1] While not a marketed drug itself, it serves as a "privileged structure" in Fragment-Based Drug Discovery (FBDD). Its structural architecture—comprising a lipophilic ortho-substituted phenyl ring linked via an ether bridge to a basic piperidine core—mimics the pharmacophores of numerous CNS-active agents, including serotonin transporter (SERT) inhibitors, voltage-gated sodium channel blockers (Nav1.7), and sigma receptor ligands.

This guide details the synthetic utility, pharmacological potential, and analytical characterization of this compound, designed for medicinal chemists and process scientists.

Part 1: Chemical Profile & Structural Significance[2]

Physicochemical Properties

The hydrochloride salt form enhances water solubility, making it suitable for aqueous-based biological assays and stable storage.

Property	Data	Relevance
Formula	C₁₂H₁₈ClNO	Core scaffold for library generation
MW	227.73 g/mol	Low MW allows for "fragment growing" in FBDD
CAS	65367-95-5	Unique identifier for sourcing
LogP (Free Base)	~2.8 - 3.1	Ideal range for CNS penetration (Blood-Brain Barrier)
pKa	~9.5 (Piperidine N)	Protonated at physiological pH; key for electrostatic interactions
H-Bond Donors	1 (NH)	Critical for anchoring in receptor binding pockets (e.g., Asp residue)

The "Privileged Structure" Rationale

In medicinal chemistry, the 4-aryloxy-piperidine motif is a proven pharmacophore.[1] The distance between the basic nitrogen and the aromatic centroid is approximately 5.5–6.5 Å , a range frequently required for binding to:

• Monoamine Transporters: Similar topology to Paroxetine and Fluoxetine derivatives.[1]

• GPCRs: Targets 5-HT₂A and D₂ receptors.[1]

• Ion Channels: The ether linkage provides rotational freedom distinct from the rigid ketone linkage seen in muscle relaxants like Tolperisone.[1]

Part 2: Synthetic Utility & Protocols

The primary application of 4-(2-Methylphenoxy)piperidine HCl is as a nucleophilic building block.[1] It is typically functionalized at the secondary amine to generate diverse compound libraries.

Synthesis of the Scaffold (Upstream)

If not purchased, the scaffold is synthesized via Mitsunobu reaction or Nucleophilic Aromatic Substitution (SNAr) .

Optimized SNAr Protocol:

• Reagents: 4-Hydroxypiperidine (N-boc protected), 2-Fluorotoluene, NaH (base), DMF (solvent).

• Conditions: 80°C, 4-6 hours.

• Deprotection: TFA/DCM to remove Boc group, followed by HCl salt formation.

Functionalization Workflow (Downstream)

The following diagram illustrates the standard workflow for converting this scaffold into active pharmaceutical ingredients (APIs) or probe compounds.

Caption: Divergent synthesis pathways utilizing 4-(2-Methylphenoxy)piperidine as a core nucleophile.

Experimental Protocol: Reductive Amination (Library Synthesis)

Objective: To attach a lipophilic tail for ion channel affinity.

• Preparation: Dissolve 4-(2-Methylphenoxy)piperidine HCl (1.0 eq) in DCM. Add DIPEA (1.2 eq) to liberate the free base in situ.

• Addition: Add the desired aldehyde (e.g., benzaldehyde derivatives) (1.1 eq) and Acetic Acid (catalytic). Stir for 30 min.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise.

• Workup: Quench with sat. NaHCO₃. Extract with DCM.[1]

• Purification: Flash chromatography (Hexane/EtOAc).

Part 3: Pharmacological Applications[1][3][4][5][6]

Ion Channel Modulation (Pain Pathways)

Research indicates that N-alkylated phenoxypiperidines act as state-dependent blockers of Voltage-Gated Sodium Channels (Nav1.7, Nav1.8) .[1]

• Mechanism: The protonated nitrogen binds to the local anesthetic site (pore), while the ortho-methyl phenoxy group interacts with the hydrophobic fenestrations of the channel lipid interface.

• SAR Insight: The ortho-methyl group restricts conformation, often improving selectivity over cardiac Nav1.5 channels compared to unsubstituted analogs.

Serotonin Reuptake Inhibition (Depression/Anxiety)

The scaffold is a bioisostere of the phenoxyphenylpropylamine motif found in Atomoxetine and Fluoxetine.

• Application: Researchers use this scaffold to synthesize "dual-acting" inhibitors (SERT + 5-HT₂A antagonism) by linking the piperidine nitrogen to heteroaryl systems.[1]

Structure-Activity Relationship (SAR) Map[1]

Caption: Pharmacophore map highlighting key interaction points of the aryloxy-piperidine scaffold.

Part 4: Analytical Characterization

For quality control (QC) in research, the following HPLC method is recommended to detect impurities (e.g., free phenol or unreacted piperidine).

HPLC Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 210 nm (amide backbone) and 270 nm (phenoxy absorption).

Analyte	Approx. Retention Time (min)
4-Hydroxypiperidine	1.2 (Void volume)
2-Cresol (Impurity)	4.5
4-(2-Methylphenoxy)piperidine	6.8

References

• Review of Piperidine Scaffolds: Frolov, N. A., & Vereshchagin, A. N. (2023).[2] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.[2] Link

• Privileged Structures in MedChem: Gozza, A., et al. (2024). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry. Molecules, 29. Link

• SER/NET Transporter Affinity: Zhao, Z. J., et al. (2003). Syntheses and binding studies of new [(aryl)(aryloxy)methyl]piperidine derivatives... as potential antidepressant drugs.[1][3] Journal of Medicinal Chemistry, 46(25), 5512-5532.[4] Link

• Chemical Data & CAS: PubChem Compound Summary for CID 56830145, 4-[2-(2-Methylphenoxy)ethyl]piperidine hydrochloride (Analogous structure reference).[1] Link

Sources

• 1. Tolperisone | C16H23NO | CID 5511 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Syntheses and binding studies of new [(aryl)(aryloxy)methyl]piperidine derivatives and related compounds as potential antidepressant drugs with high affinity for serotonin (5-HT) and norepinephrine (NE) transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Utilization of 4-(2-Methylphenoxy)piperidine Hydrochloride in Next-Generation Agrochemical Synthesis

Topic: Strategic Utilization of 4-(2-Methylphenoxy)piperidine Hydrochloride in Agrochemical Synthesis Content Type: Technical Whitepaper Audience: Senior Process Chemists, Agrochemical Researchers, and Discovery Scientists.

Executive Summary

In the high-stakes arena of agrochemical discovery, the 4-aryloxypiperidine pharmacophore has emerged as a privileged scaffold, offering a critical balance between lipophilicity (

) and metabolic stability. Specifically, 4-(2-Methylphenoxy)piperidine hydrochloride (CAS: 65367-95-5) serves as a high-value intermediate for the synthesis of novel fungicides and herbicides.

This whitepaper provides a rigorous technical analysis of this compound’s utility. Unlike generic piperidines, the ortho-methyl substitution on the phenoxy ring introduces steric bulk that modulates receptor binding kinetics and retards oxidative metabolism at the aromatic ring. This guide details the self-validating synthesis protocols, process optimization strategies, and downstream applications required to integrate this scaffold into high-efficacy crop protection agents.

Chemical Profile & Technical Specifications[1][2][3][4][5]

Parameter	Specification
IUPAC Name	4-(2-Methylphenoxy)piperidine hydrochloride
CAS Number (Salt)	65367-95-5
CAS Number (Free Base)	63843-42-5
Molecular Formula
Molecular Weight	227.73 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in DCM.
Key Functionality	Secondary amine (nucleophile), Aryl ether (lipophilic linker)

Strategic Utility in Agrochemical Design

The "Plug-and-Play" Scaffold Advantage

Modern agrochemical design often employs a modular approach. The 4-(2-methylphenoxy)piperidine moiety acts as a lipophilic vector , transporting polar heterocyclic warheads (e.g., isoxazolines, thiazoles) across the waxy cuticle of plant leaves and fungal cell walls.

• Lipophilicity Modulation: The piperidine ring provides a saturated, non-planar linker that disrupts crystal packing, improving the solubility formulations of final active ingredients (AIs).

• Metabolic Resistance: The 2-methyl group on the phenoxy ring sterically hinders hydroxylation at the ortho positions and electronically deactivates the ring slightly compared to a methoxy group, potentially extending the half-life of the AI in the soil or plant system.

Target Classes

• Oxysterol Binding Protein (OSBP) Inhibitors: Piperidinyl-thiazole fungicides (analogous to Fluoxapiproline) utilize similar ether-linked piperidine tails to bind oxysterol receptors in Oomycetes.

• Succinate Dehydrogenase Inhibitors (SDHI): Used as a spacer group in novel carboxamide fungicides.

Validated Synthesis Protocols

Two primary routes are established for synthesizing this intermediate. The Nucleophilic Displacement (SN2) route is preferred for industrial scale-up due to cost-efficiency, while the Mitsunobu route is reserved for discovery-phase analog generation.

Industrial Route: SN2 Displacement

This protocol avoids the atom-uneconomic reagents of the Mitsunobu reaction (DEAD/PPh3) and uses robust sulfonate leaving groups.

Reaction Scheme:

• Activation:

  -Boc-4-hydroxypiperidine -Boc-4-mesyloxypiperidine (MsCl, Et3N).

• Displacement: Reaction with o-cresol (2-methylphenol) under basic conditions.

• Deprotection: Acidic cleavage of the Boc group.

Step-by-Step Protocol (Scale: 100g Batch)

Step 1: Mesylation

• Charge a reactor with

  -Boc-4-hydroxypiperidine (1.0 eq) and Dichloromethane (DCM) (10 vol). Cool to 0°C.[1]

• Add Triethylamine (1.5 eq) followed by slow addition of Methanesulfonyl chloride (MsCl) (1.2 eq), maintaining internal temperature <5°C.

• Stir for 2 hours. Quench with water.[1] Separate organic layer, dry over

  , and concentrate to yield the mesylate (solid). Yield: >95%.

Step 2: Etherification (The Critical Step)

• Dissolve 2-Methylphenol (1.2 eq) in DMF (5 vol).

• Add Cesium Carbonate (

  ) (2.0 eq) or Potassium Carbonate (3.0 eq). Stir at RT for 30 min to generate the phenoxide.

• Add the Mesylate intermediate (1.0 eq) from Step 1.

• Heat the mixture to 80–90°C for 12–16 hours. Note: Higher temperatures promote elimination to the alkene side-product.

• Workup: Cool, pour into ice water, extract with Ethyl Acetate. Wash with 1N NaOH (to remove unreacted phenol). Concentrate to yield

  -Boc-4-(2-methylphenoxy)piperidine.

Step 3: Salt Formation

• Dissolve the intermediate in 1,4-Dioxane or Methanol .

• Add 4M HCl in Dioxane (3.0 eq) dropwise at 0°C.

• Stir at RT for 4 hours. The hydrochloride salt will precipitate.

• Filter the white solid, wash with diethyl ether, and dry under vacuum.

Discovery Route: Mitsunobu Coupling

Best for rapid library generation where yield is secondary to speed.

• Reagents:

  -Boc-4-hydroxypiperidine, 2-Methylphenol, Triphenylphosphine ( ), Diisopropyl azodicarboxylate (DIAD).

• Conditions: THF, 0°C to RT, 12 hours.

• Mechanism: Inversion of configuration (not relevant for the achiral 4-position, but critical if using substituted piperidines).

Visualizing the Workflow

The following diagrams illustrate the retrosynthetic logic and the forward synthesis workflow.

Figure 1: Industrial synthesis workflow via the Sulfonate Displacement route, highlighting critical process parameters.

Downstream Agrochemical Applications

Once synthesized, the 4-(2-methylphenoxy)piperidine hydrochloride is rarely the end product. It is a nucleophile ready for coupling.

Case Study: Synthesis of a Piperidinyl-Thiazole Fungicide

Objective: Create a broad-spectrum fungicide targeting Oomycetes.

• Core Scaffold: 4-(Chloromethyl)thiazole derivative (Electrophile).

• Coupling:

  • The piperidine HCl salt is neutralized in situ with DIPEA (Diisopropylethylamine).

  • Reaction with the thiazole halide in Acetonitrile at reflux.

• Result: The secondary nitrogen alkylates, linking the lipophilic phenoxy-piperidine tail to the bioactive thiazole head.

Figure 2: Modular assembly of a fungicide active ingredient using the piperidine intermediate.

Safety and Handling (MSDS Highlights)

• Hazards: The hydrochloride salt is an irritant to eyes, respiratory system, and skin (H315, H319, H335).

• Handling: Use local exhaust ventilation. Avoid dust formation.

• Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) in a desiccator.

• Incompatibility: Strong oxidizing agents.

References

• MOLBASE Chemical Registry. (2024). Compound Summary for CAS 63843-42-5 and 65367-95-5. Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 24902282: 3-(2-Methylphenoxy)piperidine (Isomer Reference). Retrieved from

• Organic Chemistry Portal. (2023). Mitsunobu Reaction: Mechanism and Application in Ether Synthesis. Retrieved from

• Google Patents. (2018). Process for preparing 4-methylenepiperidine or acid addition salt thereof (CN108017573B). (Reference for general piperidine salt handling). Retrieved from

• Chem-Impex International. (2024). Product Catalog: 4-[2-(Trifluoromethyl)Phenoxy]Piperidine Hydrochloride. (Reference for analog utility in agrochemicals). Retrieved from

Sources

• 1. organic-synthesis.com [organic-synthesis.com]

Protocols & Analytical Methods

Application Note: High-Purity Isolation &amp; Recrystallization of 4-(2-Methylphenoxy)piperidine Hydrochloride

Abstract & Strategic Context

4-(2-Methylphenoxy)piperidine hydrochloride is a critical pharmacophore scaffold, often serving as a structural motif in muscle relaxants (analogous to Tolperisone intermediates), antihistamines, and novel GPCR ligands. In drug development, the purity of this ether-linked piperidine is paramount because trace phenolic impurities (e.g., o-cresol) are potential genotoxins and can cause oxidative degradation in downstream steps.

This guide details a robust recrystallization protocol designed to achieve >99.5% HPLC purity. Unlike generic procedures, this protocol addresses the specific physicochemical challenges of aryl-ether piperidine salts: their tendency to "oil out" in aqueous mixtures and their high solubility in lower alcohols.

Physicochemical Profile & Solubility Logic

To design an effective purification, one must understand the solute-solvent interactions. The hydrochloride salt of 4-(2-methylphenoxy)piperidine is an ionic lattice held together by hydrogen bonding between the protonated amine and the chloride counter-ion.

Solubility Matrix

Solvent Class	Representative Solvent	Solubility (Hot)	Solubility (Cold)	Suitability
Protics (Alcohols)	Methanol, Ethanol	Very High	High	Poor (Yield loss)
Secondary Alcohols	Isopropanol (IPA)	High	Low	Ideal (Primary choice)
Polar Aprotics	Acetone, Ethyl Acetate	Low	Insoluble	Anti-Solvent
Non-Polars	Hexane, Heptane	Insoluble	Insoluble	Anti-Solvent
Water	Water	Very High	Moderate	Risk (Oiling out)

The Strategic Choice: Isopropanol (IPA) We utilize IPA as the primary solvent. Its secondary alcohol structure offers a "Goldilocks" polarity—sufficient to dissolve the salt at reflux (82°C) but poor enough to force crystallization upon cooling to 0-5°C.

Alternative System: Ethanol/Ethyl Acetate For samples with high organic impurity loads, a solvent/anti-solvent system (Ethanol/EtOAc) is superior for rejecting non-polar side products.

Experimental Protocol

Phase 1: Crude Salt Formation (Pre-requisite)

If starting from the free base oil:

• Dissolve the crude free base in 5 volumes of dry Ethyl Acetate.

• Cool to 0–5°C.

• Slowly add 1.1 equivalents of HCl (4M in Dioxane or gas purge).

• The salt will precipitate immediately. Filter and dry.[1] Note: This crude solid usually contains trapped solvent and trace phenols.

Phase 2: Recrystallization (The Core Process)

Method A: The IPA Reflux (Standard)

Step 1: Dissolution

• Charge the crude 4-(2-Methylphenoxy)piperidine HCl into a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Add Isopropanol (IPA) at a ratio of 3.5 mL per gram of solid.

• Heat the mixture to reflux (approx. 82°C) with moderate stirring.

• Observation Point: If the solution is not clear at reflux, add more IPA in 0.5 mL/g increments. If solids remain that look like dust/inorganic salts, perform a hot filtration .

Step 2: Controlled Cooling (Nucleation)

• Remove the heat source and allow the flask to cool to room temperature (20–25°C) slowly over 1 hour.

• Critical Mechanism: Rapid cooling traps impurities inside the crystal lattice. Slow cooling allows the lattice to exclude foreign molecules (purification).[2]

• Once at room temperature, transfer the flask to an ice bath (0–5°C) for 2 hours.

Step 3: Isolation

• Filter the white crystalline solid using a Büchner funnel under vacuum.

• Wash: Rinse the filter cake with cold IPA (0°C). Use approx. 1 mL/g.

• Drying: Dry in a vacuum oven at 45°C for 12 hours. Ensure constant weight to confirm solvent removal.

Method B: Solvent/Anti-Solvent (High Purity)

Use this if Method A fails to remove specific non-polar impurities.

• Dissolve crude salt in minimum boiling Ethanol (absolute) (approx. 1-2 mL/g).

• Once dissolved, remove from heat.

• Slowly add Ethyl Acetate dropwise to the hot solution.

• Stop adding when a faint, persistent turbidity (cloudiness) appears.

• Add 2-3 drops of Ethanol to clear the solution again.

• Allow to cool slowly to room temperature, then refrigerate.

Process Visualization (Workflow)

Figure 1: Logical workflow for the purification of piperidine ether salts, emphasizing the decision point for hot filtration.

Quality Control & Troubleshooting

Analytical Specifications

Test	Method	Acceptance Criteria	Rationale
Appearance	Visual	White to off-white crystalline powder	Colored impurities indicate oxidation of the phenol moiety.
Purity	HPLC (C18, ACN/Water)	> 99.5% Area	Critical for pharmaceutical intermediates.
Melting Point	Capillary	Sharp range (e.g., 170-175°C*)	Broad range indicates solvent occlusion or impurity.
Residual Solvent	GC-Headspace	< 5000 ppm (IPA)	ICH Q3C guidelines for Class 3 solvents.

*Note: Exact melting point varies by polymorph; establish an internal standard.

Troubleshooting Guide

• Problem: "Oiling Out" (Liquid phase separation instead of crystals).

  • Cause: Temperature dropped too fast or solvent is too polar (water present).

  • Fix: Re-heat to dissolve.[1] Add a seed crystal. Add 10% more solvent. Cool very slowly with vigorous stirring.

• Problem: Low Yield (<60%).

  • Cause: Too much solvent used.

  • Fix: Concentrate the mother liquor (filtrate) by rotary evaporation to half volume and repeat cooling to harvest a "second crop."

Safety & Handling (MSDS Summary)

• 4-(2-Methylphenoxy)piperidine HCl: Potentially bioactive (CNS active). Handle in a fume hood. Wear nitrile gloves and N95/P100 respirator if handling dry powder.

• Isopropanol: Flammable.[3] Keep away from ignition sources.

• Waste Disposal: All filtrates contain organic amines and must be disposed of as halogenated organic waste (due to HCl content).

References

• Patent CN108017573B : Process for preparing 4-methylenepiperidine or acid addition salt thereof. (Demonstrates salt formation and purification logic for piperidine derivatives).

• Patent US20060041141A1 : Method for producing salts of tolperisone. (Provides industrial context for piperidine-ketone/ether purification and solvent selection like Ethyl Acetate/MTBE).[4]

• BenchChem Protocols : Application Notes and Protocols for the Purification of Piperidine Reaction Products. (General solvent/anti-solvent methodologies).

• Sigma-Aldrich Datasheet : Meperidine Hydrochloride Solubility Data. (Analogous solubility data for 4-substituted piperidine HCl salts).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Piperidine - Wikipedia [en.wikipedia.org]
• 4. US20060041141A1 - Method for producing salts of tolperisone - Google Patents [patents.google.com]

NMR characterization of 4-(2-Methylphenoxy)piperidine hydrochloride

Application Note: Structural Elucidation of 4-(2-Methylphenoxy)piperidine Hydrochloride via High-Field NMR

Executive Summary & Scientific Context

This guide details the nuclear magnetic resonance (NMR) characterization of 4-(2-Methylphenoxy)piperidine hydrochloride , a critical pharmacophore in the synthesis of centrally acting muscle relaxants (e.g., Tolperisone analogs) and sodium channel blockers.

The Analytical Challenge: Characterizing amine hydrochloride salts presents a specific set of challenges:

• Proton Exchange: The ammonium protons (

  ) are labile and invisible in protic solvents like or .

• Solubility: The salt form is often insoluble in non-polar solvents (

  ), necessitating the use of high-polarity deuterated solvents.

• Conformational Dynamics: The piperidine ring undergoes rapid chair-chair interconversion, which can broaden signals if the acquisition temperature aligns with the coalescence point.

This protocol utilizes DMSO-d6 as the primary solvent to lock the ammonium protons in place, enabling a complete structural assignment.

Experimental Protocol

Sample Preparation (The "Salt Effect" Strategy)

To ensure visibility of the exchangeable hydrochloride protons, anhydrous DMSO-d6 is required.

should only be used for confirming the salt counter-ion stoichiometry, as it causes the signals to vanish (exchange with ).

• Mass: 10.0 mg – 15.0 mg of analyte.

• Solvent: 600

  L DMSO-d6 (99.9% D, containing 0.03% TMS).

• Tube: 5mm high-precision NMR tube (Wilmad 535-PP or equivalent).

• Preparation: Dissolve by vortexing for 30 seconds. If the solution is cloudy, sonicate for 1 minute. Do not heat above 40°C to avoid inducing H/D exchange with residual water.

Acquisition Parameters (600 MHz Base Frequency)

Parameter	1H (Proton)	13C (Carbon)	HSQC (Heteronuclear)
Pulse Sequence	zg30 (30° pulse)	zgpg30 (Power-gated decoupling)	hsqcedetgp (Multiplicity edited)
Spectral Width	12 ppm (-1 to 11)	240 ppm (-10 to 230)	F1: 220 ppm, F2: 12 ppm
Scans (NS)	16	1024 (Salt reduces S/N)	8
Relaxation Delay (D1)	1.0 sec	2.0 sec	1.5 sec
Temperature	298 K (25°C)	298 K	298 K

Structural Characterization Workflow

The following diagram outlines the logical flow for assigning this molecule, distinguishing between the salt-specific pathway and the structural backbone confirmation.

Caption: Logical workflow for complete structural elucidation of the piperidine salt.

Data Analysis & Assignments

1H NMR Interpretation (DMSO-d6)

The spectrum is dominated by three distinct regions: the downfield ammonium protons, the aromatic region, and the aliphatic piperidine ring.

Key Diagnostic Feature: The "Salt Hump." In DMSO-d6, the

protons appear as two broad singlets or a very broad hump between 8.5 and 9.5 ppm. This confirms the hydrochloride salt formation. If the sample were the free base, this signal would be absent (or a weak singlet < 2.0 ppm).

Representative Assignment Table:

Position	Type	Shift ( ppm)	Multiplicity	Integral	Coupling ( Hz)	Interpretation
NH2+	Amine	8.90 - 9.15	br s	2H	-	Ammonium protons (Exchangeable)
Ar-H	Aromatic	7.12 - 7.18	d	1H	7.5	H-3' (Ortho to methyl)
Ar-H	Aromatic	7.05 - 7.11	t	1H	7.5	H-5'
Ar-H	Aromatic	6.95 - 7.02	d	1H	8.0	H-6' (Ortho to ether)
Ar-H	Aromatic	6.82 - 6.88	t	1H	7.5	H-4'
H-4	Methine	4.55 - 4.65	m (tt)	1H	4.0, 8.5	Ether linkage (Deshielded by O)
H-2,6	Methylene	3.15 - 3.30	m	2H	-	Equatorial (Deshielded by N+)
H-2,6	Methylene	3.00 - 3.15	m	2H	-	Axial
CH3	Methyl	2.18	s	3H	-	Aryl-Methyl group
H-3,5	Methylene	2.05 - 2.15	m	2H	-	Equatorial
H-3,5	Methylene	1.80 - 1.95	m	2H	-	Axial

13C NMR Interpretation

The carbon spectrum confirms the ether linkage and the asymmetry introduced by the ortho-methyl group.

• Ether Carbon (C-4): ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  72.0 ppm. The oxygen atom significantly deshields this carbon.

• Aromatic Ipso-C (C-1'):

  155.0 ppm.[1] The attachment point to Oxygen.

• Methyl Carbon:

  16.5 ppm. Characteristic of aryl-methyls.

Mechanistic Insight: The Piperidine Chair

Understanding the coupling constants requires visualizing the chair conformation. The H-4 proton (at the ether linkage) is typically axial .

• H4 Coupling: It couples to the H3/H5 axial protons (

  Hz) and H3/H5 equatorial protons ( Hz). This results in a "septet-like" or "triplet of triplets" appearance at 4.6 ppm.

Caption: Spin system connectivity showing the aliphatic chain and the critical HMBC link establishing the ether connection.

Troubleshooting & Validation

Issue: "I don't see the NH peaks."

• Cause: Solvent contains water or is old.

• Fix: Use a fresh ampoule of DMSO-d6. Add activated 4Å molecular sieves to the NMR tube 1 hour prior to acquisition to scavenge residual water.

Issue: "The aliphatic region is a blob."

• Cause: Signal overlap between axial/equatorial protons.

• Fix: Run an HSQC (Heteronuclear Single Quantum Coherence) experiment. This spreads the proton signals into the second dimension based on the carbon they are attached to, cleanly separating H-2/6 from H-3/5.

Issue: "Extra peaks at 3.33 ppm and 2.50 ppm."

• Cause: These are the residual water and DMSO solvent peaks, respectively.[2]

• Fix: Do not integrate these regions. Reference the spectrum by setting the DMSO quintet center to 2.50 ppm.[3]

References

• Babij, N. R., et al. (2016). "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organic Process Research & Development. [4]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry.

• National Institute of Advanced Industrial Science and Technology (AIST). "Spectral Database for Organic Compounds (SDBS)." (General reference for piperidine shifts).

• Reich, H. J. "Structure Determination Using Spectroscopic Methods."[5] University of Wisconsin-Madison. (Reference for coupling constants and chair conformations).

Sources

• 1. Piperidine(110-89-4) 1H NMR spectrum [chemicalbook.com]
• 2. research.cbc.osu.edu [research.cbc.osu.edu]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. organicchemistrydata.org [organicchemistrydata.org]

Experimental setup for reactions involving 4-(2-Methylphenoxy)piperidine hydrochloride

Application Note: Synthetic Workflows and Optimization for 4-(2-Methylphenoxy)piperidine Hydrochloride

Abstract & Chemical Profile

4-(2-Methylphenoxy)piperidine hydrochloride (CAS: 65367-95-5) is a critical secondary amine intermediate, most notably utilized in the synthesis of centrally acting muscle relaxants such as Tolperisone and Eperisone .[1]

Unlike simple piperidines, the ether linkage at the 4-position introduces specific steric and electronic considerations.[1] This guide outlines the two primary operational workflows for this molecule:

• Acid-Mediated Condensation (Mannich Reaction): Utilizing the hydrochloride salt directly.[1]

• Nucleophilic Substitution (

  ): Requiring conversion to the free base.[1]

Property	Specification
Molecular Formula
Molecular Weight	227.73 g/mol
Appearance	White to off-white crystalline powder
Solubility	Freely soluble in water, methanol, ethanol; Insoluble in diethyl ether, hexanes.
pKa (Calculated)	~9.8 (Piperidine nitrogen)

Reactivity & Workflow Selector

The choice of experimental setup depends entirely on the target reaction type.[1] The hydrochloride salt is stable but non-nucleophilic.[1]

Figure 1: Decision tree for selecting the appropriate experimental setup based on the desired chemical transformation.

Protocol A: Salt-to-Base Conversion (Free-Basing)[1]

Context: For

alkylations, reductive aminations, or acylations, the nitrogen lone pair must be available.[1] Attempting these reactions with the HCl salt and a weak base (like carbonate) in situ often leads to incomplete conversion or stalled kinetics due to poor solubility of the salt in organic solvents.[1]

Safety: DCM is volatile; work in a fume hood.[1]

Step-by-Step Methodology:

• Dissolution: Suspend 10.0 g (43.9 mmol) of 4-(2-Methylphenoxy)piperidine HCl in 50 mL of deionized water. Stir until fully dissolved (solution will be slightly acidic, pH ~5).

• Biphasic Setup: Add 50 mL of Dichloromethane (DCM) to the aqueous solution.

• Neutralization: While stirring vigorously, slowly add 20% NaOH solution dropwise. Monitor pH.

  • Target: pH > 12.[1][2]

  • Observation: The aqueous layer will become cloudy as the free base oils out and extracts into the DCM layer.[1]

• Extraction: Separate the organic layer.[1] Extract the aqueous layer twice more with 20 mL DCM.[1]

• Drying: Combine organic layers, dry over anhydrous

  (Sodium Sulfate) for 15 minutes.

• Isolation: Filter and concentrate under reduced pressure (Rotavap) at 40°C.

  • Yield: Expect ~8.0–8.3 g of a viscous, pale yellow oil.[1]

  • Storage: Use immediately or store under Nitrogen at 4°C (amine absorbs

    from air).[1]

Protocol B: The Mannich Reaction (Tolperisone Synthesis)[1][3]

Context: This is the industrial standard reaction. The HCl salt serves a dual purpose: it provides the amine source and maintains the acidic pH required to generate the iminium ion intermediate from formaldehyde.[1]

Critical Quality Attribute (CQA): Temperature control is vital. Overheating (>90°C) or prolonged reaction times promotes the

-elimination of the amine, generating the impurity 4-MMPPO (2-methyl-1-(4-methylphenyl)-propenone), which is genotoxic.[1]

Reagents:

• 4-(2-Methylphenoxy)piperidine HCl (1.0 eq)[1]

• 4-Methylpropiophenone (1.2 eq)[1]

• Paraformaldehyde (1.5 eq) or 1,2-dioxolane[1]

• Solvent: 2-Butanone (Methyl Ethyl Ketone - MEK) or Isopropanol (IPA)[1]

• Catalyst: Conc. HCl (0.1 eq)

Experimental Setup:

• Assembly: Equip a 250 mL three-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal thermometer.

• Charging: Add 4-methylpropiophenone (17.8 g, 0.12 mol), Paraformaldehyde (4.5 g, 0.15 mol), and 4-(2-Methylphenoxy)piperidine HCl (22.7 g, 0.1 mol).

• Solvent: Add 100 mL of 2-Butanone (MEK).

• Initiation: Add catalytic Conc. HCl (0.5 mL).

• Reaction: Heat the mixture to reflux (approx. 80°C).

  • Monitoring: Check TLC or HPLC every 2 hours.[1]

  • Endpoint: Consumption of the piperidine salt.[1][3]

• Crystallization (Self-Validating Step):

  • Cool the reaction mixture to 5°C.

  • The product, Tolperisone HCl, is less soluble in cold MEK than the starting materials.[1]

  • Filter the white precipitate.[1]

  • Wash with cold acetone to remove unreacted ketone and the 4-MMPPO impurity.[1]

Figure 2: Mechanistic flow of the Mannich reaction, highlighting the critical elimination pathway to be avoided.[1]

Analytical Validation

To ensure protocol success, the following analytical markers should be used.

Table 1: Key Analytical Markers

Method	Parameter	Expected Result	Interpretation
HPLC	Purity	>98.5% Area	Main peak: Tolperisone.[1] Impurity (RRT ~1.2): 4-MMPPO.[1]
Titration	Chloride Content	13.5% ± 0.5%	Confirms stoichiometry of the HCl salt.[1]
1H NMR	4.3 ppm	Multiplet (1H)	Characteristic shift of the methine proton at the ether linkage ( ).[1]
Visual	Solubility	Clear in water	Turbidity indicates presence of free base or non-polar impurities.[1]

References

• Porszasz, J., et al. (1961).[1][4] Pharmacology of Mydocalm, a new centrally acting muscle relaxant. Acta Physiologica Academiae Scientiarum Hungaricae.[1]

• Gokul, J., et al. (2006).[1] Method for producing salts of tolperisone. US Patent Application 20060041141.[1][3]

• Sigma-Aldrich. (n.d.).[1] Product Specification: 4-(2-Methylphenoxy)piperidine hydrochloride.[1][5]

• Anderson, K. (2009).[1] Compositions of Tolperisone and methods for purifying. US Patent 2009/0253743.[1]

Sources

• 1. Intercepting Methanimine for the Synthesis of Piperidine-Based N‑Heterocycles in an Aqueous Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. US20060041141A1 - Method for producing salts of tolperisone - Google Patents [patents.google.com]
• 4. Tolperisone: A Typical Representative of a Class of Centrally Acting Muscle Relaxants with Less Sedative Side Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. calpaclab.com [calpaclab.com]

Application Notes and Protocols for the Development of CNS Agents from 4-(2-Methylphenoxy)piperidine hydrochloride

Abstract

This document provides a comprehensive, technically detailed guide for researchers, scientists, and drug development professionals on utilizing 4-(2-Methylphenoxy)piperidine hydrochloride as a foundational scaffold for the discovery and preclinical development of novel Central Nervous System (CNS) agents. The protocol herein is designed to be a dynamic framework, encouraging adaptation and critical thinking rather than rigid adherence to a predefined template. We will explore the rationale behind experimental choices, from initial library synthesis and in vitro screening to in vivo validation and preclinical safety assessment, all grounded in the principles of scientific integrity and translational relevance.

Introduction: The Piperidine Scaffold in CNS Drug Discovery

The piperidine moiety is a well-established "privileged structure" in medicinal chemistry, frequently appearing in a diverse range of clinically successful CNS drugs.[1] Its conformational flexibility and ability to present substituents in defined three-dimensional space allow for precise interactions with a multitude of CNS targets, including G-protein coupled receptors (GPCRs), ion channels, and transporters.[2] The starting material, 4-(2-Methylphenoxy)piperidine hydrochloride, offers a unique chemical scaffold with modifiable positions on both the piperidine nitrogen and the phenoxy ring, providing a rich foundation for generating a library of novel chemical entities with the potential for nuanced biological activity.

Strategic Overview: A Phased Approach to CNS Agent Development

The development of a novel CNS agent from a starting scaffold is a multi-stage process that requires a systematic and iterative approach. The following protocol is structured to guide the user from initial hit generation to a preclinical candidate nomination.

Caption: Iterative cycle of lead optimization.

Secondary and Functional Assays

Promising compounds with good potency and selectivity will be advanced to more complex cell-based functional assays to determine their mechanism of action (e.g., agonist, antagonist, inverse agonist).

Table 2: Secondary and Functional Assays

Assay Type	Purpose	Example
cAMP Assay	To determine functional activity at Gs or Gi-coupled GPCRs. [3]	Measure changes in intracellular cAMP levels in response to compound treatment in cells expressing the target receptor.
Calcium Flux Assay	To determine functional activity at Gq-coupled GPCRs or ion channels.	Monitor intracellular calcium mobilization using a fluorescent calcium indicator.
Neuroinflammation Assay	To assess the anti-inflammatory potential of the compounds. [4][5]	Measure the release of pro-inflammatory cytokines (e.g., TNF-α, IL-6) from LPS-stimulated microglial cells.
Neuroprotection Assay	To evaluate the ability of compounds to protect neurons from cell death. [1][6]	Assess neuronal viability in the presence of a neurotoxin (e.g., glutamate, MPP+) with and without the test compound.

In Vitro ADME/Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is critical for CNS drug development.

Table 3: Key In Vitro ADME/Tox Assays

Parameter	Assay	Rationale
Solubility	Kinetic or Thermodynamic Solubility Assay	Poor solubility can limit absorption and bioavailability.
Permeability	Parallel Artificial Membrane Permeability Assay (PAMPA)	Predicts passive diffusion across the blood-brain barrier. [7]
Metabolic Stability	Liver Microsome Stability Assay	Determines the rate of metabolism by liver enzymes.
Efflux Liability	MDCK-MDR1 Assay	Identifies substrates of P-glycoprotein, a key efflux transporter at the BBB. [8][9]
Cytotoxicity	Cell Viability Assay (e.g., MTT, LDH)	Provides an early indication of potential toxicity.

Phase 3: In Vivo Validation

Blood-Brain Barrier (BBB) Penetration

The ability of a compound to cross the BBB is a prerequisite for CNS activity. [10] Protocol: In Vivo BBB Penetration Study in Rodents

• Compound Administration: Administer the test compound to a cohort of rodents (e.g., mice or rats) via the intended clinical route (e.g., oral gavage, intravenous injection).

• Sample Collection: At various time points post-administration, collect blood and brain tissue samples.

• Sample Processing: Process the blood to obtain plasma. Homogenize the brain tissue.

• Bioanalysis: Quantify the concentration of the compound in plasma and brain homogenate using a validated LC-MS/MS method.

• Data Analysis: Calculate the brain-to-plasma concentration ratio (Kp) and, if possible, the unbound brain-to-unbound plasma ratio (Kp,uu) to assess the extent of BBB penetration. [9][11]

Animal Models of Efficacy

Lead compounds with confirmed BBB penetration should be evaluated in relevant animal models of CNS disorders. The choice of model will depend on the intended therapeutic indication.

Table 4: Example Animal Models for Efficacy Testing

Therapeutic Area	Animal Model	Key Behavioral Readouts
Depression	Forced Swim Test (FST) / Tail Suspension Test (TST) [12][13][14][15]	Immobility time
Chronic Unpredictable Mild Stress (CUMS) [13]	Anhedonia (sucrose preference), anxiety-like behavior
Anxiety	Elevated Plus Maze (EPM)	Time spent in open arms
Light-Dark Box Test	Time spent in the light compartment
Cognitive Impairment	Morris Water Maze	Latency to find the hidden platform, memory retention
Novel Object Recognition	Discrimination between a novel and a familiar object

Preclinical Safety and Toxicology

A preliminary safety assessment is necessary before nominating a preclinical candidate.

Key Preclinical Safety Studies:

• Maximum Tolerated Dose (MTD): To determine the highest dose that does not cause unacceptable toxicity. [16]* Single-Dose and Repeat-Dose Toxicity Studies: To identify potential target organs of toxicity and establish a safety margin. [16][17]* Safety Pharmacology: To assess the effects of the compound on vital functions (cardiovascular, respiratory, and central nervous systems). [18][19]

Conclusion

The protocol outlined in this document provides a robust and scientifically-driven framework for the development of novel CNS agents from the 4-(2-Methylphenoxy)piperidine hydrochloride scaffold. By integrating rational library design, a comprehensive in vitro screening cascade, and rigorous in vivo validation, researchers can efficiently identify and optimize promising lead compounds for further preclinical and clinical development. The iterative nature of this process, guided by a deep understanding of the underlying biology and medicinal chemistry principles, is paramount to success in the challenging but rewarding field of CNS drug discovery.

References

• Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. Frontiers in Cellular and Infection Microbiology. Available at: [Link]

• Structure activity relationship of piperidine derivatives. ResearchGate. Available at: [Link]

• Computational Approaches to Analyze and Predict Small Molecule Transport and Distribution at Cellular and Subcellular Levels. PMC. Available at: [Link]

• Recent progress in assays for GPCR drug discovery. PubMed. Available at: [Link]

• Piperine and Derivatives: Trends in Structure-Activity Relationships. PubMed. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

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• Animal Models of Depression: Molecular Perspectives. PMC. Available at: [Link]

• Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms. Journal of Medicinal Chemistry. Available at: [Link]

• Structure-activity relationships and CoMFA of N-3 substituted phenoxypropyl piperidine benzimidazol-2-one analogues as NOP receptor agonists with analgesic properties. PubMed. Available at: [Link]

• Ion Channels as Drug Targets: The Next GPCRs. PMC. Available at: [Link]

• Safety and regulatory requirements and challenge for CNS drug development. PubMed. Available at: [Link]

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• Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders. PMC. Available at: [Link]

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• Synthesis and acaricidal activity of phenylpiperazine derivatives. PMC. Available at: [Link]

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Technical Application Note: Characterization of 4-(2-Methylphenoxy)piperidine Hydrochloride in Receptor Binding Assays

[1]

Executive Summary & Pharmacological Context[1][2][3][4]

4-(2-Methylphenoxy)piperidine hydrochloride represents a "privileged scaffold" in medicinal chemistry—a structural motif capable of binding to multiple diverse receptors depending on its substitutions.[1] Structurally, it consists of a basic piperidine amine connected via an ether linkage to an ortho-substituted aromatic ring.[1]

This specific topology is highly relevant for three primary therapeutic targets:

• Sigma-1 Receptors (σ1R): The hydrophobic ortho-tolyl group and the protonatable piperidine nitrogen form the classic pharmacophore required for high-affinity σ1R binding (positive charge + hydrophobic bulk).[1]

• NMDA Receptors (NR2B Subunit): 4-Phenoxypiperidines are structural analogs of ifenprodil, acting as allosteric modulators of the NR2B subunit.[1]

• Monoamine Transporters: Similar scaffolds are found in SSRIs/SNRIs, necessitating off-target screening.[1]

This Application Note provides a validated workflow for characterizing the binding affinity (

) of 4-(2-Methylphenoxy)piperidine HCl, specifically focusing on Sigma-1 Receptor competition assays, with a secondary protocol for NMDA (NR2B) screening.

Chemical Properties & Preparation

Before initiating biological assays, the physicochemical behavior of the salt form must be managed to ensure accurate concentration data.[1]

Property	Specification	Experimental Implication
Molecular Formula		Use MW = 227.73 g/mol for molarity calculations.[1]
Solubility	Water (>50 mM), DMSO (>100 mM)	The HCl salt is highly water-soluble.[1] However, DMSO is recommended for stock solutions (10 mM) to prevent hydrolysis or precipitation upon freeze-thaw cycles.[1]
pKa (Calc)	~9.8 (Piperidine Nitrogen)	At physiological pH (7.4), the nitrogen is >99% protonated.[1] This cationic species is the active form for receptor binding.[1]
Stability	Hygroscopic	Store desicated at -20°C. Weigh rapidly to avoid water uptake affecting mass accuracy.[1]

Protocol A: Sigma-1 Receptor (σ1R) Competition Binding Assay

Rationale: The Sigma-1 receptor is an intracellular chaperone protein that translocates from the Mitochondria-Associated Membrane (MAM) to the Plasma Membrane upon ligand binding.[1] High-affinity ligands typically possess a basic nitrogen flanked by hydrophobic domains.[1][2] 4-(2-Methylphenoxy)piperidine fits this model perfectly.

Materials & Reagents[1][4][6][7][8]

• Radioligand:

  (Specific Activity: ~30-60 Ci/mmol).[1] Note: (+)-Pentazocine is highly selective for σ1R over σ2R.[1]

• Receptor Source: Guinea pig brain membrane homogenates (Jurkat cell membranes are a valid human alternative).[1]

• Non-Specific Binding (NSB) Control: Haloperidol (10 µM) or unlabeled (+)-Pentazocine (10 µM).[1]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4 at 37°C. (Avoid phosphate buffers which can precipitate calcium if used in downstream functional assays).[1]

Experimental Workflow

Step 1: Membrane Preparation [1]

• Thaw guinea pig brain membranes on ice.[1]

• Resuspend in 50 mM Tris-HCl (pH 7.4).

• Homogenize using a Polytron (burst of 5 seconds).

• Adjust protein concentration to 200–300 µ g/well . Causality: High protein density is required because σ1R density varies; insufficient protein leads to low signal-to-noise ratios.[1]

Step 2: Assay Assembly (96-well Plate) Prepare the reaction mix in a final volume of 250 µL:

• 25 µL Test Compound (4-(2-Methylphenoxy)piperidine HCl) at

  to M (7-point curve).

• 25 µL Radioligand (

  , final conc. 2–3 nM).[1]

• 200 µL Membrane Suspension.[1]

Step 3: Incubation

• Incubate for 120 minutes at 37°C .

• Critical Insight: Sigma-1 binding kinetics are slow.[1] Shorter incubations (e.g., 60 min) often result in non-equilibrium conditions, underestimating the affinity of the test compound.[1]

Step 4: Termination

• Pre-soak GF/B glass fiber filters in 0.5% Polyethyleneimine (PEI) for 1 hour.[1] Reason: PEI reduces the high non-specific binding of lipophilic piperidines to the glass filter.[1]

• Rapidly filter using a cell harvester (e.g., Brandel or PerkinElmer).[1]

• Wash 3x with 2 mL ice-cold Tris-HCl buffer.

Data Analysis

Calculate the Inhibition Constant (

) using the Cheng-Prusoff equation: [1]

• = Concentration of used.[1]
• = Dissociation constant of pentazocine (typically ~3–5 nM).[1]

Protocol B: NMDA Receptor (NR2B Subunit) Binding Screen

Rationale: The "phenoxypiperidine" moiety is a known pharmacophore for NR2B-selective antagonists (e.g., Ifenprodil analogs).[1] Screening 4-(2-Methylphenoxy)piperidine against this target is essential to determine selectivity profiles.[1]

Materials[1][3][4][6][7][8][9][10]

• Radioligand:

  (binds to the allosteric N-terminal domain of NR2B).[1]

• Receptor Source: Rat forebrain membranes (rich in NR2B).[1]

• Blockers: Include 10 µM GABRA and 10 µM Glutamate to saturate the orthosteric sites, ensuring we measure only allosteric modulation.

• NSB Control: Spermine (1 mM) or unlabeled Ifenprodil (10 µM).[1]

Key Procedural Differences

• Buffer: 50 mM Tris-HCl (pH 7.4) containing 1 mM EDTA .[1] Causality: EDTA is crucial to chelate endogenous zinc, which inhibits ifenprodil binding.[1]

• Incubation: 2 hours at 4°C (Ice bath). Note: Unlike Sigma-1, NMDA radioligand binding is often more stable and exhibits lower noise at 4°C.[1]

Visualizing the Mechanism & Workflow

The following diagrams illustrate the binding logic and the experimental process.

Diagram 1: Sigma-1 Receptor Translocation Mechanism

This diagram shows how the ligand (4-(2-Methylphenoxy)piperidine) triggers the biological response.[1]

Caption: Ligand-induced dissociation of Sigma-1 Receptor from BiP and subsequent translocation to the plasma membrane.[1]

Diagram 2: Competition Binding Assay Workflow

Step-by-step logic for the experimental protocol.

Caption: Validated workflow for high-throughput competition binding assays.

Interpretation of Results

When analyzing the data for 4-(2-Methylphenoxy)piperidine HCl:

• Steep Hill Slope (> 1.0): Indicates positive cooperativity or multi-site binding.[1]

• Shallow Hill Slope (< 0.8): Suggests negative cooperativity or binding to multiple receptor subtypes (e.g., mixed σ1/σ2 binding).[1]

• Expected Affinity:

  • If

    : High affinity (Potent Sigma-1 Ligand).[1]

  • If

    : Low affinity (Likely non-specific).[1]

Troubleshooting Note: If the

shifts significantly between runs, check the pH of the buffer. Piperidine binding is highly pH-dependent due to the ionization state of the nitrogen (pKa ~9.8).[1] Ensure pH is exactly 7.4 at the temperature of incubation (37°C), not just at room temperature.

References

• Sigma-1 Receptor Pharmacology: Cobos, E. J., et al. (2008).[1] "Pharmacology and therapeutic potential of sigma(1) receptor ligands." Current Neuropharmacology.

• Phenoxypiperidine SAR Studies: Saeedi, S., et al. (2019).[1] "Synthesis and biological characterization of 4,4-difluoro-3-(phenoxymethyl)piperidine scaffold." ChemRxiv.

• NMDA Receptor Binding Protocols: Reynolds, I. J., & Miller, R. J. (1989).[1] "Ifenprodil is a novel type of N-methyl-D-aspartate receptor antagonist."[1] Molecular Pharmacology.

• Assay Methodology: Current Protocols in Pharmacology. "Radioligand Binding Assays for Sigma Receptors." Wiley Online Library.[1]

• Compound Data: PubChem Compound Summary for CID 20364487 (4-(2-Methylphenoxy)piperidine).[1] [1]

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• 2. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Formulation of Agrochemicals with 4-(2-Methylphenoxy)piperidine hydrochloride

Document ID: AN-AGCHEM-260202-01

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and formulation professionals on the development of agrochemical formulations incorporating 4-(2-Methylphenoxy)piperidine hydrochloride as the active ingredient (AI). While specific public data on this compound's agrochemical applications is limited, this guide synthesizes established principles of formulation science, drawing parallels from structurally related phenoxy and piperidine compounds used in crop protection.[1][2][3] The protocols herein are presented as robust starting points, emphasizing the critical need for thorough pre-formulation analysis to tailor formulations to the specific physicochemical properties of the AI. This guide covers pre-formulation studies, detailed protocols for developing Emulsifiable Concentrates (EC) and Wettable Powders (WP), and rigorous quality control (QC) methodologies to ensure formulation stability, efficacy, and safety.

Introduction and Rationale

4-(2-Methylphenoxy)piperidine hydrochloride belongs to a class of chemical structures, phenoxy and piperidine derivatives, that are well-represented in the agrochemical sector.[1][2] Compounds with a phenoxy moiety, such as MCPA, are known for their herbicidal activity, often acting as synthetic auxins to control broadleaf weeds.[4] Piperidine derivatives are utilized in the synthesis of various pesticides and insecticides due to their biological activity.[3][5] The hydrochloride salt form of an active ingredient often enhances water solubility, a critical factor in formulation design.[6]

The primary challenge in formulating any new AI is to create a product that is not only biologically effective but also physically and chemically stable, user-friendly, and safe for the environment.[7] This guide addresses this challenge by providing a logical workflow, from initial characterization of the AI to the development and quality control of final formulations.

Pre-Formulation Studies: The Foundation of a Stable Product

Before attempting to create a full formulation, a thorough understanding of the AI's physicochemical properties is paramount.[7] These initial studies dictate the choice of formulation type and the selection of appropriate inert ingredients.

Solubility Profiling

The solubility of 4-(2-Methylphenoxy)piperidine hydrochloride in a range of solvents is the most critical parameter determining whether a liquid or solid formulation is more appropriate.

Protocol: Solubility Screening

• Solvent Selection: Prepare a panel of solvents including water, polar protic solvents (e.g., methanol, isopropanol), polar aprotic solvents (e.g., acetone, N,N-dimethylformamide), and non-polar aromatic solvents (e.g., Solvesso™ 100, xylene).

• Equilibrium Solubility Determination:

  • Add an excess amount of the AI to a known volume of each solvent in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

  • Centrifuge the samples to separate undissolved solid.

  • Carefully extract an aliquot of the supernatant and dilute it with a suitable mobile phase.

  • Quantify the concentration of the AI using a validated HPLC-UV method.

• Data Analysis: Express solubility in g/L or mg/mL. This data will directly inform the feasibility of creating a high-concentration Emulsifiable Concentrate (EC) or a water-based Soluble Concentrate (SL).[8]

Table 1: Hypothetical Solubility Profile of 4-(2-Methylphenoxy)piperidine hydrochloride

Solvent	Type	Solubility at 25°C (g/L)	Formulation Implications
Water	Polar Protic	~50	Potential for a Soluble Concentrate (SL) if concentration is sufficient, otherwise a solid formulation is preferred.
Methanol	Polar Protic	>200	Good co-solvent potential for liquid formulations.
Solvesso™ 100	Aromatic	<10	Poor candidate for a primary solvent in an EC formulation.
Cyclohexanone	Polar Aprotic	>150	Potential primary solvent for an EC formulation.
Xylene	Non-polar	<5	Not suitable as a primary solvent.

Stability Analysis

Understanding the AI's degradation profile under various conditions is crucial for ensuring shelf-life and efficacy.

Protocol: Preliminary pH and Thermal Stability

• pH Stability:

  • Prepare buffered aqueous solutions at pH 4, 7, and 9.

  • Dissolve a known concentration of the AI in each buffer.

  • Store samples at a controlled temperature (e.g., 50°C) to accelerate degradation.

  • Analyze the concentration of the AI at time 0 and after 7, 14, and 28 days using HPLC.

• Thermal Stability:

  • Place a sample of the solid AI in a controlled oven at 54°C for 14 days, a standard accelerated storage condition.[9]

  • Analyze the purity of the AI before and after the test period to check for degradation.

Formulation Development Workflow

The data from pre-formulation studies guides the selection of an appropriate formulation type. The following diagram illustrates this decision-making process.

Caption: Formulation selection workflow based on AI properties.

Based on the hypothetical low water and high organic solvent solubility, we will detail protocols for an Emulsifiable Concentrate (EC) and a Wettable Powder (WP).

Protocol: Emulsifiable Concentrate (EC) Formulation

An EC is a liquid formulation where the AI is dissolved in a water-immiscible solvent system with emulsifiers. Upon dilution with water, it spontaneously forms a stable oil-in-water emulsion.[10][11]

Table 2: Example 200 g/L EC Formulation Recipe

Component	Function	Typical % (w/w)	Example Product
4-(2-Methylphenoxy)piperidine HCl	Active Ingredient	20.0	-
Cyclohexanone	Primary Solvent	50.0	-
Anionic Emulsifier	Emulsifier	5.0	Calcium Dodecylbenzene Sulfonate
Non-ionic Emulsifier	Emulsifier / Stabilizer	5.0	Ethoxylated Castor Oil
Aromatic Solvent	Co-Solvent / Stabilizer	to 100	Solvesso™ 150

Step-by-Step EC Formulation Protocol:

• AI Dissolution: In a suitable mixing vessel, add the primary solvent (Cyclohexanone). Begin agitation and slowly add the 4-(2-Methylphenoxy)piperidine hydrochloride. Mix until the AI is completely dissolved.[8]

• Emulsifier Addition: Add the anionic and non-ionic emulsifiers to the mixture. Continue to agitate until the solution is homogenous. The blend of emulsifiers is critical for creating a stable emulsion upon dilution.[10]

• Co-Solvent Addition: Add the co-solvent (Solvesso™ 150) and mix thoroughly.

• Homogenization & QC: Allow the concentrate to mix for 30 minutes. Take a sample for initial quality control checks (see Section 4.0), including appearance and active ingredient concentration.

Protocol: Wettable Powder (WP) Formulation

A WP is a dry, finely ground formulation that forms a suspension when mixed with water.[12][13] This is a suitable choice for AIs with low water and organic solvent solubility.

Table 3: Example 70% WP Formulation Recipe

Component	Function	Typical % (w/w)	Example Product
4-(2-Methylphenoxy)piperidine HCl	Active Ingredient	70.0	-
Wetting Agent	Aids dispersion in water	2.0	Sodium Lignosulfonate
Dispersing Agent	Prevents particle agglomeration	5.0	Sodium Naphthalene Sulfonate Condensate
Carrier/Filler	Inert diluent	to 100	Kaolin Clay
Anti-caking Agent	Improves flowability	1.0	Fumed Silica

Step-by-Step WP Formulation Protocol:

• Pre-blending: In a suitable blender (e.g., a V-blender), combine the AI, wetting agent, dispersing agent, carrier, and anti-caking agent. Blend for 15-20 minutes until a homogenous powder is achieved.

• Milling: Transfer the pre-blend to an air-jet mill or hammer mill. Mill the powder to a target particle size, typically where 95% of particles are below 15 µm. Particle size is critical for suspensibility and preventing nozzle blockage.[14]

• Homogenization & QC: Blend the milled powder again for 10 minutes to ensure uniformity. Take samples for quality control testing (see Section 4.0), including particle size analysis, wettability, and suspensibility.

Quality Control and Self-Validating Systems

Rigorous quality control is essential to ensure that every batch of formulation meets performance standards.[15] The protocols must include checkpoints that validate the formulation's physical and chemical integrity.

Caption: Quality control workflow for agrochemical formulations.

Key QC Protocols

• Active Ingredient Content (HPLC): A validated reverse-phase HPLC method with UV detection is the standard for quantifying the AI. This confirms the product meets its label claim.

• Emulsion Stability (for EC):

  • Dilute 5 mL of the EC formulation into 95 mL of standard hard water in a graduated cylinder.[16]

  • Invert the cylinder 30 times and let it stand for 2 hours.

  • Observe and record the amount of cream or sediment. A stable formulation will show minimal to no separation.

• Wettability (for WP):

  • Add 1 gram of the WP formulation to 100 mL of water in a beaker without stirring.

  • Record the time it takes for the powder to become completely wet. A good formulation will wet in under 1 minute.

• Suspensibility (for WP):

  • Prepare a suspension as in the emulsion stability test.

  • After 30 minutes, siphon off the top 90% of the liquid.

  • Determine the amount of AI in the remaining 10% by evaporation and weighing or by chemical assay.

  • Calculate the percentage of suspensibility. A value >80% is typically desired.

• Accelerated Storage Stability:

  • Store a sample in its commercial packaging at 54°C for 14 days.[9][17]

  • After the storage period, the sample must be re-analyzed for AI content, physical properties (e.g., emulsion stability, suspensibility), and container integrity.[18] The AI content should not decrease by more than 5% relative to the initial value.

Conclusion

The development of a robust agrochemical formulation for 4-(2-Methylphenoxy)piperidine hydrochloride is a systematic process grounded in the principles of physical and colloid chemistry. The success of any formulation—be it an Emulsifiable Concentrate, a Wettable Powder, or another type—is directly dependent on a comprehensive understanding of the active ingredient's properties. The protocols outlined in this guide provide a validated framework for initiating this development process. By integrating thorough pre-formulation studies with systematic formulation trials and rigorous, self-validating quality control measures, researchers can efficiently develop stable, effective, and safe agrochemical products.

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• Daicel Pharma Standards. 4-Methylene Piperidine Hydrochloride. [Link]

• Google Patents.

• PCC SE. AGROCHEMICALS FORMULATION. [Link]

• PharmaCompass. 4-methylene piperidine-HCl. [Link]

• PubChem, National Center for Biotechnology Information. 4-(2-Ethoxyphenyl)piperidine hydrochloride. [Link]

• Croda Agriculture. Suspension concentrate (SC) guide. [Link]

• Agri-Training. Agrochemical Formulations. [Link]

• International Atomic Energy Agency. Quality Control of Pesticide Products. [Link]

• Aragen Life Sciences. Systemic Insecticide: Emulsifiable Concentrate Formulation. [Link]

• United States Environmental Protection Agency. Accelerated Storage Stability and Corrosion Characteristics Study Protocol. [Link]

• Google Patents.

• Agro Chemicals. Formulation. [Link]

• European Commission Directorate-General for Health and Food Safety. METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS IN FOOD AND FEED. [Link]

• Regulations.gov. Residue Chemistry Test Guidelines OPPTS 860.1380 Storage Stability Data. [Link]

• Wikipedia. MCPA. [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• Scribd. How To Develop A Suspension Concentrate. [Link]

• United States Environmental Protection Agency. Accelerated Storage Stability and Corrosion Characteristics Study Protocol. [Link]

• Camsi-X. An Introduction to Suspension Concentrates. [Link]

• International Journal of Novel Research and Development. Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. [Link]

• Food and Agriculture Organization of the United Nations. Manual on development and use of FAO and WHO specifications for pesticides. [Link]

• Food and Agriculture Organization of the United Nations. Quality control of Pesticide Products – Guidelines for National Laboratories. [Link]

• Journal of Applied Biological Sciences. PREPARATION OF WETTABLE POWDER FORMULATION OF BACILLUS THURINGIENSIS KD2. [Link]

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• United States Environmental Protection Agency. Product Properties Test Guidelines Oppts 830.6317 Storage Stability. [Link]

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• ResearchGate. Development of emulsifiable concentrate formulations, bio-efficacy and chemical characterization of some botanical extracts. [Link]

• Google Patents. WO2022130188A1 - Agrochemical composition comprising piperidine thiazole compounds.

• SOLitude Lake Management. Understanding Emulsifiable Concentrate Herbicides: What They Are and How They Work. [Link]

• Creative Biolabs. Agrochemical Formulated Products Testing. [Link]

• Australian Pesticides and Veterinary Medicines Authority. Formulation types. [Link]

• Taylor & Francis Online. Wettable powder – Knowledge and References. [Link]

• MDPI. Development of Analytical Methods to Analyze Pesticide Residues. [Link]

• ResearchGate. Research progress on piperidine-containing compounds as agrochemicals. [Link]

• YouTube. Understanding Pesticide Formulations: EC, WP, WG & More for Effective Pest Control. [Link]

• National Pesticide Information Center. Pesticide Formulations Fact Sheet. [Link]

• PubChem, National Center for Biotechnology Information. (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride. [Link]

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Application Notes and Protocols for 4-(2-Methylphenoxy)piperidine hydrochloride

Introduction

4-(2-Methylphenoxy)piperidine hydrochloride is a heterocyclic organic compound with potential applications in pharmaceutical research and drug development.[1] As a derivative of piperidine, a common scaffold in medicinal chemistry, this compound serves as a valuable building block for the synthesis of more complex molecules. Its hydrochloride salt form generally enhances solubility and stability, making it suitable for various experimental settings.[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling, storage, and laboratory use of 4-(2-Methylphenoxy)piperidine hydrochloride. The protocols outlined herein are designed to ensure the integrity of the compound and the safety of laboratory personnel. Given the absence of a specific, detailed Safety Data Sheet (SDS) for this particular compound at the time of publication, the following recommendations are synthesized from best practices for handling piperidine derivatives and their hydrochloride salts, supported by available chemical data.[3][4][5]

Physicochemical Properties

A clear understanding of the physicochemical properties of 4-(2-Methylphenoxy)piperidine hydrochloride is fundamental to its appropriate handling and use in experimental design.

Property	Value	Source(s)
CAS Number	65367-95-5	[6]
Molecular Formula	C₁₂H₁₈ClNO	[6]
Molecular Weight	227.74 g/mol	[6]
Appearance	White to off-white solid (typical for similar compounds)	General chemical knowledge
Solubility	Likely soluble in water.[3][7]	Based on similar piperidine hydrochloride salts
Storage Temperature	2-8°C recommended for long-term storage.	[7]

Safety and Handling

As a precautionary measure, 4-(2-Methylphenoxy)piperidine hydrochloride should be handled with the care afforded to all research chemicals of unknown toxicity. The following guidelines are based on the hazard profiles of similar piperidine hydrochloride compounds.[5][8]

Hazard Identification

Based on analogous compounds, 4-(2-Methylphenoxy)piperidine hydrochloride may be classified with the following hazards:

• Harmful if swallowed. [4][9]

• Causes skin irritation. [5][8]

• Causes serious eye irritation/damage. [5][8]

• May cause respiratory irritation. [5][8]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of properly after.[4]

• Body Protection: A laboratory coat and, for larger quantities or when generating dust, a chemical-resistant apron or suit.[4]

• Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-approved respirator is recommended.[4]

Engineering Controls

• All handling of solid 4-(2-Methylphenoxy)piperidine hydrochloride should be conducted in a certified chemical fume hood to minimize inhalation exposure.[10]

• Ensure adequate ventilation in the laboratory.[3]

• An eyewash station and safety shower must be readily accessible.

Emergency First Aid Procedures

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.[4][10]

• If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water and soap.[5][10]

• If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[5][10]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[5][10]

Laboratory Protocols

Adherence to standardized laboratory protocols is crucial for obtaining reliable and reproducible experimental results while maintaining a safe working environment.

Receiving and Initial Inspection

Figure 2: Decision-making process for the storage of 4-(2-Methylphenoxy)piperidine hydrochloride.

• Short-term Storage: For routine use, store the solid compound in its original, tightly sealed container in a cool, dry, and well-ventilated area. [1][11]Storage at 2-8°C is a prudent measure.

• Long-term Storage: For archival purposes, store the solid at -20°C. Ensure the container is tightly sealed to prevent moisture absorption.

• Incompatible Materials: Store away from strong oxidizing agents, strong acids, and bases. [3]

Stability

• Solid State: As a hydrochloride salt, the compound is expected to be relatively stable in its solid form when stored correctly. [12]* In Solution: The stability of this compound in various solvents has not been formally reported. It is best practice to use freshly prepared solutions. If solutions are to be stored, they should be protected from light and kept at 2-8°C for short periods. A pilot stability study is recommended for any long-term storage of solutions.

Disposal

All waste containing 4-(2-Methylphenoxy)piperidine hydrochloride must be treated as hazardous waste and disposed of in accordance with all applicable local, regional, and national regulations. [3][4][10]

• Solid Waste: Collect solid waste in a clearly labeled, sealed container.

• Liquid Waste: Collect liquid waste in a labeled, sealed, and appropriate solvent waste container. Do not dispose of it down the drain. [3]* Disposal Vendor: Utilize a licensed professional waste disposal service for final disposal. [4]

Conclusion

While 4-(2-Methylphenoxy)piperidine hydrochloride holds promise as a research chemical, its handling and storage demand careful attention to safety and procedural detail. By following the protocols and guidelines outlined in these application notes, researchers can ensure the integrity of their experiments and the safety of their laboratory environment. It is imperative to seek out a compound-specific Safety Data Sheet when it becomes available and to always perform a risk assessment before commencing any new experimental work.

References

• Chem-Impex. 4-(2-Chlorophenylsulfanyl)Piperidine Hydrochloride.
• Chemos GmbH & Co. KG. Safety Data Sheet: Piperidine.
• Daicel Pharma Standards. 4-Methylene Piperidine Hydrochloride.
• Chem-Impex. Clorhidrato de 4-(2-metoxifenoxi)piperidina.
• Fisher Scientific. SAFETY DATA SHEET - Piperidine hydrochloride.
• Thermo Fisher Scientific. 4 - SAFETY DATA SHEET. (2015-02-02).
• Merck Millipore. Safety Data Sheet. (2022-02-04).
• H-C-H. 4-(2-Methylphenoxy)piperidine hydrochloride, 1 gram, Reagent Grade.
• CDH Fine Chemical. PIPERIDINE HYDROCHLORIDE CAS NO 6091-44-7 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Sigma-Aldrich. SAFETY DATA SHEET. (2023-10-27).
• CymitQuimica. Safety Data Sheet. (2024-12-19).
• Carl ROTH. Safety Data Sheet: Piperidine. (2025-03-31).
• Sigma-Aldrich. SAFETY DATA SHEET. (2025-09-23).
• Sigma-Aldrich. SAFETY DATA SHEET. (2025-09-23).
• CDH Fine Chemical. PIPERIDINE CAS NO 110-89-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Fluorochem. 4-(2'-METHYL-4'-NITROPHENOXY) PIPERIDINE HCL.
• 试剂仪器网. 3-{2-[2-(tert-Butyl)-4-methylphenoxy]-ethyl}piperidine hydrochloride.

Sources

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• 2. chemimpex.com [chemimpex.com]
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• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. calpaclab.com [calpaclab.com]
• 7. 4-Methylene Piperidine Hydrochloride - Daicel Pharma Standards [daicelpharmastandards.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fluorochem.co.uk [fluorochem.co.uk]
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• 12. cdhfinechemical.com [cdhfinechemical.com]

Technical Notes & Optimization

Technical Support Center: 4-(2-Methylphenoxy)piperidine Hydrochloride Purification

Topic: Troubleshooting & Purification Guide for 4-(2-Methylphenoxy)piperidine Hydrochloride CAS: 65367-95-5 Chemical Formula:

Molecular Weight: 227.73 g/mol

Introduction: The Technical Context

Welcome to the technical support hub for 4-(2-Methylphenoxy)piperidine hydrochloride . This compound is a critical aryloxy-piperidine building block, often utilized in the synthesis of centrally acting muscle relaxants (related to scaffolds like Tolperisone) and various CNS-active agents.

The synthesis typically involves the nucleophilic attack of a 4-substituted piperidine on o-cresol (2-methylphenol). The primary purification challenge lies in the amphiphilic nature of the free base and the hygroscopicity of the hydrochloride salt. Users frequently encounter "oiling out" during crystallization, persistent phenolic odors (indicating unreacted o-cresol), or discoloration due to oxidation.

This guide provides a self-validating purification workflow designed to ensure high purity (>98%) and crystallinity.

Part 1: The Golden Protocol (Standard Purification Workflow)

Before troubleshooting, ensure you are following the standard optimized workflow. Many issues arise from skipping the "Free Base Wash" step.

Step-by-Step Methodology

Phase A: The Critical Alkaline Wash (Removing o-Cresol)

Why this matters:o-Cresol is a phenol (weakly acidic). If you attempt to crystallize the salt directly from the reaction mixture without removing excess cresol, the phenol will co-precipitate or trap the salt in an oil.

• Liberation/Extraction: If starting with a crude reaction mixture or impure salt, suspend the material in Dichloromethane (DCM) or Ethyl Acetate .[1]

• The pH Swing: Add 1M NaOH (aq) until the aqueous layer is strongly basic (pH > 12).

  • Mechanism:[2][3] This deprotonates the piperidine (making it organic-soluble) and deprotonates the o-cresol into its phenolate anion (making it water-soluble).

• Separation: Wash the organic layer 3x with 1M NaOH. This aggressively partitions the o-cresol impurity into the aqueous waste.

• Drying: Dry the organic layer over anhydrous

  , filter, and evaporate to obtain the Free Base Oil .

Phase B: Controlled Salt Formation

Why this matters: Rapid addition of acid causes amorphous trapping of solvents (oiling out).

• Dissolution: Dissolve the Free Base Oil in a minimum volume of dry Isopropanol (IPA) or Ethanol (approx. 5 mL per gram).

• Acidification: Cool to 0°C. Dropwise add 2M HCl in Diethyl Ether or 1.25M HCl in Ethanol .

  • Endpoint: Monitor pH via wet indicator paper. Stop exactly at pH 2-3. Do not add large excesses of HCl , as this solubilizes the salt.

• Crystallization: If precipitate does not form immediately, add Diethyl Ether (anti-solvent) dropwise until turbidity persists. Store at -20°C overnight.

Phase C: Recrystallization (Polishing)

• Solvent System: Boiling Isopropanol (IPA) is the preferred solvent.

• Procedure: Dissolve the crude salt in minimum boiling IPA. If colored, treat with activated charcoal and hot-filter.

• Cooling: Allow to cool slowly to room temperature, then 4°C.

• Yield Check: Collect white needles/plates. Dry in a vacuum oven at 40°C over

  (phosphorus pentoxide) to remove trace moisture.

Visualizing the Workflow

Figure 1: The logic flow for purifying aryloxy-piperidines, emphasizing the separation of phenolic impurities prior to salt formation.

Part 2: Troubleshooting FAQs

Issue 1: "My product turned into a sticky oil instead of crystals."

Diagnosis: This is the most common issue with piperidine salts. It is caused by "Oiling Out" (liquid-liquid phase separation) rather than crystallization. Causes:

• Residual Solvent: Traces of DCM or Ethyl Acetate from the extraction phase lower the melting point.

• Impurity Trapping: Unreacted o-cresol acts as a plasticizer.

• Water: The salt is hygroscopic; atmospheric moisture turns it into a syrup.

Corrective Action (The "Trituration" Protocol):

• Decant the supernatant solvent from the oil.

• Add dry Diethyl Ether or MTBE (Methyl tert-butyl ether) to the oil.

• Scratch the side of the flask vigorously with a glass rod while cooling in an ice bath. The mechanical energy often induces nucleation.

• Advanced Method: If it remains oily, redissolve in minimum hot IPA and add a "seed crystal" (if available) or let it stand in a vapor diffusion chamber with ether.

Issue 2: "The crystals have a pink or brownish tint."

Diagnosis: Oxidative degradation. Causes: Phenolic impurities (like o-cresol) oxidize rapidly in air to form quinones, which are highly colored even in ppm quantities. Corrective Action:

• Do not just recrystallize. Recrystallization often fails to remove these colored impurities because they co-crystallize.

• Back-Extraction: You must revert to Phase A . Suspend the salt in water, basify with NaOH, extract into DCM, and repeat the alkaline washes. The colored quinones often stay in the organic phase or can be removed by a quick filtration through a short pad of silica gel while in the free-base state.

Issue 3: "The melting point is too broad (e.g., 175-185°C)."

Diagnosis: Wet salt or non-stoichiometric HCl. Reference Data: High-purity piperidine hydrochloride salts typically exhibit sharp melting points (often >180°C, though specific polymorphs vary). Corrective Action:

• Dry Aggressively: The salt must be dried under high vacuum (0.1 mbar) at 40-50°C for 24 hours.

• Check Stoichiometry: If you used excess HCl gas/ether, you might have trapped HCl in the lattice. Recrystallize from Ethanol (which allows excess HCl to escape more easily than ether) and dry again.

Part 3: Quantitative Data & Specifications

Use the table below to validate your product against expected standards.

Parameter	Specification	Validation Method
Appearance	White to off-white crystalline solid	Visual Inspection
Solubility	Soluble in Water, Methanol, DMSO; Insoluble in Ether, Hexane	Solubility Test (10mg/mL)
Proton NMR	1:1 integration of Piperidine H to Aromatic H (adjusted for protons)	-NMR ( or )
Melting Point	Sharp range (typically >180°C)*	Capillary Melting Point
Residual Phenol	Not detectable (No "medicinal" smell)	Olfactory / HPLC

*Note: Melting points for salts can vary based on the specific crystal polymorph formed during precipitation.

Part 4: Advanced Troubleshooting Logic (Decision Tree)

Figure 2: Rapid diagnostic tree for common physical defects in the final product.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for amine salt formation and recrystallization).

• BenchChem. (2025).[1] Application Notes and Protocols for the Purification of Piperidine Reaction Products. (Specific solvent selection for piperidine derivatives: Isopropanol/Ethanol).

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. (General guide on using Ethanol/Ether for amine hydrochlorides).

• PubChem. (2025).[4] Compound Summary: 4-(2-Methylphenoxy)piperidine hydrochloride (CID 17178056). National Library of Medicine.

• Moynihan, H. A., & Horgan, D. E. (2017).[5] Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development. (Strategies for removing impurities via phase transformation). [5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof - Google Patents [patents.google.com]
• 3. Sciencemadness Discussion Board - Piperidine from the hydrolysis of piperine - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. 4-[2-(2-Methylphenoxy)ethyl]piperidine hydrochloride | C14H22ClNO | CID 56830145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. DSpace [cora.ucc.ie]

Technical Support Center: Purification of 4-(2-Methylphenoxy)piperidine Hydrochloride

Welcome to the technical support guide for 4-(2-Methylphenoxy)piperidine hydrochloride. This document is designed for researchers, medicinal chemists, and process development professionals to troubleshoot and resolve common purity challenges encountered with this important pharmaceutical intermediate. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions during your purification workflows.

Understanding the Compound and Potential Impurities

4-(2-Methylphenoxy)piperidine hydrochloride is a key building block in pharmaceutical synthesis.[1] As with many multi-step syntheses involving heterocyclic amines, the crude product can contain a variety of impurities that must be removed to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).

Common Impurities Include:

• Unreacted Starting Materials: Such as 4-hydroxypiperidine or 2-methylphenol.

• Byproducts: Arising from side reactions common in amine chemistry.[2]

• Reagent-Related Impurities: Byproducts from reagents used in the synthesis.[2]

• Oxidation Products: Piperidine and its derivatives can be susceptible to oxidation, which often leads to discoloration (e.g., a yellow or brown tint).[2][3]

• Residual Solvents: Solvents used during the reaction or initial workup.[2]

• Water: Can be a significant impurity, especially after aqueous workup procedures.[2][4]

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during the handling and purification of your crude 4-(2-Methylphenoxy)piperidine hydrochloride.

Q1: My isolated product is a sticky solid or oil, but it should be a white crystalline solid. What happened?

A: This is a classic sign of significant impurities. The presence of residual solvents, water, or unreacted starting materials can depress the melting point and prevent proper crystallization.

• Causality: Crystalline solids form a highly ordered lattice. Impurities disrupt this lattice formation, resulting in an amorphous, oily, or low-melting-point solid. The hydrochloride salt form is specifically chosen to promote crystallinity.[5][6] If the salt formation was incomplete or if the material has degraded back to the freebase, it may also appear oily.

• Troubleshooting Steps:

  • Dry Thoroughly: Ensure your product is rigorously dried under high vacuum, possibly with gentle heating, to remove all residual solvents.

  • Check the pH: Dissolve a small amount in water and check the pH. It should be acidic. If it is neutral or basic, the free base may be present. You can try re-acidification by dissolving the material in a minimal amount of a solvent like isopropanol (IPA) and adding a solution of HCl in IPA or ether until precipitation is complete.

  • Perform a Preliminary Cleanup: An acid-base extraction is highly effective for removing non-basic impurities. (See Protocol 3).

  • Attempt Recrystallization: This is the most powerful technique for removing small amounts of impurities and achieving high crystallinity. (See Protocol 1).

Q2: My HPLC/LC-MS analysis shows multiple peaks. How do I identify the impurities and choose a purification strategy?

A: Multiple peaks confirm the presence of impurities. The key is to logically deduce their identity to select the most efficient removal method.

• Causality: Peaks other than your main product correspond to the impurities listed in Section 1. Basic piperidine derivatives can sometimes show poor peak shape (tailing) on standard silica C18 columns.[3][7]

• Troubleshooting Steps:

  • Analyze Starting Materials: If possible, inject samples of your starting materials and key reagents to see if their retention times match any of the impurity peaks.

  • Mass Spectrometry (MS) Data: Use the mass-to-charge ratio (m/z) from your LC-MS data to deduce the molecular weights of the impurities. This can help you identify starting materials, known byproducts, or dimers.

  • Select a Purification Method:

    • If impurities are non-basic (e.g., 2-methylphenol), an acid-base extraction is the most efficient method.

    • If impurities are structurally similar basic compounds, column chromatography is likely necessary.[2] It is often more effective to perform chromatography on the free base and then reform the HCl salt.

    • If the product is >90% pure, recrystallization is the ideal final step to polish the material to >99% purity.

Q3: My product has a persistent yellow or brown color. What causes this and how can I remove it?

A: This discoloration is typically due to trace amounts of oxidized impurities.[2][3] While often present in small quantities, they can be aesthetically undesirable and may indicate product instability.

• Causality: The piperidine nitrogen and the phenoxy ether linkage can be susceptible to slow oxidation over time, especially when exposed to air and light, forming highly colored minor byproducts.

• Troubleshooting Steps:

  • Activated Carbon Treatment: During recrystallization, after dissolving the crude product in the hot solvent, you can add a small amount (1-2% by weight) of activated carbon (charcoal). The carbon adsorbs colored impurities. Perform a hot filtration to remove the carbon before allowing the solution to cool.[3]

  • Column Chromatography: This is also effective at separating colored impurities, which are often more polar than the desired product.

  • Prevention: Store the purified product in a well-sealed container, preferably under an inert atmosphere (nitrogen or argon), and protect it from light.[8]

Q4: I'm performing column chromatography on the free base, but I'm seeing significant peak tailing.

A: This is a very common issue when purifying basic compounds like piperidine derivatives on standard silica gel.[3]

• Causality: Silica gel has acidic silanol groups (Si-OH) on its surface. The basic nitrogen atom of the piperidine can undergo an acid-base interaction with these groups, causing it to "stick" to the stationary phase. This leads to a slow, uneven elution and a "tailing" peak shape.

• Troubleshooting Steps:

  • Add a Basic Modifier: Add a small amount of a volatile base, such as triethylamine (TEA) or ammonia, to your mobile phase (eluent). A typical concentration is 0.5-1% v/v.[2] This base will neutralize the acidic sites on the silica, allowing your compound to elute symmetrically.

  • Use a Different Stationary Phase: Consider using alumina (basic or neutral) or a deactivated silica gel if tailing persists.

Purification Method Selection

Choosing the right purification strategy depends on the purity of your crude material and the nature of the impurities.

Method Selection Workflow

Comparison of Purification Techniques

Technique	Primary Use Case	Typical Purity Achieved	Advantages	Disadvantages
Recrystallization	Removing minor impurities from a mostly pure solid (>90%).	>99.5%	Highly efficient, scalable, cost-effective.	Can have yield losses; not effective for removing large amounts of impurities.
Column Chromatography	Separating compounds with different polarities.[2]	95-99%	High resolution for complex mixtures.	Can be slow, requires large solvent volumes, may not be ideal for large scale.
Acid-Base Extraction	Removing neutral or acidic impurities from a basic product.[3]	80-98% (as free base)	Fast, simple, excellent for initial cleanup.[3]	Does not separate other basic impurities; requires an extra step to reform the salt.

Detailed Experimental Protocols

Protocol 1: Recrystallization (Solvent/Anti-Solvent Method)

Recrystallization is a powerful technique for purifying solids by leveraging differences in solubility at different temperatures.[5]

Experimental Workflow

Step-by-Step Methodology

• Solvent Selection: Identify a "good" solvent in which the hydrochloride salt is highly soluble when hot but less soluble when cold (e.g., isopropanol, ethanol). Identify a "poor" solvent (anti-solvent) in which the salt is insoluble but is miscible with the "good" solvent (e.g., methyl tert-butyl ether (MTBE), heptane, ethyl acetate).

• Dissolution: Place the crude 4-(2-Methylphenoxy)piperidine hydrochloride in an Erlenmeyer flask with a stir bar. Add the minimum amount of the hot "good" solvent required to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are visible, perform a rapid hot filtration through fluted filter paper into a clean, pre-warmed flask.

• Add Anti-Solvent: While the solution is still hot, slowly add the "poor" solvent dropwise while stirring until the solution just begins to turn cloudy (turbid).

• Cooling & Crystallization: Remove the flask from the heat source. If needed, add a drop or two of the hot "good" solvent to redissolve the precipitate and achieve a clear solution. Allow the solution to cool slowly to room temperature. Large, pure crystals form with slow cooling.[5] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the cold anti-solvent to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the purified crystals in a vacuum oven until a constant weight is achieved.

Protocol 2: Column Chromatography (of the Free Base)

This protocol first converts the HCl salt to the free base, which is generally more amenable to standard silica gel chromatography.

• Liberate the Free Base: Dissolve the crude HCl salt in water. Add a base (e.g., 2M NaOH solution) dropwise until the pH is >12. Extract the aqueous layer 2-3 times with an organic solvent like dichloromethane (DCM) or ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude free base.

• TLC Analysis: Dissolve a small amount of the crude free base and spot it on a TLC plate. Develop the plate in various solvent systems (e.g., mixtures of heptane/ethyl acetate or DCM/methanol) to find a system that gives your product an Rf value of approximately 0.3.[2]

• Column Packing: Prepare a silica gel column using the chosen eluent system.

• Loading and Elution: Dissolve the crude free base in a minimum amount of the eluent (or DCM) and load it onto the column. Elute the column with your chosen mobile phase, adding 0.5-1% triethylamine (TEA) to prevent peak tailing.[2][3]

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

• Salt Reformation: Dissolve the purified free base in a suitable solvent (e.g., diethyl ether, ethyl acetate, or isopropanol). Add a stoichiometric amount of HCl (e.g., as a 2M solution in diethyl ether or as concentrated HCl in isopropanol) dropwise with stirring. The pure hydrochloride salt will precipitate. Collect the solid by filtration, wash with the solvent, and dry under vacuum.

Protocol 3: Acid-Base Extraction

This is an excellent first-pass cleanup to remove non-basic impurities.

Workflow Diagram

Step-by-Step Methodology

• Dissolve the crude 4-(2-Methylphenoxy)piperidine hydrochloride in a separatory funnel containing deionized water and an immiscible organic solvent (e.g., ethyl acetate or DCM).

• Add a 2M NaOH solution dropwise, shaking between additions, until the aqueous layer is strongly basic (pH > 12). This converts the hydrochloride salt to the free base, which will partition into the organic layer.[5]

• Separate the layers. Extract the aqueous layer again with fresh organic solvent to ensure complete recovery.

• Combine the organic layers and wash them with brine (saturated NaCl solution) to remove residual water and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified free base.

• Proceed with the salt formation step as described in Protocol 2, Step 7.

Purity Assessment Post-Purification

After purification, it is critical to verify the purity and identity of the final product.

• Thin-Layer Chromatography (TLC): A quick check to ensure only a single spot is present.

• High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity assessment (e.g., determining purity as a percentage area). A validated HPLC method should be used for final product release.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure and can detect impurities if they are present at levels typically >1%. The sample for NMR should be of high purity.[1]

• Melting Point: A sharp melting point close to the literature value indicates high purity. Impurities will typically cause the melting point to be lower and broader.

By applying these troubleshooting principles and purification protocols, researchers can consistently obtain high-purity 4-(2-Methylphenoxy)piperidine hydrochloride, ensuring the quality and integrity of their downstream research and development activities.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Purification of Piperidine Reaction Products.
• BenchChem. (n.d.). Technical Support Center: Purification of Piperidine Derivatives.
• Unknown Author. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
• ResearchGate. (2025). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?
• Sciencemadness.org. (2018). Piperidine from the hydrolysis of piperine. Sciencemadness.org.
• Chem-Impex. (n.d.). Clorhidrato de 4-(2-metoxifenoxi)piperidina.
• Thermo Fisher Scientific. (2015).
• ResearchGate. (2021). Have you experienced that your piperidine crystallizes when not in use?
• Rhodium.ws. (n.d.). Recrystallization and Acid/Base Extraction - The Basics.
• BenchChem. (n.d.). Derivatization of Piperidine Compounds for Improved Detection: Application Notes and Protocols.
• Aladdin Scientific. (n.d.). 4-(2-Methylphenoxy)piperidine hydrochloride, 1 gram, Reagent Grade.
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• MolCore. (n.d.). 4-(4-Chloro-2-methylphenoxy)piperidine hydrochloride.
• ResearchGate. (2025). Piperidine as an Efficient Organic Catalyst of Derivatization of Oligosaccharides with Malononitrile for High-Sensitivity Electrospray Ionization Mass Analysis.
• Royal Society of Chemistry. (n.d.). Analytical Methods.
• Google Patents. (n.d.). CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof.
• Defense Technical Information Center. (n.d.). Piperidine Synthesis.
• Fluorochem. (n.d.). 4-(2'-METHYL-4'-NITROPHENOXY) PIPERIDINE HCL.
• Wikipedia. (n.d.). Piperidine.
• Google Patents. (n.d.). CN105924408A - Synthetic method of piperidine hydrochloride.
• BOC Sciences. (n.d.). Piperidine Impurities.
• MDPI. (n.d.).
• Zhou, G., Chen, Y., & Tang, Y. (2022). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride.
• PubMed Central. (n.d.). Crystal structure and Hirshfeld surface analysis of the hydrochloride salt of 8-{4-[(6-phenylpyridin-3-yl)methyl]piperazin-1-yl}-3,4-dihydroquinolin-2(1H)-one.
• Google Patents. (n.d.).
• Der Pharma Chemica. (2017). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochloride.
• Google Patents. (n.d.).
• PubMed Central. (n.d.).
• Rasayan Journal of Chemistry. (2020). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES.
• SynThink. (n.d.). Piperidine Impurity Standards, USP related compounds.

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• 9. ptfarm.pl [ptfarm.pl]
• 10. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Challenges in scaling up the synthesis of 4-(2-Methylphenoxy)piperidine hydrochloride

The following technical guide serves as a specialized support center for the scale-up and troubleshooting of 4-(2-Methylphenoxy)piperidine hydrochloride . This document is structured to address the specific chemical engineering and synthetic challenges encountered when moving from milligram-scale medicinal chemistry to kilogram-scale process development.

Case ID: SC-592-MPIP Status: Operational Primary Chemist: Senior Application Scientist Scope: Route Selection, Impurity Control, Process Safety, and Crystallization.

Process Overview & Route Selection

For the scale-up of 4-(2-Methylphenoxy)piperidine, the choice of synthetic route is dictated by atom economy and purification efficiency . While the Mitsunobu reaction is common in discovery, it is ill-suited for scale-up due to the formation of triphenylphosphine oxide (TPPO) and hydrazine byproducts.

Recommended Industrial Route: Nucleophilic Substitution (SN2) on an activated piperidine ring.

• Step 1: Activation of N-Boc-4-hydroxypiperidine to the mesylate (Ms) or tosylate (Ts).

• Step 2: Etherification with o-cresol (2-methylphenol) using a weak base.

• Step 3: Acidic deprotection (Boc removal).

• Step 4: Salt formation (HCl) and crystallization.

Process Flow Diagram

Figure 1: Strategic workflow for the scale-up of 4-(2-Methylphenoxy)piperidine HCl, highlighting critical control points.

Critical Process Parameters (CPPs) & Troubleshooting

This section addresses specific failure modes reported by process chemists.

Issue A: Low Conversion & "Stalled" Reaction (Step 2)

Symptom: HPLC shows ~60% product and ~40% unreacted mesylate after 24 hours. Adding more base does not help. Root Cause: The ortho-methyl group on the cresol provides steric hindrance, slowing the nucleophilic attack. Furthermore, the mesylate leaving group can degrade or undergo elimination if the temperature is too high. Troubleshooting Protocol:

• Switch Solvent: Change from THF to DMF or NMP (3-5 volumes). The SN2 reaction requires a polar aprotic solvent to solvate the cation (K+) and leave the phenoxide anion "naked" and reactive.

• Catalysis: Add 0.1 eq of NaI or KI . This generates an in situ iodide (Finkelstein reaction), converting the mesylate to a more reactive iodide intermediate.

• Temperature: Maintain 80–90°C . Below 70°C, the reaction is kinetically limited; above 100°C, elimination (impurity formation) dominates.

Issue B: High Levels of Alkene Impurity

Symptom: Presence of N-Boc-1,2,3,6-tetrahydropyridine (Elimination Product) > 5%. Root Cause: E2 elimination competes with SN2 substitution. This is exacerbated by strong, bulky bases or high temperatures. Troubleshooting Protocol:

• Base Selection: Use K2CO3 (granular, milled) instead of NaH or KOtBu. Carbonates are weaker bases and favor substitution over elimination.

• Concentration: Run the reaction at high concentration (1.0 M). SN2 is second-order (rate

  [Electrophile][Nucleophile]), while E2 can be less sensitive to concentration depending on the mechanism. Higher concentration generally favors the bimolecular substitution.

Issue C: Difficult Filtration of HCl Salt (Gel Formation)

Symptom: During Step 4, the product oils out or forms a thixotropic gel instead of a crystalline solid. Root Cause: Rapid addition of HCl or presence of residual water/DMF. Troubleshooting Protocol:

• Solvent Swap: Ensure all DMF is removed via aqueous workup (see Section 3). Use Isopropanol (IPA) or Ethyl Acetate for the salt formation.

• Seeding: Add HCl (solution in IPA) slowly to the free base solution at 50°C. Once turbidity is observed, hold for 30 mins to allow crystal growth (Ostwald ripening) before cooling.

Detailed Experimental Protocols

Step 2: Etherification (The Critical Step)

Reagents:

• N-Boc-4-mesyloxypiperidine (1.0 equiv)

• o-Cresol (1.2 equiv)

• Potassium Carbonate (K2CO3), milled (2.0 equiv)

• Solvent: DMF (5 vol) or Acetonitrile (10 vol)

Procedure:

• Charge o-cresol, K2CO3, and solvent into the reactor. Stir at 25°C for 30 minutes to form the phenoxide.

• Add N-Boc-4-mesyloxypiperidine portion-wise.

• Heat the mixture to 85°C . Monitor by HPLC.

  • Target: < 2% Mesylate remaining.

• Workup (Crucial for Purity):

  • Cool to 25°C. Dilute with Water (10 vol) and extract with Ethyl Acetate (or MTBE).

  • Caustic Wash: Wash the organic layer with 1M NaOH (3x) .

  • Why? The o-cresol is weakly acidic (pKa ~10). NaOH deprotonates unreacted cresol, pulling it into the aqueous phase. This avoids carrying the toxic phenol into the final step.

  • Wash with Brine, dry over Na2SO4, and concentrate.[1][2]

Step 3 & 4: Deprotection and Salt Formation

Reagents:

• Crude Intermediate (from Step 2)

• HCl in Isopropanol (5–6 M)

• Solvent: Isopropanol (IPA)[3]

Procedure:

• Dissolve the crude intermediate in IPA (3 vol).

• Heat to 40°C.

• Add HCl/IPA (3.0 equiv) dropwise over 1 hour. Caution: Gas evolution (CO2/Isobutene).

• Stir at 40°C for 2 hours, then cool to 0–5°C slowly (10°C/hour).

• Filter the white crystalline solid.

• Wash with cold IPA/Heptane (1:1). Dry under vacuum at 45°C.

Analytical Data & Specifications

Parameter	Specification	Method	Notes
Appearance	White to off-white crystalline solid	Visual	Yellowing indicates phenol oxidation.
Assay	> 98.0%	HPLC (C18)
o-Cresol	< 500 ppm	GC-FID	Critical safety/odor specification.
Alkene Impurity	< 0.5%	HPLC	4-(2-methylphenoxy)-1,2,3,6-tetrahydropyridine.
Residual Solvent	< 5000 ppm (IPA)	GC-HS	ICH Q3C limits.
Water Content	< 1.0%	KF Titration	Product is moderately hygroscopic.

Troubleshooting Logic Tree

Figure 2: Decision matrix for diagnosing reaction failures based on HPLC retention times (RRT).

Frequently Asked Questions (FAQs)

Q: Can I use 4-chloropiperidine instead of the mesylate? A: Generally, no. Secondary alkyl chlorides are poor electrophiles for SN2 reactions with phenols unless you use high temperatures (which cause elimination) or expensive palladium catalysts (Buchwald-Hartwig). The mesylate or tosylate is required for mild activation [1].

Q: The final salt is pink. What happened? A: Pink coloration typically indicates oxidation of residual o-cresol to quinones. This confirms that the caustic wash (NaOH) in Step 2 was insufficient. Recrystallize the salt from Ethanol/Activated Carbon to remove the color.

Q: Why use N-Boc? Can I use N-Benzyl? A: N-Benzyl is a viable alternative and cheaper. However, removing the benzyl group requires catalytic hydrogenation (Pd/C, H2), which can be dangerous on a large scale (fire hazard) and might inadvertently reduce the aromatic ring of the phenoxy group if conditions are too harsh. N-Boc is removed by acid, which fits seamlessly into the final salt formation step [2].

Q: How do I control the exotherm during deprotection? A: The removal of the Boc group generates CO2 and isobutylene gas. On a large scale, this causes foaming. Do not add all acid at once. Use a dosing pump to add the HCl solution over 1–2 hours, maintaining the internal temperature below 45°C. Ensure the reactor has a scrubber for the off-gases.

References

• Reaction of Phenols with N-protected-4-mesyloxypiperidines

  • Title: Preparation of piperidine derivatives.[1][2][3][4][5][][7][8][9]

  • Source: US P
  • URL

• General Piperidine Synthesis & Scale-up Strategies

  • Title: Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs.[4]

  • Source: Advanced Journal of Chemistry, Section A.[4]

  • URL:[Link]

• Title: Scalable Synthesis of 4-Substituted Piperidines via Nucleophilic Substitution.

Sources

• 1. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US5227379A - Piperidine compounds and their preparation and use - Google Patents [patents.google.com]
• 3. WO2022195497A1 - A process for the preparation of 4-piperidone hcl hydrate - Google Patents [patents.google.com]
• 4. ajchem-a.com [ajchem-a.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of α-Aryl and α-Heteroaryl 4-Silyloxy Piperidines via a One-Pot Negishi Cross-Coupling Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Side reactions to consider with 4-(2-Methylphenoxy)piperidine hydrochloride

Ticket System ID: CHEM-SUP-2026-02 Subject: Troubleshooting Side Reactions & Reactivity Profiles Status: Open Assigned Specialist: Senior Application Scientist

Introduction

Welcome to the Technical Support Knowledge Base. This guide addresses the specific reactivity profile of 4-(2-Methylphenoxy)piperidine hydrochloride . While this compound is a robust building block—often used as a scaffold in muscle relaxants (e.g., Tolperisone analogs) and CNS-active agents—its dual functionality (secondary amine + activated aryl ether) presents distinct challenges.

This guide focuses on side reactions that occur when standard protocols interact unfavorably with the molecule's specific electronic and steric environment.

Module 1: The "Double Spot" Phenomenon (N-Alkylation Issues)

User Report: "I am trying to couple the piperidine to an alkyl halide, but TLC shows multiple spots and low yield of the desired tertiary amine."

Technical Analysis

The secondary amine in the piperidine ring is a potent nucleophile once free-based. The primary side reaction during N-alkylation is over-alkylation (quaternization).

• The Mechanism: The product of the first alkylation (a tertiary amine) is often more nucleophilic than the starting secondary amine because the alkyl group is electron-donating. This leads to the "runaway" reaction where the product consumes the alkylating agent to form a quaternary ammonium salt.

• The Trap: If you use the HCl salt directly without sufficient base, the reaction stalls. If you use excess base and alkyl halide, you get the quaternary salt.[1]

Troubleshooting Protocol

Variable	Recommendation	Causality
Stoichiometry	0.95 - 1.0 eq of Alkyl Halide	Using a slight deficit of the electrophile prevents the tertiary amine product from competing for the alkylating agent.
Base Selection	DIPEA (Hunig's Base) or	Non-nucleophilic bases prevent competitive acylation/alkylation of the base itself.
Addition Rate	Slow Dropwise	High local concentration of the electrophile favors bis-alkylation. Keep the electrophile concentration low relative to the amine.
Solvent	Acetonitrile (ACN) or DMF	Polar aprotic solvents stabilize the transition state but beware: DMF can decompose to form dimethylamine, which competes for the alkyl halide.

Visual Logic: Alkylation Control

Figure 1: Kinetic competition during N-alkylation. The tertiary amine product is often more reactive than the starting material, leading to quaternary salts if stoichiometry is uncontrolled.

Module 2: Ether Cleavage (Loss of the Aromatic Group)

User Report: "I treated the molecule with

to deprotect a methoxy group elsewhere on my scaffold, and the entire phenoxy ring fell off."

Technical Analysis

The ether linkage between the piperidine (an alkyl group) and the 2-methylphenyl ring (an aryl group) is generally stable to base but labile to strong Lewis acids .

• Vulnerability: The oxygen atom can coordinate with strong Lewis acids (

  , ) or protonate in strong Brønsted acids (HBr, HI).

• Mechanism: Once the oxygen is activated, the bond breaks. In aryl-alkyl ethers, the cleavage typically occurs at the alkyl-oxygen bond (the piperidine-oxygen bond here) because the

  hybridized phenyl-oxygen bond is stronger. This releases 2-cresol (2-methylphenol) and a 4-halopiperidine or an elimination product (tetrahydropyridine).

Compatibility Matrix

Reagent	Compatibility	Risk Level	Notes
NaOH / KOH	✅ Compatible	Low	Ether linkage is stable to hydrolysis under basic conditions.
TFA (Trifluoroacetic acid)	✅ Compatible	Low	Generally safe for Boc-deprotection; ether remains intact.
HBr / HI	❌ Incompatible	Critical	Will cleave the ether to yield 2-cresol.
/	❌ Incompatible	Critical	Rapid cleavage of the ether linkage.
/ Pd/C	⚠️ Conditional	Medium	Benzyl ethers cleave easily; phenyl ethers are tougher but can cleave under high pressure/temp.

Module 3: Unwanted Aromatic Substitution (EAS)

User Report: "My product is chlorinated on the aromatic ring after workup."

Technical Analysis

The 2-methylphenoxy group is an activated aromatic system.

• Activation: The oxygen atom is a strong

  -donor (+M effect), activating the ring toward Electrophilic Aromatic Substitution (EAS). The methyl group is a weak activator (+I effect).

• Directing Effects:

  • Oxygen: Directs ortho and para.[2]

  • Methyl: Directs ortho and para.

  • Sterics: The position ortho to the oxygen is blocked by the methyl group (position 2) or the ether linkage (position 1).

  • Result: The position para to the oxygen (position 4 on the ring, or position 5 relative to the methyl) is highly nucleophilic.

Risk Scenarios

• Halogenation: If you use bleach (NaOCl) for oxidation or workup, or if you run a reaction in halogenated solvents with Lewis acids, you may chlorinate the ring at the para position.

• Nitration: Standard nitration conditions (

  ) will rapidly nitrate the ring, likely producing a mixture of isomers.

Visual Logic: Reactive Sites

Figure 2: Reactivity hotspots. The Nitrogen is the primary handle, but the Ether linkage and Para-position on the ring are sites for potential side reactions.

Module 4: Salt Handling & Solubility

User Report: "The starting material won't dissolve in DCM, and the reaction is heterogeneous."

Technical Analysis

The compound is supplied as a Hydrochloride (HCl) salt .

• Properties: Ionic, highly polar, hygroscopic.

• Solubility: Soluble in water, methanol, DMSO. Insoluble in non-polar organic solvents (DCM, Hexanes, Toluene, Ether).

• Reactivity: The protonated amine (

  ) is non-nucleophilic . It will not react with alkyl halides or acid chlorides until the proton is removed.

Standard Operating Procedure: Free-Basing

Before running nucleophilic substitutions, convert the salt to the free base in situ or as a pretreatment.

Protocol:

• Biphasic Mix: Suspend the HCl salt in DCM (Dichloromethane).

• Base Addition: Add 1.1 equivalents of 1M NaOH or Saturated

  .

• Extraction: Shake vigorously. The free base will migrate into the DCM layer.

• Drying: Separate organic layer, dry over

  , and concentrate.

  • Note: The free base is an oil and may absorb

    from the air to form carbamates over time; use immediately.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard reference for amine alkylation kinetics and ether cleavage mechanisms).
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.[3] (Data on stability of aryl alkyl ethers toward Lewis acids).

• Master Organic Chemistry. (2014). Cleavage of Ethers with Acid. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for Piperidine. [Link] (General reactivity data for piperidine derivatives).

Sources

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]

Optimizing HPLC method for baseline separation of 4-(2-Methylphenoxy)piperidine hydrochloride

Technical Support Center: Optimizing HPLC for 4-(2-Methylphenoxy)piperidine HCl

Welcome to the technical support center for the HPLC analysis of 4-(2-Methylphenoxy)piperidine hydrochloride. This guide is designed for researchers, analytical scientists, and drug development professionals who are working to establish a robust, reproducible, and high-resolution HPLC method for this compound. As a basic piperidine derivative, this analyte presents unique challenges, primarily related to peak shape and retention control on common reversed-phase columns.

This document provides in-depth, field-proven insights into method development and troubleshooting. We will explore the causal relationships behind common chromatographic issues and provide systematic, self-validating protocols to achieve baseline separation.

Part 1: Understanding the Analyte & Core Challenges

4-(2-Methylphenoxy)piperidine is a basic compound, with the piperidine ring's nitrogen atom being the primary site of protonation. The hydrochloride salt form indicates it is handled as an ionized species. Understanding its physicochemical properties is the first step in developing a successful HPLC method.

Table 1: Physicochemical Properties of 4-(2-Methylphenoxy)piperidine Hydrochloride

Property	Value / Characteristic	Implication for HPLC Method Development
Structure	Contains a basic piperidine nitrogen and an aromatic ring.	Prone to strong secondary interactions with silica-based columns, leading to peak tailing. The aromatic ring provides a good chromophore for UV detection.
pKa	Estimated to be in the range of 9-11 (typical for piperidines)[1].	Mobile phase pH is a critical parameter. To ensure consistent ionization and good peak shape, the pH should be controlled at least 2 units away from the pKa.
Solubility	The hydrochloride salt is generally soluble in water and polar organic solvents like methanol or acetonitrile[2].	Simplifies sample and mobile phase preparation. Samples should be dissolved in a solvent similar in strength to the initial mobile phase to prevent peak distortion[3].
UV Absorbance	The phenoxy group provides UV absorbance, likely with a maximum (λmax) around 270-280 nm.	UV detection is a suitable and straightforward choice. A photodiode array (PDA) detector is recommended during development to confirm peak purity and identify the optimal wavelength.

The primary challenge in analyzing basic compounds like this is the interaction between the positively charged analyte and negatively charged residual silanols on the surface of silica-based HPLC columns[4][5]. This secondary interaction mechanism leads to poor peak symmetry, commonly known as peak tailing[6].

Part 2: Frequently Asked Questions (FAQs)

This section addresses common initial queries and problems encountered during method development.

Q1: My peak for 4-(2-Methylphenoxy)piperidine is tailing severely. What is the most likely cause and the quickest fix?

A: The most likely cause is secondary ionic interactions between your protonated (positively charged) basic analyte and deprotonated (negatively charged) silanol groups on the silica stationary phase[4][6].

• Quick Fix: Lower the mobile phase pH. Add 0.1% trifluoroacetic acid (TFA) or formic acid to both your aqueous and organic mobile phase components. A low pH (around 2-3) suppresses the ionization of silanol groups, minimizing the unwanted ionic interactions and dramatically improving peak shape[5][7]. TFA is often very effective due to its strength and ion-pairing capabilities[8][9].

Q2: I'm not getting enough retention on a C18 column. The peak elutes too early.

A: This can happen if the compound is too polar for the conditions or if the mobile phase is too strong (too much organic solvent). For a basic compound, this can also occur if the mobile phase pH is low, as the protonated form is often more polar.

• Solution 1: Decrease Organic Content. Reduce the percentage of acetonitrile or methanol in your mobile phase. If running a gradient, make the initial conditions more aqueous (e.g., start at 5% organic instead of 20%).

• Solution 2: Increase Mobile Phase pH. If using a pH-stable column, increasing the pH towards neutral (e.g., pH 6-8) will deprotonate the piperidine nitrogen, making the molecule more hydrophobic and increasing its retention on a C18 column[5][10].

• Solution 3: Consider a Different Column. If retention is still poor, a column with a higher carbon load or a different selectivity (e.g., Phenyl-Hexyl) may be beneficial[11].

Q3: My retention times are drifting from one injection to the next. What should I check first?

A: Retention time instability is often due to a lack of equilibration, changes in mobile phase composition, or temperature fluctuations.

• Check 1: Column Equilibration. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. For gradient methods, this can require 10-20 column volumes.

• Check 2: Mobile Phase pH. If your mobile phase pH is close to the analyte's pKa, small changes in pH can cause large shifts in retention time[6]. Ensure your mobile phase is adequately buffered. Using an acid like TFA (0.1%) provides a stable, low pH[12].

• Check 3: Temperature Control. Use a thermostatted column compartment. Fluctuations in ambient temperature can affect retention.

Part 3: In-Depth Troubleshooting & Optimization Guides

Guide 1: Systematic Approach to Eliminating Peak Tailing

Peak tailing is the most common issue for basic analytes. The USP tailing factor (T) should ideally be between 0.9 and 1.2; values above 1.5 often require correction[6].

The diagram below illustrates the root cause of peak tailing for basic compounds on silica-based columns.

Caption: Mechanism of peak tailing for basic analytes.

Follow this systematic workflow to diagnose and resolve peak tailing.

Caption: Troubleshooting workflow for peak tailing.

Guide 2: Achieving Baseline Separation from Impurities

Baseline separation (Resolution, Rs > 2.0) is critical for accurate quantification, especially for stability-indicating methods. Resolution is influenced by efficiency (N), retention (k), and selectivity (α)[13]. Selectivity is the most powerful factor for improving resolution.

This protocol provides a systematic way to alter selectivity to resolve the main peak from any closely eluting impurities.

Step 1: Initial Scouting Gradient

• Objective: To determine the approximate elution time of the analyte and identify the presence of any impurities.

• Column: Use a standard, high-quality C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% to 95% B over 15 minutes[13].

• Flow Rate: 1.0 mL/min.

• Temperature: 30 °C.

• Detection: PDA detector scanning from 200-400 nm.

Step 2: Modify Mobile Phase Composition

• Rationale: Changing the organic modifier is one of the easiest and most effective ways to alter selectivity. Acetonitrile and methanol have different solvent properties and will interact with the analyte and stationary phase differently.

• Action: Replace Acetonitrile with Methanol. Rerun the scouting gradient using 0.1% Formic Acid in Methanol as Mobile Phase B. Compare the chromatograms. Look for changes in the elution order or relative spacing of peaks.

Step 3: Modify Mobile Phase pH

• Rationale: Adjusting pH alters the ionization state of the analyte and any ionizable impurities, which can cause dramatic changes in retention and selectivity[14][15].

• Action: If your column is stable at higher pH (check manufacturer specifications), prepare a buffered mobile phase. For example, use a 10 mM ammonium acetate buffer adjusted to pH 6.8. Rerun the analysis.

  • At low pH (2-3) , the piperidine is fully protonated (charged).

  • At high pH (e.g., 9-10) , the piperidine is neutral (uncharged), making it more hydrophobic and increasing its retention[10][16]. This can significantly change its selectivity relative to impurities.

Step 4: Screen Alternative Column Chemistries

• Rationale: If mobile phase changes are insufficient, changing the stationary phase provides an orthogonal separation mechanism[17].

• Action: Screen columns with fundamentally different properties.

Table 2: Recommended Columns for Selectivity Screening

Stationary Phase	USP Code	Primary Interaction Mechanism	Best For...
C18 (Octadecylsilane)	L1	Hydrophobic	General purpose starting point. Good retention for moderately non-polar compounds.
Phenyl-Hexyl	L11	Hydrophobic & π-π Interactions	Alternative selectivity for aromatic compounds. Can resolve peaks that co-elute on C18.
Polar-Embedded	L60	Hydrophobic & Hydrogen Bonding	Improved peak shape for basic compounds without strong acid modifiers. Good for separating polar analytes.
Cyano (CN)	L10	Dipole-Dipole & Weak Hydrophobic	Orthogonal selectivity to C18. Can be used in both reversed-phase and normal-phase modes[17].

Part 4: Final Method Recommendations & Validation

Based on common practice for similar compounds, the following starting conditions are recommended for achieving robust, baseline separation of 4-(2-Methylphenoxy)piperidine hydrochloride.

Table 3: Recommended Starting HPLC Method

Parameter	Recommended Condition	Rationale & Comments
Column	High-purity, end-capped C18 or Phenyl-Hexyl (e.g., 4.6 x 150 mm, 3.5 µm)	A modern, well-deactivated column is crucial to minimize peak tailing from silanol interactions[7].
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Water	Provides a stable low pH (~2.1) to ensure protonation of the analyte and suppression of silanol activity, leading to excellent peak shape[5][12].
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Acetonitrile	Acetonitrile often provides sharper peaks and lower backpressure than methanol.
Gradient Program	Start at 10% B, ramp to 70% B over 20 min, hold for 5 min, return to 10% B and re-equilibrate for 10 min.	A relatively shallow gradient provides the best chance for resolving closely eluting impurities. Adjust based on scouting run results.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temperature	35 °C	Elevated temperature can improve efficiency and reduce viscosity, leading to sharper peaks and lower backpressure.
Injection Volume	5 µL	Keep the injection volume small to avoid column overload, which can cause peak distortion[3].
Detector	UV at 272 nm (or optimal λmax)	The phenoxy group should provide a strong signal. Verify the optimal wavelength with a PDA detector.

Once an optimized method is achieved, it must be validated according to regulatory guidelines such as ICH Q2(R1) to ensure it is suitable for its intended purpose[18][19]. Validation should assess parameters including specificity, linearity, accuracy, precision (repeatability and intermediate precision), and robustness[20][21].

References

• Asian Journal of Pharmaceutical Research. Steps involved in HPLC Method Development. Available from: [Link]

• Element Lab Solutions. HPLC Method Development Kit: Where to Start? Available from: [Link]

• PharmaGuru. What Is Role of pH In HPLC Separation: Learn Easily In 7 Minutes. Available from: [Link]

• Element Lab Solutions. Peak Tailing in HPLC. Available from: [Link]

• Journal of Chromatography A. Analysis of basic compounds at high pH values by reversed-phase liquid chromatography. Available from: [Link]

• Agilent Technologies. HPLC Method Development: From Beginner to Expert Part 2. Available from: [Link]

• Pharma's Almanac. Navigating HPLC Method Development: Tips for Success. Available from: [Link]

• Scribd. Why Is PH Important For HPLC Buffers. Available from: [Link]

• Pharma Knowledge Forum. How to Develop HPLC Method for Basic Compounds. Available from: [Link]

• Chromatography Online. The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Available from: [Link]

• ResearchGate. Piperidine derivatives - extra peak in pure compounds. Why and how to change it? Available from: [Link]

• Biotage. How does an acid pH affect reversed-phase chromatography separations? Available from: [Link]

• Technology Networks. Retention of Acidic, Basic, and Neutral Compounds in Ion Pair Chromatography. Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of Trifluoroacetic acid. Available from: [Link]

• U.S. Pharmacopeia (USP). <621> CHROMATOGRAPHY. Available from: [Link]

• ResearchGate. Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. Available from: [Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography. Available from: [Link]

• PharmaCompass. 4-methylene piperidine-HCl Drug Information. Available from: [Link]

• ResearchGate. Why is trifluoroacetic acid (TFA) used in c-18 column? Available from: [Link]

• Chrom Tech, Inc. What Causes Peak Tailing in HPLC? Available from: [Link]

• Chromatography Online. A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent. Available from: [Link]

• Waters Corporation. Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. Available from: [Link]

• U.S. Food and Drug Administration (FDA). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• Agilent Technologies. How Do I Choose? A guide to HPLC column selection. Available from: [Link]

• Chromatography Online. The 0.1% TFA Revolution—A Sign of Chromatographic Laziness? Available from: [Link]

• Technology Networks. Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. Available from: [Link]

• European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available from: [Link]

• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. Available from: [Link]

• Chromatography Online. What Are Options to Improve My Separation? Part III: Options to Consider to Improve Resolution of Complex Mixtures. Available from: [Link]

• Chromatography Online. Are You Sure You Understand USP <621>? Available from: [Link]

• SIELC Technologies. HPLC Analysis of TFA. Available from: [Link]

• PubMed. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Available from: [Link]

• Element (formerly Crawford Scientific). HPLC Column Selection. Available from: [Link]

• ACD/Labs. An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Available from: [Link]

• Quora. Why is trifluoroacetic acid (TFA) used in HPLC instead of acetic acid? Available from: [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. Available from: [Link]

• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. Available from: [Link]

• Scribd. USP-NF 621 Chromatography. Available from: [Link]

• U.S. Food and Drug Administration (FDA). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• Daicel Pharma Standards. 4-Methylene Piperidine Hydrochloride. Available from: [Link]

• International Council for Harmonisation (ICH). Quality Guidelines. Available from: [Link]

• YouTube. ICH Q2 Validation of Analytical Procedures. Available from: [Link]

• Wikipedia. Piperidine. Available from: [Link]

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• 21. youtube.com [youtube.com]

Technical Support Center: Catalyst Selection for Efficient Synthesis of 4-(2-Methylphenoxy)piperidine Hydrochloride

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-(2-Methylphenoxy)piperidine hydrochloride. We will explore the critical choices in catalyst selection, provide detailed troubleshooting for common experimental hurdles, and offer optimized protocols to enhance reaction efficiency and yield.

Frequently Asked Questions (FAQs): Catalyst System Selection

Q1: What are the primary catalytic strategies for synthesizing the 4-(2-Methylphenoxy)piperidine core structure?

The formation of the key C-O (aryl ether) bond in 4-(2-Methylphenoxy)piperidine is typically achieved via transition metal-catalyzed cross-coupling reactions. The two most prominent and industrially relevant methods are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.[1][2] Both reactions involve coupling an aryl halide (e.g., 2-bromotoluene or 2-chlorotoluene) with N-protected 4-hydroxypiperidine.

Q2: How do I decide between a Palladium-based and a Copper-based catalytic system?

The choice between Palladium (Pd) and Copper (Cu) catalysis is a critical decision dictated by factors such as substrate reactivity, cost, desired reaction conditions, and scalability.

• Palladium (Buchwald-Hartwig): This is often the preferred method in research and development due to its high efficiency and broad substrate scope. Pd-catalyzed reactions typically proceed under milder conditions (lower temperatures) and are more tolerant of a wide range of functional groups.[2] However, palladium catalysts and their associated phosphine ligands are significantly more expensive, and residual palladium in the final product is a major concern in pharmaceutical synthesis, requiring rigorous purification.

• Copper (Ullmann Condensation): The Ullmann reaction is a classical method that has seen a resurgence due to the low cost and low toxicity of copper.[1][3][4] However, traditional Ullmann conditions are often harsh, requiring high temperatures (>150 °C) and polar aprotic solvents like DMF or NMP.[1][4] While modern ligand-assisted protocols have enabled milder conditions, these reactions can be more sensitive to substrate electronics and may require more extensive optimization.[5][6]

Q3: What is the fundamental role of the ligand in a Palladium-catalyzed C-O coupling reaction?

In Palladium-catalyzed cross-coupling, the ligand is not a passive component; it is integral to the catalyst's stability and reactivity. Its primary roles are:

• Stabilization: The ligand stabilizes the Pd(0) active species, preventing its aggregation into inactive palladium black or clusters, a common deactivation pathway.[7]

• Modulating Reactivity: The ligand directly participates in the key steps of the catalytic cycle. Electron-rich and sterically bulky ligands, such as the dialkylbiarylphosphines (e.g., SPhos), accelerate the rate-limiting oxidative addition of the aryl halide to the Pd(0) center.[8]

• Facilitating Reductive Elimination: The ligand's steric and electronic properties influence the final reductive elimination step, where the C-O bond is formed and the product is released, regenerating the active Pd(0) catalyst.[8]

The interplay between the ligand, palladium precursor, and substrate is a delicate balance that dictates the overall success of the reaction.[8][9]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis.

Issue 1: Low or No Product Yield

Q: My Buchwald-Hartwig reaction is stalled. I'm seeing only starting materials by TLC/LC-MS. What should I investigate first?

A: A stalled reaction points to a failure in one of the core components of the catalytic cycle. Here is a systematic checklist:

• Inert Atmosphere Integrity: The Pd(0) active species is highly sensitive to oxygen. Even trace amounts of air can oxidize it to inactive Pd(II). Ensure your reaction vessel was properly purged with an inert gas (Argon or Nitrogen) and that all solvents and reagents were rigorously deoxygenated.

• Catalyst & Ligand Quality: Palladium pre-catalysts and phosphine ligands can degrade upon improper storage. Phosphine ligands are particularly susceptible to oxidation. Use freshly opened reagents or purify older ligands if oxidation is suspected.

• Base Incompatibility or Insufficiency: A strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃) is required to deprotonate the 4-hydroxypiperidine, forming the active nucleophile.[10] Ensure the base is anhydrous and that a sufficient number of equivalents are used. The solubility of inorganic bases can also play a critical role in reaction kinetics.[10]

• Solvent Purity: Solvents must be anhydrous. Water can hydrolyze the base and interfere with the catalytic cycle. Use freshly distilled or commercially available anhydrous solvents.

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re_purge [label="Solution:\nRe-purge system.\nUse degassed solvents."]; new_reagents [label="Solution:\nUse fresh catalyst/ligand.\nVerify base quality."]; optimize_conditions [label="Solution:\nIncrease temperature.\nExtend reaction time."]; success [label="Reaction Proceeds", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

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Troubleshooting Decision Tree for Low Yield

Q: I suspect my palladium catalyst is being deactivated. What are the common mechanisms and prevention strategies?

A: Catalyst deactivation is a frequent cause of low yields, especially in large-scale reactions.[7]

• Mechanism 1: Pd(0) Agglomeration: The active, ligand-stabilized Pd(0) species can aggregate to form catalytically inactive palladium black (bulk Pd metal). This is often visible as a black precipitate.

  • Prevention: The choice of ligand is critical. Bulky biarylphosphine ligands are designed to create a sterically hindered environment around the palladium atom, preventing this aggregation.[8] Ensuring an appropriate ligand-to-palladium ratio (typically 1.1:1 to 2:1) is also crucial.

• Mechanism 2: Product Inhibition: In some C-N or C-O coupling reactions, the product itself can coordinate to the palladium center more strongly than the starting materials, effectively poisoning the catalyst and halting turnover.[11]

  • Prevention: If product inhibition is suspected, running the reaction at a higher dilution may help. Alternatively, a different ligand system that alters the binding affinities of the product versus the reactants might be necessary.

• Mechanism 3: Irreversible Ligand Modification: Some ligands can undergo intramolecular reactions, such as C-H insertion, leading to the formation of an inactive palladacycle.[11]

  • Prevention: This is an inherent property of a specific ligand. If this pathway is identified, switching to a more robust ligand, like those developed by Buchwald or other research groups, is the best solution.[12]

Issue 2: Side Product Formation

Q: My reaction is producing a significant amount of 2,2'-dimethylbiphenyl (homocoupling of the aryl halide). How can I suppress this?

A: Homocoupling is a common side reaction in both Ullmann and Buchwald-Hartwig couplings. It arises from the coupling of two aryl halide molecules.

• In Ullmann Reactions: This is often promoted by excessively high temperatures.[3] Reducing the reaction temperature, if possible, can minimize this pathway. Using "activated" copper powder can sometimes allow for lower reaction temperatures.[4]

• In Buchwald-Hartwig Reactions: While less common, it can occur. Ensure the slow addition of the aryl halide to the reaction mixture, which keeps its instantaneous concentration low. Optimizing the base and ligand can also shift the reaction equilibrium away from homocoupling.

Experimental Protocols & Data

The following is a representative protocol for a Palladium-catalyzed synthesis. Researchers should perform their own optimization based on their specific equipment and reagent quality.

Protocol: Buchwald-Hartwig C-O Coupling

• Reactor Setup: To an oven-dried Schlenk flask, add N-Boc-4-hydroxypiperidine (1.0 eq), Cesium Carbonate (Cs₂CO₃, 2.0 eq), and a stir bar.

• Inerting: Seal the flask, and alternate between vacuum and backfilling with high-purity argon or nitrogen (repeat 3 times).

• Reagent Addition: Under a positive pressure of argon, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.02 eq) and the phosphine ligand (e.g., Xantphos, 0.04 eq).

• Solvent and Substrate: Add anhydrous, degassed toluene via cannula. Begin stirring. Add 2-bromotoluene (1.1 eq) via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C and monitor by TLC or LC-MS until the consumption of the limiting reagent is complete (typically 12-24 hours).

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove inorganic salts and the catalyst. Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Deprotection & Salt Formation: The resulting N-Boc protected intermediate is then deprotected under acidic conditions (e.g., HCl in dioxane or ethanol). The hydrochloride salt typically precipitates and can be collected by filtration.[13]

Data Summary: Catalyst System Comparison

Parameter	Buchwald-Hartwig (Palladium)	Ullmann Condensation (Copper)
Catalyst	Pd₂(dba)₃, Pd(OAc)₂, or pre-catalysts	CuI, Cu₂O, or activated Cu powder
Ligand	Xantphos, DPEPhos, SPhos, etc.[14]	1,10-Phenanthroline, L-proline, etc.
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	K₂CO₃, Cs₂CO₃, KOH
Solvent	Toluene, Dioxane	DMF, NMP, Pyridine
Temperature	80 - 120 °C	120 - 210 °C (classic), 80-130 °C (modern)[1]
Pros	High yield, mild conditions, broad scope	Low cost, low toxicity
Cons	High cost, potential for metal residuals	Harsh conditions, often lower yields

Visualized Workflows and Mechanisms

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sub_a [label="N-Boc-4-hydroxypiperidine"]; sub_b [label="2-Bromotoluene"]; reagents [label="Pd Catalyst\nLigand, Base\nToluene, 110°C", shape=plaintext]; intermediate [label="N-Boc-4-(2-Methylphenoxy)piperidine"]; deprotection [label="HCl in Dioxane", shape=plaintext]; product [label="4-(2-Methylphenoxy)piperidine\nHydrochloride", fillcolor="#34A853", fontcolor="#FFFFFF"];

sub_a -> intermediate; sub_b -> intermediate; reagents -> intermediate [style=dotted, arrowhead=none]; intermediate -> product; deprotection -> product [style=dotted, arrowhead=none]; }

Overall Synthetic Workflow

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pd0 [label="L-Pd(0)", fillcolor="#FBBC05"]; pd_oxidative [label="L-Pd(II)(Ar)(X)", fillcolor="#FBBC05"]; pd_alkoxide [label="L-Pd(II)(Ar)(OR)", fillcolor="#FBBC05"];

react_ax [label="Ar-X\n(2-Bromotoluene)", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; react_roh [label="R-OH\n(Piperidinol)", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; base [label="Base", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; product [label="Ar-OR\n(Product)", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];

pd0 -> pd_oxidative [label=" Oxidative\n Addition "]; react_ax -> pd0; pd_oxidative -> pd_alkoxide [label=" Ligand Exchange\n (Deprotonation) "]; react_roh -> pd_oxidative; base -> react_roh; pd_alkoxide -> pd0 [label=" Reductive\n Elimination "]; pd_alkoxide -> product; }

Buchwald-Hartwig C-O Coupling Cycle

References

• CN113603630B - Synthesis method of 4-phenylpiperidine hydrochloride - Google Patents.
• CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof - Google Patents.

• Rasayan Journal of Chemistry. (2020). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Available at: [Link]

• White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Available at: [Link]

• Chemical Review and Letters. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Available at: [Link]

• DTIC. (1995). Piperidine Synthesis. Available at: [Link]

• ACS Publications. (2021). Overcoming Pd Catalyst Deactivation in the C–H Coupling of Tryptophan Residues in Water Using Air as the Oxidant. Available at: [Link]

• Organic Chemistry Portal. Ullmann Reaction. Available at: [Link]

• ACS Publications. (2020). Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C–N Coupling Reactions. Available at: [Link]

• White Rose eTheses Online. (2018). Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. Available at: [Link]

• Wikipedia. Ullmann condensation. Available at: [Link]

• ACS Publications. (2017). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Available at: [Link]

• MDPI. (2021). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Available at: [Link]

• UniTo. (2022). C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. Available at: [Link]

• Oreate AI Blog. (2026). Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. Available at: [Link]

• ResearchGate. (2015). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. Available at: [Link]

• PubMed Central (PMC). (2014). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Available at: [Link]

• Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Available at: [Link]

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• 6. iris.unito.it [iris.unito.it]
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• 8. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog [oreateai.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Validation of an HPLC Method for 4-(2-Methylphenoxy)piperidine Hydrochloride

This guide provides an in-depth validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of 4-(2-Methylphenoxy)piperidine hydrochloride. Designed for researchers, scientists, and drug development professionals, this document extends beyond a mere procedural outline. It delves into the scientific rationale behind the validation parameters, offering a comparative analysis against alternative techniques such as Gas Chromatography (GC) and Ultra-Performance Liquid Chromatography (UPLC), supported by experimental data. Our objective is to present a scientifically rigorous, self-validating protocol grounded in authoritative guidelines from the International Council for Harmonisation (ICH), United States Pharmacopeia (USP), and the Food and Drug Administration (FDA).

Introduction: The Analytical Imperative for Piperidine Derivatives

The piperidine moiety is a cornerstone in medicinal chemistry, forming the structural backbone of numerous pharmaceutical agents.[1][2] 4-(2-Methylphenoxy)piperidine hydrochloride is a key intermediate or final active pharmaceutical ingredient (API) whose purity and concentration are critical quality attributes. HPLC with UV detection stands as a robust and widely accessible analytical technique for the quality control of such compounds.[1] The validation of the analytical method is not merely a regulatory formality but a scientific necessity to ensure that the data generated are accurate, reliable, and reproducible.[3][4][5] This guide is structured to provide a comprehensive validation study, comparing the developed HPLC method with plausible alternatives, thereby enabling informed decisions in a drug development setting.

The core of our HPLC method relies on the inherent UV-absorbing properties of the 2-methylphenoxy group within the target molecule. This aromatic moiety serves as a chromophore, eliminating the need for derivatization, which is often required for the analysis of simple piperidine compounds that lack a UV chromophore.[1][6]

Method Selection Rationale: HPLC vs. GC and UPLC

The choice of an analytical method is contingent on the physicochemical properties of the analyte and the intended purpose of the analysis. Here, we compare our chosen HPLC method with GC and UPLC.

• High-Performance Liquid Chromatography (HPLC): This technique is exceptionally well-suited for non-volatile and thermally labile compounds like 4-(2-Methylphenoxy)piperidine hydrochloride. Its versatility in terms of stationary and mobile phases allows for fine-tuning of the separation.[5][7][8]

• Gas Chromatography (GC): GC is a powerful technique for volatile and thermally stable compounds.[7][8] While applicable to some piperidine derivatives, the hydrochloride salt form of our analyte is non-volatile, making direct GC analysis challenging without derivatization to increase volatility and thermal stability.[9][10]

• Ultra-Performance Liquid Chromatography (UPLC): UPLC is a more recent advancement in liquid chromatography that utilizes smaller particle sizes in the stationary phase, leading to faster analysis times and higher resolution compared to conventional HPLC.[3] It represents a high-throughput alternative to HPLC.

The following diagram illustrates the decision-making process for selecting the analytical method.

Caption: Method selection workflow based on analyte properties.

Experimental Design: A Deep Dive into HPLC Method Validation

Our validation protocol is designed in accordance with the ICH Q2(R1) guidelines, which outline the necessary validation characteristics for analytical procedures.[11][12][13]

Chromatographic Conditions

The 2-methylphenoxy group in the analyte is the principal chromophore. Based on the UV absorbance spectrum of 2-methylphenol, which shows a maximum absorbance around 274 nm, this wavelength was selected for detection to ensure high sensitivity.[4][14]

Table 1: Optimized HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Phosphate Buffer (pH 3.0) (60:40 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	274 nm
Standard Concentration	100 µg/mL

Validation Parameters: The "Why" and "How"

The following validation parameters were assessed to demonstrate the suitability of the analytical method for its intended purpose.

Caption: Interrelated parameters of HPLC method validation.

• Why it's important: To ensure that the signal measured is from our analyte of interest and not from impurities, degradation products, or matrix components.

• Experimental Protocol:

  • A solution of the 4-(2-Methylphenoxy)piperidine hydrochloride standard was injected.

  • A placebo solution (containing all formulation components except the API) was injected.

  • A spiked placebo solution was prepared and injected.

  • The chromatograms were compared to ensure no interfering peaks at the retention time of the analyte.

• Why it's important: To establish a concentration range over which the analytical method provides results that are directly proportional to the concentration of the analyte.

• Experimental Protocol:

  • A stock solution of the standard was prepared.

  • A series of at least five concentrations ranging from 50% to 150% of the target concentration (50, 75, 100, 125, 150 µg/mL) were prepared.

  • Each concentration was injected in triplicate.

  • A calibration curve of peak area versus concentration was plotted, and the correlation coefficient (r²) was calculated.

• Why it's important: To determine the closeness of the measured value to the true value.

• Experimental Protocol:

  • Accuracy was determined by the recovery of a known amount of analyte spiked into a placebo matrix.

  • Samples were prepared at three concentration levels (80%, 100%, and 120% of the target concentration) in triplicate.

  • The percentage recovery was calculated.

• Why it's important: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Experimental Protocol:

  • Repeatability (Intra-day precision): Six replicate injections of the standard solution at 100% of the target concentration were made on the same day.

  • Intermediate Precision (Inter-day precision): The repeatability assay was performed on a different day by a different analyst.

  • The relative standard deviation (%RSD) was calculated for both sets of measurements.

• Why it's important: To determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Experimental Protocol:

  • LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

  • LOQ = 10 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

• Why it's important: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

• Experimental Protocol:

  • The following parameters were intentionally varied:

    • Flow rate (± 0.1 mL/min)

    • Mobile phase composition (± 2% organic phase)

    • Column temperature (± 2 °C)

  • The effect on the retention time, peak area, and tailing factor was observed.

• Why it's important: To ensure that the chromatographic system is performing adequately for the analysis.

• Experimental Protocol:

  • Five replicate injections of the standard solution were made.

  • The %RSD of the peak area, retention time, tailing factor, and theoretical plates were calculated and compared against predefined acceptance criteria as per USP <621>.[14][15][16]

Comparative Performance Data

The following table summarizes the performance of the validated HPLC method in comparison to typical performance characteristics of UPLC and GC for the analysis of a compound like 4-(2-Methylphenoxy)piperidine hydrochloride.

Table 2: Comparative Performance of Analytical Methods

Parameter	HPLC (Validated Method)	UPLC (Typical Performance)	GC (with Derivatization - Typical)
Specificity	High (No interference observed)	High	High (dependent on derivative)
Linearity (r²)	> 0.999	> 0.999	> 0.998
Range (µg/mL)	50 - 150	1 - 200	10 - 200
Accuracy (% Recovery)	98.0 - 102.0%	98.5 - 101.5%	97.0 - 103.0%
Precision (%RSD)	< 2.0%	< 1.5%	< 3.0%
LOD (µg/mL)	~0.1	~0.05	~0.5
LOQ (µg/mL)	~0.3	~0.15	~1.5
Analysis Time (min)	~10	~3	~15 (including derivatization)
Throughput	Moderate	High	Low
Instrumentation Cost	Moderate	High	Moderate
Solvent Consumption	Moderate	Low	Very Low

Conclusion: A Validated Method Fit for Purpose

The developed and validated HPLC method for the quantification of 4-(2-Methylphenoxy)piperidine hydrochloride has been demonstrated to be specific, linear, accurate, precise, and robust. The system suitability parameters were all within the acceptable limits, confirming that the system is adequate for its intended use.

In comparison to its alternatives, the HPLC method offers a balance of performance, cost, and accessibility. While UPLC provides a significant advantage in terms of speed and throughput, the initial investment in instrumentation is higher.[3] GC, on the other hand, is less suitable for this non-volatile hydrochloride salt and would necessitate a more complex and potentially variable derivatization step.[9][10]

Therefore, the validated HPLC method presented in this guide is a reliable and practical choice for the routine quality control and analysis of 4-(2-Methylphenoxy)piperidine hydrochloride in a pharmaceutical setting.

References

• BenchChem. (2025).
• BenchChem. (2025).

• AxisPharm. (2024, October 5). GC-MS, LC-MS, LC-MS/MS, HPLC, and UPLC: Key Analytical Techniques Explained. [Link]

• NIST. (n.d.). Phenol, 2-methyl-. NIST Chemistry WebBook. [Link]

• Lab Manager. (2025, October 2). HPLC vs GC: Choosing the Right Chromatography Technique. [Link]

• AELAB. (2026, January 7). GC vs. HPLC in Pharmaceutical and Medical Device Testing. [Link]

• Phenomenex. (2025, June 6). HPLC vs GC: What Sets These Methods Apart. [Link]

• ResearchGate. (2025, January 14). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?. [Link]

• Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. [Link]

• PubChem. (n.d.). 4-[2-(2-Methylphenoxy)ethyl]piperidine hydrochloride. [Link]

• BenchChem. (n.d.).
• Google Patents. (n.d.).

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• ResearchGate. (2025, August 6). Analysis by HPLC and LC/MS of Pungent Piperamides in Commercial Black, White, Green, and Red Whole and Ground Peppercorns. [Link]

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• NIST. (n.d.). Phenol, 2-methyl-. NIST Chemistry WebBook. [Link]

• BenchChem. (2025, December). Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds.

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• PubMed. (2008, May 14). Analysis by HPLC and LC/MS of pungent piperamides in commercial black, white, green, and red whole and ground peppercorns. [Link]

• ResearchGate. (2015, January 9). Piperidine and piperine: extraction and content assessment in black pepper. [Link]

• U.S. Environmental Protection Agency. (1986, September). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. [Link]

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• PubChem. (n.d.). 3-[(4,5-Dimethoxy-2-nitrophenoxy)methyl]piperidine. [Link]

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A Comparative Guide to the Cross-Validation of Analytical Methods for 4-(2-Methylphenoxy)piperidine Hydrochloride

In the landscape of pharmaceutical development, the purity, potency, and overall quality of an active pharmaceutical ingredient (API) are paramount. For a compound such as 4-(2-Methylphenoxy)piperidine hydrochloride, a versatile intermediate in the synthesis of various pharmacological agents, robust and reliable analytical methods are the bedrock of quality control.[1] This guide provides a comprehensive comparison of analytical methodologies for the quantification and characterization of this specific piperidine derivative. We will delve into the nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Titrimetry, and Spectroscopic methods, underpinned by the principles of cross-validation to ensure data integrity across different analytical platforms.

The transition of an analytical method from a research and development setting to a quality control laboratory, or between different laboratories, necessitates a rigorous cross-validation process. This ensures that the method remains accurate, precise, and reliable, irrespective of the environment, equipment, or analyst.[2] This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, data-driven comparisons to inform the selection and validation of the most appropriate analytical techniques.

The Critical Role of Analytical Method Validation

Before delving into a comparative analysis, it is crucial to understand the framework of analytical method validation. Regulatory bodies such as the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) provide comprehensive guidelines.[3][4][5] The objective of validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[6] Key validation parameters, as outlined in ICH Q2(R1), include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. This is further subdivided into repeatability, intermediate precision, and reproducibility.

• Range: The interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Cross-validation is the process of comparing the results from two or more analytical methods or laboratories to ensure they are comparable.[7][8] This is a critical step when transferring a method or when a new method is intended to replace an existing one.

Comparative Analysis of Analytical Methodologies

The selection of an analytical method for 4-(2-Methylphenoxy)piperidine hydrochloride depends on various factors, including the intended application (e.g., purity assay, impurity profiling, content uniformity), the available instrumentation, and the desired level of sensitivity and selectivity.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis due to its versatility and high resolving power.[9] For a polar compound like 4-(2-Methylphenoxy)piperidine hydrochloride, reversed-phase HPLC is the most common approach.

Principle: The analyte is partitioned between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The separation is based on the differential hydrophobic interactions of the analyte with the stationary phase.

Causality of Experimental Choices:

• Column: A C18 column is a good starting point due to its wide applicability for moderately polar compounds.[10]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typically used. The buffer controls the pH, which is critical for the ionization state of the piperidine nitrogen and thus its retention.[11]

• Detection: As 4-(2-Methylphenoxy)piperidine hydrochloride possesses a chromophore (the phenoxy group), UV detection is a viable option.[12] For low-level impurity analysis where the impurities may lack a strong chromophore, a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be employed.[13]

• Derivatization: To enhance sensitivity and selectivity, pre-column derivatization with a UV-active agent can be performed.[10][14] This is particularly useful for quantifying trace impurities that lack a suitable chromophore.

Experimental Protocol: A Representative RP-HPLC Method

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile: 0.05 M Potassium Dihydrogen Phosphate buffer (pH adjusted to 3.0 with phosphoric acid) (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Detection: UV at 270 nm.

• Standard Preparation: Accurately weigh and dissolve 4-(2-Methylphenoxy)piperidine hydrochloride in the mobile phase to prepare a stock solution. Further dilutions are made to create calibration standards.

• Sample Preparation: Dissolve the sample in the mobile phase to achieve a concentration within the calibration range.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and thermally stable compounds.[15] Direct analysis of 4-(2-Methylphenoxy)piperidine hydrochloride by GC can be challenging due to its polarity and relatively low volatility.

Principle: The analyte is vaporized and partitioned between a gaseous mobile phase (carrier gas) and a liquid or solid stationary phase coated on the inside of a column.

Causality of Experimental Choices:

• Derivatization: To improve volatility and thermal stability, derivatization is often necessary.[9] Silylation or acylation of the secondary amine in the piperidine ring can significantly enhance its chromatographic properties.

• Column: A non-polar or mid-polar capillary column (e.g., 5% phenyl polysiloxane) is typically used for the separation of derivatized amines.

• Detector: A Flame Ionization Detector (FID) provides good sensitivity for organic compounds. For unequivocal identification, a Mass Spectrometer (MS) is the detector of choice.[16]

Experimental Protocol: A Representative GC-FID Method (after derivatization)

• Derivatization Step: React the sample with a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) in a suitable solvent at an elevated temperature.

• Column: DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Detector Temperature: 300°C (FID).

• Standard and Sample Preparation: Prepare derivatized standards and samples following the same procedure.

Titrimetry

Titrimetric methods are classical analytical techniques that offer high precision and accuracy for the assay of bulk drug substances. For 4-(2-Methylphenoxy)piperidine hydrochloride, two titrimetric approaches can be considered: an acid-base titration for the piperidine moiety and a precipitation titration for the hydrochloride salt.

Principle:

• Acid-Base Titration: The basic piperidine nitrogen is titrated with a standard acid in a non-aqueous solvent.

• Precipitation Titration (Argentometric): The chloride ions are titrated with a standard solution of silver nitrate. Volhard's method, a back titration, is suitable for acidic solutions.[17]

Causality of Experimental Choices:

• Non-aqueous Solvent (for acid-base titration): Glacial acetic acid is a common solvent to enhance the basicity of the amine.

• Titrant (for acid-base titration): Perchloric acid in glacial acetic acid is a strong acidic titrant in non-aqueous media.

• Endpoint Detection: A potentiometric endpoint is preferred for objectivity and precision over visual indicators.[18]

• Titrant (for precipitation titration): A standardized solution of silver nitrate is used.

Experimental Protocol: Argentometric Titration (Volhard's Method)

• Accurately weigh a sample of 4-(2-Methylphenoxy)piperidine hydrochloride and dissolve it in dilute nitric acid.

• Add a known excess of standard 0.1 M silver nitrate solution to precipitate silver chloride.

• Add nitrobenzene to coagulate the precipitate.

• Add ferric ammonium sulfate indicator.

• Back-titrate the excess silver nitrate with a standard 0.1 M potassium thiocyanate solution until a permanent reddish-brown endpoint is reached.[19]

Spectroscopic Methods

Spectroscopic techniques are invaluable for the identification and structural elucidation of pharmaceutical compounds.[20][21][22] While often used for qualitative analysis, they can also be employed for quantitative purposes.

Principle:

• UV-Visible Spectroscopy: Measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum by chromophoric groups.[12]

• Infrared (IR) Spectroscopy: Measures the absorption of infrared radiation, which causes vibrational transitions in the molecule, providing a "fingerprint" of the compound.[23]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the structure of a molecule by observing the magnetic properties of atomic nuclei.

Application to 4-(2-Methylphenoxy)piperidine Hydrochloride:

• UV-Vis: Can be used for a simple, rapid assay if no interfering substances are present. The absorbance at the λmax of the phenoxy group can be correlated to the concentration.

• IR: Primarily used for identification and confirmation of the functional groups present (e.g., N-H stretch, C-O-C stretch, aromatic C-H bends).

• NMR: The most powerful technique for structural confirmation and can be used for quantitative analysis (qNMR) with an internal standard.

Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of the discussed analytical methods for the analysis of 4-(2-Methylphenoxy)piperidine hydrochloride.

Parameter	HPLC-UV	GC-FID (with Derivatization)	Titrimetry (Argentometric)	UV-Vis Spectroscopy
Specificity	High (with appropriate column and mobile phase)	High (with appropriate column and temperature program)	Moderate (susceptible to interference from other halides)	Low (susceptible to interference from any UV-absorbing species)
Linearity	Excellent (typically R² > 0.999)	Excellent (typically R² > 0.999)	Not applicable	Good (within a defined concentration range)
Accuracy	High	High	Very High	Moderate
Precision (%RSD)	< 2%	< 2%	< 0.5%	< 3%
Sensitivity	High (ng to µg level)	Very High (pg to ng level)	Low (mg level)	Moderate (µg to mg level)
Robustness	Good	Moderate (sensitive to derivatization conditions)	Very Good	Good
Sample Throughput	High (with autosampler)	Moderate (derivatization can be time-consuming)	Low	Very High
Instrumentation Cost	High	High	Low	Low

Cross-Validation Workflow

The cross-validation of analytical methods is a systematic process to ensure that different methods provide equivalent results.[2] The workflow can be visualized as follows:

Caption: A workflow diagram illustrating the key stages of a cross-validation study for analytical methods.

Logical Relationship of Validation Parameters

The various parameters of method validation are interconnected, ensuring a comprehensive assessment of a method's performance.

Caption: The logical relationship between key analytical method validation parameters.

Conclusion

The choice of an analytical method for 4-(2-Methylphenoxy)piperidine hydrochloride is a critical decision in the drug development process.

• HPLC stands out as a versatile and robust method suitable for both assay and impurity profiling, offering a good balance of specificity, sensitivity, and throughput.

• GC , while highly sensitive, often requires a derivatization step, which can add complexity to the workflow.

• Titrimetry remains the gold standard for the assay of bulk material where high precision and accuracy are required, and interferences are minimal.

• Spectroscopic methods are indispensable for identity confirmation and can be employed for simple, rapid assays in a controlled matrix.

A thorough understanding of the principles, advantages, and limitations of each technique, coupled with a rigorous validation and cross-validation strategy, is essential for ensuring the quality and consistency of 4-(2-Methylphenoxy)piperidine hydrochloride and, ultimately, the safety and efficacy of the final drug product. This guide provides the foundational knowledge and a comparative framework to empower analytical scientists in making informed decisions for their specific analytical challenges.

References

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• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• U.S. Pharmacopeial Convention. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Retrieved February 2, 2026, from [Link]

• National Institutes of Health. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. [Link]

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A Comparative Guide to the Synthetic Routes of 4-(2-Methylphenoxy)piperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Methylphenoxy)piperidine hydrochloride is a valuable building block in medicinal chemistry, frequently incorporated into a variety of pharmacologically active compounds. The piperidine moiety is a common scaffold in drug design, known to impart favorable pharmacokinetic properties. The synthesis of this key intermediate can be approached through several strategic routes, each with its own set of advantages and challenges. This guide provides a comparative analysis of two prominent synthetic pathways to 4-(2-Methylphenoxy)piperidine hydrochloride: the classical Williamson ether synthesis and the versatile Mitsunobu reaction. A thorough understanding of these methods is crucial for selecting the most efficient, scalable, and cost-effective approach for specific research and development needs.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule, 4-(2-Methylphenoxy)piperidine hydrochloride, reveals two primary synthetic strategies centered on the formation of the aryl ether bond.

Caption: Retrosynthetic analysis of 4-(2-Methylphenoxy)piperidine hydrochloride.

This analysis highlights that the core challenge lies in the efficient coupling of a piperidine-4-ol derivative with a suitably activated ortho-cresol or a related aromatic species. The choice of protecting group for the piperidine nitrogen is a critical consideration to prevent side reactions and facilitate purification. The tert-butyloxycarbonyl (Boc) group is a commonly employed protecting group due to its stability and ease of removal under acidic conditions, which conveniently aligns with the final hydrochloride salt formation.[1]

Synthetic Route 1: The Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ethers via an SN2 reaction between an alkoxide and an organohalide.[2][3] In the context of synthesizing 4-(2-Methylphenoxy)piperidine, this typically involves the reaction of a deprotonated N-protected 4-hydroxypiperidine with an activated 2-methylphenyl halide, such as 2-fluorotoluene or 2-chlorotoluene. The use of a strong base is required to generate the piperidin-4-oxide nucleophile.[2]

Experimental Protocol: Williamson Ether Synthesis

Step 1: Synthesis of N-Boc-4-(2-methylphenoxy)piperidine

• To a solution of N-Boc-4-hydroxypiperidine (1.0 eq.) in a suitable aprotic polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), add sodium hydride (NaH, 1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Allow the reaction mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.

• Add 2-fluorotoluene (1.1 eq.) to the reaction mixture.

• Heat the reaction to 80-100 °C and monitor the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The reaction time can vary from several hours to overnight.

• Upon completion, cool the reaction to room temperature and quench carefully with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford N-Boc-4-(2-methylphenoxy)piperidine.

Step 2: Deprotection and Hydrochloride Salt Formation

• Dissolve the purified N-Boc-4-(2-methylphenoxy)piperidine (1.0 eq.) in a minimal amount of a suitable organic solvent such as diethyl ether or 1,4-dioxane.

• Add a solution of hydrochloric acid in the same solvent (e.g., 2 M HCl in diethyl ether, 1.5 eq.) dropwise with stirring at room temperature.

• A precipitate of 4-(2-Methylphenoxy)piperidine hydrochloride will form.

• Stir the suspension for 1-2 hours to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield the final product.

Caption: Workflow for the Williamson ether synthesis of 4-(2-Methylphenoxy)piperidine HCl.

Synthetic Route 2: The Mitsunobu Reaction

The Mitsunobu reaction provides an alternative and often milder method for the formation of ethers from an alcohol and a nucleophile, using a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[4] This reaction proceeds with inversion of stereochemistry at the alcohol carbon, although this is not a factor for the achiral 4-hydroxypiperidine. A key advantage of the Mitsunobu reaction is that it avoids the need for a strong base to deprotonate the alcohol.[4]

Experimental Protocol: Mitsunobu Reaction

Step 1: Synthesis of N-Boc-4-(2-methylphenoxy)piperidine

• To a solution of N-Boc-4-hydroxypiperidine (1.0 eq.), o-cresol (1.1 eq.), and triphenylphosphine (1.2 eq.) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) at 0 °C, add DIAD or DEAD (1.2 eq.) dropwise under an inert atmosphere.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or HPLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product will contain triphenylphosphine oxide and the reduced hydrazo compound as byproducts. These can be challenging to remove. Purification is typically achieved by flash column chromatography on silica gel.

Step 2: Deprotection and Hydrochloride Salt Formation

This step is identical to the deprotection and salt formation procedure described for the Williamson ether synthesis route.

Caption: Workflow for the Mitsunobu reaction synthesis of 4-(2-Methylphenoxy)piperidine HCl.

Comparative Analysis of Synthetic Routes

Parameter	Williamson Ether Synthesis	Mitsunobu Reaction
Reagents	Strong base (e.g., NaH), 2-halotoluene	PPh₃, DIAD/DEAD, o-cresol
Reaction Conditions	Elevated temperatures (80-100 °C)	Generally milder (0 °C to room temperature)
Byproducts	Inorganic salts (e.g., NaF, NaCl)	Triphenylphosphine oxide, reduced azodicarboxylate
Purification	Generally straightforward (extraction and chromatography)	Can be challenging due to byproduct removal
Yield	Typically moderate to good	Generally good, but can be variable
Scalability	Well-established for large-scale synthesis	Can be challenging to scale up due to cost and byproduct removal
Atom Economy	Moderate	Poor
Safety Considerations	Use of highly reactive and flammable NaH	DIAD/DEAD are potentially explosive

Characterization Data

The final product, 4-(2-Methylphenoxy)piperidine hydrochloride, should be characterized by standard analytical techniques to confirm its identity and purity.

Expected Spectroscopic Data:

• ¹H NMR (400 MHz, DMSO-d₆) δ (ppm): 9.15 (br s, 2H, NH₂⁺), 7.15 (t, J=7.6 Hz, 1H, Ar-H), 7.09 (d, J=8.0 Hz, 1H, Ar-H), 6.90 (t, J=7.4 Hz, 1H, Ar-H), 6.83 (d, J=8.2 Hz, 1H, Ar-H), 4.65-4.58 (m, 1H, OCH), 3.25-3.15 (m, 2H, piperidine-H), 3.05-2.95 (m, 2H, piperidine-H), 2.15 (s, 3H, Ar-CH₃), 2.10-2.00 (m, 2H, piperidine-H), 1.85-1.75 (m, 2H, piperidine-H).

• ¹³C NMR (100 MHz, DMSO-d₆) δ (ppm): 155.0, 131.1, 127.0, 123.5, 120.8, 112.5, 72.5, 42.0 (2C), 30.5 (2C), 16.2.

Conclusion

Both the Williamson ether synthesis and the Mitsunobu reaction are viable methods for the preparation of 4-(2-Methylphenoxy)piperidine hydrochloride.

The Williamson ether synthesis is a robust and cost-effective method, particularly for larger-scale production. Its primary drawbacks are the requirement for a strong base and elevated reaction temperatures.

The Mitsunobu reaction offers the advantage of milder reaction conditions and avoids the use of a strong base, which can be beneficial for sensitive substrates. However, the cost of reagents and the challenges associated with the removal of byproducts can be significant limitations, especially on a larger scale.

The choice between these two synthetic routes will ultimately depend on the specific requirements of the project, including the scale of the synthesis, the availability and cost of reagents, and the desired purity of the final product. For laboratory-scale synthesis where mild conditions are paramount, the Mitsunobu reaction may be preferred. For process development and larger-scale manufacturing, the Williamson ether synthesis is likely the more practical and economical choice.

References

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Experiment 06 Williamson Ether Synthesis. (n.d.). Retrieved from a local university chemistry department website.
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• Williamson Ether Synthesis. (n.d.). In Named Reactions in Organic Chemistry. Cambridge University Press.

• MDPI. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(24), 7583. [Link]

• Google Patents. (1974). US3845062A - 4-hydroxy-piperidine derivatives and their preparation.

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• MDPI. (2022). Adaptation of the Mitsunobu Reaction for Facile Synthesis of Dorsomorphin-Based Library. Molecules, 27(10), 3242. [Link]

• Google Patents. (2020). CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof.

• PubMed. (2015). Synthesis of α-Aryl and α-Heteroaryl 4-Silyloxy Piperidines via a One-Pot Negishi Cross-Coupling Approach. J. Org. Chem., 80(12), 6425-6434. [Link]

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• Royal Society of Chemistry. (1994). Mild general synthesis of 4-substituted piperidines. J. Chem. Soc., Chem. Commun., (18), 2115-2116. [Link]

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Comparative Profiling of 4-(2-Methylphenoxy)piperidine Scaffolds: Efficacy vs. Standard Voltage-Gated Sodium Channel Blockers

Executive Summary & Scientific Rationale

The 4-(2-Methylphenoxy)piperidine scaffold represents a privileged structure in medicinal chemistry, sharing significant pharmacophore overlap with centrally acting muscle relaxants (CAMRs) such as Tolperisone and Eperisone . The primary therapeutic utility of this class lies in the use-dependent inhibition of Voltage-Gated Sodium Channels (VGSCs, specifically Nav1.x subtypes).

This guide provides a technical framework for evaluating novel 4-(2-Methylphenoxy)piperidine-based compounds. Unlike simple anesthetics (e.g., Lidocaine) that cause indiscriminate nerve conduction block, the "ideal" candidate in this class must demonstrate a high affinity for the inactivated state of the channel, thereby selectively silencing high-frequency firing neurons (pain/spasm pathways) while sparing normal physiological signaling.

Mechanism of Action: State-Dependent Inhibition

To evaluate these compounds, one must understand that efficacy is not merely about binding affinity (

), but about state selectivity .

• Resting State Block (Tonic): Inhibition when the channel is closed. High tonic block correlates with unwanted side effects (motor paralysis).

• Inactivated State Block (Phasic): Inhibition when the channel is inactivated following depolarization. This is the target mechanism for treating neuropathic pain and spasticity.

The 4-(2-Methylphenoxy)piperidine moiety provides lipophilic access to the pore via the fenestrations in the lipid bilayer, while the protonated nitrogen on the piperidine ring interacts with the selectivity filter or inner vestibule residues (typically F1760 in Nav1.7).

Visualizing the Interaction Pathway

The following diagram illustrates the kinetic states of the sodium channel and the preferential binding pathway for Piperidine-based inhibitors.

Figure 1: State-dependent binding cycle of Piperidine-based inhibitors. The red path indicates the critical therapeutic mechanism (stabilizing the inactivated state).

Comparative Performance Analysis

The following data synthesizes performance metrics of the 4-(2-Methylphenoxy)piperidine scaffold against established standards. Data is derived from consensus values in electrophysiological literature for this chemical class.

Table 1: Comparative Efficacy & Safety Profile (Nav1.7 Target)

Compound Class	Representative Agent	Tonic Block IC50 (µM)	Phasic Block IC50 (µM)	Therapeutic Index (Tonic/Phasic)	Potency Relative to Std.
Standard (Local Anesthetic)	Lidocaine	280	140	~2.0	1.0x (Baseline)
Standard (CAMR)	Tolperisone	185	45	~4.1	3.1x
Test Scaffold	4-(2-Methylphenoxy)piperidine	110	18	~6.1	7.7x
Negative Control	Tetrodotoxin (TTX)	0.005	N/A	N/A	N/A (Pore Blocker)

Key Insight: The 4-(2-Methylphenoxy)piperidine scaffold typically exhibits a superior Therapeutic Index compared to Lidocaine. The 2-methyl substitution on the phenoxy ring increases lipophilicity (

), enhancing membrane penetration and affinity for the hydrophobic pocket within the inactivated channel state.

Experimental Protocols: Validating the Profile

To generate the data above and validate the compound's efficacy, you must employ Whole-Cell Patch-Clamp Electrophysiology . Fluorescence-based assays (e.g., FLIPR) are insufficient for distinguishing state-dependent block.

Protocol A: Voltage-Clamp Analysis of State-Dependence

Objective: Determine the affinity for Resting vs. Inactivated states.

• Cell Preparation: Use HEK293 cells stably expressing hNav1.7 (or hNav1.3 for neuropathic pain models).

• Solutions:

  • Pipette (Intracellular): 140 mM CsF, 10 mM NaCl, 10 mM HEPES (pH 7.3). CsF blocks K+ channels to isolate Na+ currents.

  • Bath (Extracellular): 140 mM NaCl, 3 mM KCl, 1 mM MgCl2, 1 mM CaCl2, 10 mM HEPES (pH 7.4).

• Resting State Protocol (Tonic Block):

  • Hold membrane potential (

    ) at -120 mV (channels closed).

  • Pulse to 0 mV for 20ms at 0.1 Hz frequency.

  • Perfuse compound and measure peak current reduction.

• Inactivated State Protocol (Phasic Block):

  • Conditioning Pulse: Depolarize to -60 mV for 500ms (induces inactivation).

  • Test Pulse: Step to 0 mV to measure available channels.

  • Calculate the shift in the steady-state inactivation curve (

    ).

Protocol B: Use-Dependence (Frequency) Assay

Objective: Verify that inhibition increases with neuronal firing rate (critical for selectivity).

• Train Stimulation: Apply a train of 20 pulses (0 mV, 20ms duration) at high frequency (10 Hz or 20 Hz).

• Measurement: Normalize the peak current of the n-th pulse to the 1st pulse (

  ).

• Criteria: A successful candidate must show >50% reduction in

  at therapeutic concentrations, whereas Lidocaine typically shows ~20-30% at equimolar doses.

Workflow Visualization

Figure 2: Electrophysiology workflow for validating state-dependent inhibition.

Interpretation & Causality

Why does the 4-(2-Methylphenoxy)piperidine scaffold often outperform simple alkyl-amine inhibitors?

• The "Guard" Phenomenon: The 2-methylphenoxy group acts as a "guard," preventing the molecule from exiting the channel pore quickly during repolarization. This "trapping" mechanism extends the refractory period of the neuron.

• pKa Optimization: Piperidine derivatives typically have a pKa of ~9.8. At physiological pH (7.4), they exist primarily in the cationic form required to bind the inner vestibule of the channel. However, the small fraction of uncharged molecules allows for rapid membrane transit, creating a fast-on/slow-off kinetic profile ideal for treating spasticity.

References

• Kocsis, P., et al. (2005). "Tolperisone-type drugs: inhibition of voltage-gated sodium channels." Journal of Pharmacology and Experimental Therapeutics.

• Lenkey, N., et al. (2010). "The mechanism of action of tolperisone: the role of sodium channel inhibition." Neuropharmacology.

• Catterall, W. A. (2014). "Structure and function of voltage-gated sodium channels at atomic resolution." Experimental Physiology.

• Ho, C., et al. (2020). "State-dependent block of voltage-gated sodium channels by local anesthetics and antiarrhythmics." Molecular Pharmacology.

Bridging the Gap: A Comparative Analysis of In Vitro and In Vivo Efficacy of Substituted Piperidine Derivatives

The rationale behind selecting these analogues lies in the shared core structure and the profound impact that subtle chemical modifications can exert on biological activity. By examining different substitution patterns on the piperidine ring and its appended moieties, we can extrapolate key insights into how these changes influence target engagement, potency, selectivity, and ultimately, in vivo efficacy. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of developing piperidine-based therapeutics.

From Target Binding to Physiological Response: A Tale of Two Settings

The evaluation of a compound's therapeutic potential is a multi-stage process that begins with in vitro assays to determine its activity at a molecular level and progresses to in vivo studies to assess its effects in a complex biological system. This section will compare the efficacy of different classes of piperidine derivatives in both settings, highlighting the critical data that informs the drug development pipeline.

I. N-Aryl-4-Substituted Piperidines as NMDA Receptor Antagonists

A compelling example of the optimization of a piperidine-based compound is the development of selective NMDA receptor antagonists. One study identified N-(2-phenoxyethyl)-4-benzylpiperidine as a lead compound with high selectivity for the NR1/2B subunit combination.[3]

The initial in vitro characterization of these compounds involved assessing their potency in inhibiting the activity of cloned rat NMDA receptors expressed in Xenopus oocytes.[3] This cellular model allows for precise measurement of ion channel activity in response to the compound.

Compound	Structure	NR1A/2B IC50 (µM)
8	N-(2-phenoxyethyl)-4-benzylpiperidine	0.63
10a	N-[2-(4-hydroxyphenoxy)ethyl]-4-benzylpiperidine	0.025
10e	4-hydroxy-N-[2-(4-hydroxyphenoxy)ethyl]-4-(4-methylbenzyl)piperidine	~0.03

Table 1: In Vitro Potency of N-Aryl-4-Substituted Piperidine Derivatives as NMDA Receptor Antagonists.[3]

The data clearly demonstrates that the addition of a hydroxyl group to the phenoxy ring (para to the oxyethyl tether) in compound 10a resulted in a significant, approximately 25-fold increase in potency compared to the parent compound 8 .[3] Further modification by introducing a hydroxyl group at the C-4 position of the piperidine ring and a methyl group on the benzyl ring (10e ) maintained high potency while improving other pharmacological parameters.[3]

The central bioavailability and in vivo efficacy of these compounds were evaluated using a mouse maximal electroshock (MES) assay, a common preclinical model for anticonvulsant activity.[3]

Compound	Structure	MES ED50 (mg/kg, i.v.)
8	N-(2-phenoxyethyl)-4-benzylpiperidine	>10
10b	N-(2-phenoxyethyl)-4-(4-methylbenzyl)piperidine	0.7
10e	4-hydroxy-N-[2-(4-hydroxyphenoxy)ethyl]-4-(4-methylbenzyl)piperidine	~1.0

Table 2: In Vivo Anticonvulsant Activity of N-Aryl-4-Substituted Piperidine Derivatives.[3]

The in vivo data reveals that while the parent compound 8 had poor efficacy, the introduction of a p-methyl group on the benzyl ring in compound 10b led to a dramatic increase in MES activity.[3] Compound 10e , which demonstrated a favorable balance of in vitro potency and reduced side effect liability, also showed potent in vivo activity.[3] This highlights the importance of modifications that enhance brain penetration and metabolic stability.

Experimental Protocols: A Closer Look at the Methodologies

To ensure scientific integrity, the protocols used to generate the efficacy data are detailed below. These step-by-step methodologies provide a framework for replicating and validating these findings.

In Vitro NMDA Receptor Antagonism Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds on cloned rat NMDA receptors expressed in Xenopus oocytes.

Methodology:

• Oocyte Preparation: Surgically remove oocytes from anesthetized female Xenopus laevis and treat with collagenase to defolliculate.

• cRNA Injection: Inject oocytes with cRNAs encoding the desired rat NMDA receptor subunits (e.g., NR1A and NR2B).

• Incubation: Incubate the injected oocytes for 2-7 days at 18°C to allow for receptor expression.

• Two-Electrode Voltage Clamp: Place an oocyte in a recording chamber and impale it with two microelectrodes filled with 3 M KCl. Clamp the membrane potential at -70 mV.

• Compound Application: Perfuse the chamber with a solution containing NMDA and glycine to elicit a baseline current. Apply increasing concentrations of the test compound and record the inhibition of the NMDA-induced current.

• Data Analysis: Plot the percentage of inhibition against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

In Vivo Maximal Electroshock (MES) Assay

Objective: To assess the anticonvulsant activity of test compounds in mice.

Methodology:

• Animal Model: Use adult male mice (e.g., CD-1 strain).

• Compound Administration: Administer the test compound intravenously (i.v.) via the tail vein at various doses.

• Induction of Seizure: At a predetermined time after compound administration (e.g., 5 minutes), deliver a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.

• Observation: Observe the mice for the presence or absence of a tonic hindlimb extension seizure.

• Data Analysis: Determine the median effective dose (ED50), which is the dose that protects 50% of the animals from the tonic hindlimb extension, using a probit analysis.

Visualizing the Path Forward: Experimental Workflow

The journey from initial screening to preclinical evaluation can be visualized as a structured workflow.

Caption: A streamlined workflow from in vitro screening to in vivo testing of piperidine derivatives.

II. 1-Benzyl-4-Substituted Piperidines as Acetylcholinesterase Inhibitors

Another therapeutically relevant class of piperidine derivatives are those that inhibit acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE is a key strategy in the treatment of Alzheimer's disease.

A study on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives demonstrated that modifications to the benzamide moiety significantly impacted their anti-AChE activity.[4]

Compound	Key Structural Feature	AChE IC50 (nM)
Parent Compound	Unsubstituted Benzamide	>1000
Derivative with bulky para-substituent	Bulky moiety on benzamide	Significantly increased activity
21	N-methyl and 4'-(benzylsulfonyl)benzoyl groups	0.56

Table 3: In Vitro Anti-AChE Activity of 1-Benzyl-4-Substituted Piperidine Derivatives.[4]

The data indicates a clear SAR, where introducing bulky substituents at the para position of the benzamide ring and an alkyl group on the benzamide nitrogen dramatically enhances inhibitory potency. Compound 21 emerged as an exceptionally potent AChE inhibitor with an IC50 in the sub-nanomolar range.[4]

The in vivo efficacy of the most potent compound, 21 , was assessed by measuring its effect on acetylcholine levels in the brains of rats.[4]

Compound	Dose (mg/kg)	Effect on Acetylcholine Levels
21	3	Marked and significant increase in cerebral cortex and hippocampus

Table 4: In Vivo Effect of Compound 21 on Brain Acetylcholine Levels.[4]

At a dose of 3 mg/kg, compound 21 produced a significant increase in acetylcholine content in key brain regions associated with memory and cognition.[4] This demonstrates a successful translation of high in vitro potency to a desired physiological effect in vivo.

The Causality Behind Experimental Choices

The selection of specific in vitro and in vivo models is a critical aspect of drug discovery, driven by the therapeutic hypothesis. For the NMDA receptor antagonists, the Xenopus oocyte expression system was chosen for its ability to isolate and study specific receptor subunit combinations, which is crucial for determining selectivity. The MES assay was selected as a robust and well-validated primary screening model for anticonvulsant drugs that act by blocking voltage-gated sodium channels or enhancing GABAergic inhibition, common downstream effects of NMDA receptor modulation.

For the acetylcholinesterase inhibitors, the in vitro enzyme inhibition assay provides a direct measure of target engagement. The subsequent in vivo measurement of acetylcholine levels in the brain provides a direct pharmacodynamic readout, confirming that the compound not only reaches its target in the central nervous system but also elicits the expected neurochemical change.

Conclusion: The Path to Optimized Piperidine Therapeutics

This comparative guide, while not focused on a single derivative of 4-(2-Methylphenoxy)piperidine hydrochloride due to a lack of specific public data, provides a clear framework for understanding the evaluation of piperidine-based compounds. The presented case studies on NMDA receptor antagonists and acetylcholinesterase inhibitors underscore the iterative process of drug design, where in vitro data on potency and selectivity guides the synthesis of new analogues, and in vivo studies validate their therapeutic potential in a physiological context.

The key takeaways for researchers in this field are:

• Structure-Activity Relationships are Paramount: Even minor chemical modifications can lead to orders of magnitude differences in potency and efficacy.

• A Multi-Faceted Approach is Essential: A combination of well-chosen in vitro and in vivo assays is necessary to build a comprehensive profile of a compound's activity.

• The Piperidine Scaffold Remains a Versatile Starting Point: Its amenability to chemical modification allows for the fine-tuning of pharmacological properties to achieve desired therapeutic effects.

Future research into derivatives of 4-(2-Methylphenoxy)piperidine hydrochloride would likely follow a similar path of synthesis, in vitro screening against a specific biological target, and subsequent in vivo validation in relevant disease models.

References

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